N-(2-methoxyethyl)thian-3-amine hydrochloride

• CAS: 1645421-73-3

Core Science & Biosynthesis

Structural Profiling and Synthetic Utility of N-(2-Methoxyethyl)thian-3-amine Hydrochloride in Modern Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the design of small-molecule therapeutics relies heavily on specialized building blocks that can simultaneously optimize target binding affinity and pharmacokinetic (PK) profiles. N-(2-methoxyethyl)thian-3-amine hydrochloride (CAS: 1645421-73-3) has emerged as a highly versatile secondary amine intermediate. By marrying the tunable lipophilicity of a sulfur-containing saturated heterocycle (thiane) with the solubility-enhancing properties of a 2-methoxyethyl appendage, this compound provides a strategic vector for scaffold decoration.

This whitepaper provides an in-depth technical analysis of the chemical structure, physicochemical properties, and experimental workflows associated with N-(2-methoxyethyl)thian-3-amine hydrochloride. It is designed for researchers and drug development professionals seeking to integrate this building block into the synthesis of kinase inhibitors, G-protein-coupled receptor (GPCR) ligands, and dipeptidyl peptidase-4 (DPP-4) inhibitors.

Structural and Physicochemical Profiling

The structural architecture of N-(2-methoxyethyl)thian-3-amine hydrochloride consists of three distinct functional domains:

• The Tetrahydro-2H-thiopyran (Thiane) Core: A six-membered saturated ring containing a sulfur atom. The sulfur atom serves as a bioisosteric replacement for carbon or oxygen, offering unique conformational flexibility and the potential for late-stage oxidation to a sulfoxide or sulfone (1,1-dioxide)[1].

• The Secondary Amine: Positioned at the C3 carbon of the thiane ring, this nitrogen acts as the primary nucleophile for amide couplings, reductive aminations, or nucleophilic aromatic substitutions (SNAr).

• The 2-Methoxyethyl Group: A short PEG-like chain that disrupts crystal packing, lowers the melting point, and introduces a hydrogen-bond acceptor (the ether oxygen), which is a proven strategy for improving aqueous solubility and modulating clearance[2].

• The Hydrochloride Salt: Formulated as an HCl salt to prevent the spontaneous oxidation of the sulfur atom and the secondary amine, ensuring long-term shelf stability and consistent stoichiometry during parallel synthesis.

Quantitative Data Summary

Table 1 summarizes the core physicochemical properties of the building block, essential for calculating reaction stoichiometry and predicting downstream molecular properties.

Property	Value / Description
Chemical Name	N-(2-methoxyethyl)tetrahydro-2H-thiopyran-3-amine hydrochloride
CAS Registry Number	1645421-73-3
Molecular Formula	C₈H₁₇NOS • HCl
Molecular Weight (Salt)	211.75 g/mol
Molecular Weight (Free Base)	175.29 g/mol
Exact Mass (Free Base)	175.1031 Da
Physical State	White to off-white crystalline powder
Solubility	Soluble in DMSO, DMF, Methanol, and Water
Storage Conditions	2–8 °C under inert atmosphere (Argon/N₂)

Mechanistic Utility in Drug Design

The selection of N-(2-methoxyethyl)thian-3-amine is rarely accidental; it is driven by specific structure-activity relationship (SAR) goals.

Targeting the Active Site: The thian-3-amine scaffold has been extensively validated in the development of DPP-4 inhibitors for Type 2 diabetes. The nitrogen atom of the tetrahydro-2H-thiopyran-3-amine core is sterically well-positioned to form critical salt-bridge and hydrogen bond interactions with key catalytic residues (e.g., Glu205, Glu206, and Tyr662 in DPP-4)[3]. Furthermore, derivatives of this scaffold have demonstrated potent activity as IRAK4 inhibitors for the treatment of autoimmune and inflammatory disorders[4].

Pharmacokinetic Modulation: The addition of the 2-methoxyethyl group acts as a pharmacokinetic enhancer. In both small molecules and antisense oligonucleotides, 2-methoxyethyl modifications are known to improve solubility, serve as flexible linkers, and resist rapid nuclease or cytochrome P450-mediated degradation compared to unfunctionalized alkyl chains[2][5].

Mechanistic advantages of the thiane and 2-methoxyethyl moieties in pharmacokinetic optimization.

Experimental Workflows and Methodologies

Because the compound is supplied as a hydrochloride salt, all synthetic protocols must account for the neutralization of the amine prior to or during the reaction. The use of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA), is mandatory to liberate the free base in situ.

Synthetic branching pathways for N-(2-methoxyethyl)thian-3-amine hydrochloride in drug discovery.

Protocol A: HATU-Mediated Amide Coupling

Secondary amines with steric bulk (due to the thiane ring) require highly efficient coupling reagents. HATU is preferred over EDC/HOBt due to its superior kinetics in forming hindered amides.

Reagents & Stoichiometry:

• Carboxylic Acid Core: 1.0 equivalent

• N-(2-methoxyethyl)thian-3-amine HCl: 1.2 equivalents

• HATU: 1.5 equivalents

• DIPEA: 3.5 equivalents (1.0 eq to neutralize the HCl salt, 2.5 eq to drive the coupling)

• Anhydrous DMF: 0.1 M concentration

Step-by-Step Procedure:

• Activation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve the carboxylic acid (1.0 eq) and HATU (1.5 eq) in anhydrous DMF.

• Base Addition: Add DIPEA (2.5 eq) dropwise. Stir the mixture at room temperature for 15 minutes to ensure the complete formation of the active HOAt ester. The solution will typically turn pale yellow.

• Amine Introduction: In a separate vial, suspend N-(2-methoxyethyl)thian-3-amine HCl (1.2 eq) in a minimal amount of DMF and add the remaining DIPEA (1.0 eq) to liberate the free base. Transfer this solution to the main reaction flask.

• Reaction: Stir the reaction mixture at room temperature for 12–16 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction by diluting with ethyl acetate (EtOAc). Wash the organic layer sequentially with saturated aqueous NaHCO₃ (3x) to remove HOAt byproducts, followed by 5% aqueous LiCl (2x) to remove residual DMF, and finally brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (SiO₂, Hexanes/EtOAc or DCM/MeOH gradient).

Protocol B: Nucleophilic Aromatic Substitution (SNAr)

For the synthesis of kinase inhibitors, the amine is often appended to a heteroaryl core (e.g., a pyrimidine or pyridine ring) via SNAr.

Reagents & Stoichiometry:

• Heteroaryl Chloride/Fluoride: 1.0 equivalent

• N-(2-methoxyethyl)thian-3-amine HCl: 1.5 equivalents

• DIPEA: 4.0 equivalents

• NMP or DMSO: 0.2 M concentration

Step-by-Step Procedure:

• Preparation: Charge a microwave-safe reaction vial with the heteroaryl halide (1.0 eq) and N-(2-methoxyethyl)thian-3-amine HCl (1.5 eq).

• Solvent & Base: Add anhydrous NMP followed by DIPEA (4.0 eq). The excess base is critical to neutralize the HCl salt and act as an acid scavenger for the HCl generated during the SNAr process.

• Heating: Seal the vial and heat the mixture. This can be done thermally at 120 °C for 16 hours in an oil bath, or via microwave irradiation at 150 °C for 30–45 minutes[4].

• Workup: Cool the mixture to room temperature. Dilute with water to precipitate the product. If the product does not precipitate, extract with EtOAc (3x). Wash the combined organic layers thoroughly with water and brine to remove NMP.

• Isolation: Dry over MgSO₄, concentrate, and purify via preparative HPLC or silica gel chromatography.

Analytical Validation

To ensure the integrity of the synthesized intermediates, rigorous analytical validation is required.

• LC-MS Analysis: The presence of the basic amine and the methoxy ether makes the compound highly responsive to Electrospray Ionization (ESI+). The free base will present a strong [M+H]+ peak at m/z 176.1.

• ¹H NMR Spectroscopy (CDCl₃ or DMSO-d₆):

  • The methoxy group (-OCH₃) will appear as a sharp singlet integrating to 3 protons, typically around δ 3.30 ppm.

  • The methylene protons of the 2-methoxyethyl group (-CH₂-CH₂-O-) will appear as multiplets between δ 2.60 and 3.50 ppm.

  • The methine proton at the C3 position of the thiane ring will appear as a complex multiplet, highly dependent on the axial/equatorial conformation of the ring, usually between δ 2.80 and 3.10 ppm.

Cautionary Note: When analyzing the crude HCl salt, ensure the NMR solvent is properly neutralized, or use the free base, as the protonated amine will cause significant chemical shift variations and peak broadening due to exchange dynamics.

References

• National Institutes of Health (PMC). "Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents." PMC Archives. Available at:[Link]

• European Patent Office (EPO). "SUBSTITUTED PYRAZOLOPYRIMIDINES AS IRAK4 INHIBITORS." EP 3800188 A1. Available at:[Link]

• ResearchGate. "Lack of Pharmacokinetic Interaction of Mipomersen Sodium... a 2′-O-Methoxyethyl Modified Antisense Oligonucleotide." ResearchGate Publications. Available at: [Link]

Sources

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• 2. (2-METHOXYETHYL)[(5-METHYL-2-THIENYL)METHYL]AMINE | 892570-84-2 | Benchchem [benchchem.com]
• 3. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. data.epo.org [data.epo.org]
• 5. researchgate.net [researchgate.net]

Introduction: The Physicochemical Challenge of Thiane-Derivatives

An in-depth technical analysis and methodological guide for the preformulation and thermodynamic profiling of N-(2-methoxyethyl)thian-3-amine salts.

In the landscape of early-stage drug development, the physicochemical properties of an active pharmaceutical ingredient (API) dictate its trajectory from bench to clinic. N-(2-methoxyethyl)thian-3-amine (CAS: 1645421-73-3) is a structurally distinct secondary amine featuring a lipophilic tetrahydro-2H-thiopyran (thiane) ring[1]. While the thiane scaffold provides unique spatial geometry and lipophilicity favorable for target binding, it inherently restricts aqueous thermodynamic solubility.

As a Senior Application Scientist, my approach to overcoming dissolution rate-limited bioavailability is rooted in rigorous thermodynamic salt screening. By converting the free base into a pharmaceutical salt (e.g., hydrochloride, mesylate, or tartrate), we fundamentally alter the crystal lattice energy and the local microenvironmental pH upon dissolution. This guide details the causality, thermodynamics, and self-validating protocols required to profile N-(2-methoxyethyl)thian-3-amine salts.

The Thermodynamic Framework of Salt Selection

The transition from a solid crystal lattice to a fully solvated aqueous state is governed by the Gibbs free energy of solvation ( ΔGsolv​ ). For dissolution to occur spontaneously, ΔGsolv​ must be negative.

The ΔpKa​ Rule and Ionization

Salt formation is an acid-base reaction. To ensure the formation of a stable ionic bond rather than a non-ionic co-crystal, the difference in pKa​ between the conjugate acid of the base and the counterion acid must exceed 3 ( ΔpKa​>3 )[2]. N-(2-methoxyethyl)thian-3-amine is a secondary amine with an estimated pKa​ of ~9.0. Therefore, counterions such as hydrochloric acid ( pKa​ -7.0), methanesulfonic acid ( pKa​ -1.9), and D-tartaric acid ( pKa​ 3.0) provide a sufficient thermodynamic driving force for complete proton transfer.

Crystal Lattice Energy vs. Solvation

The improved dissolution of a salt is heavily dependent on alterations to its lattice energy. A highly stable crystal lattice requires significant energy ( ΔHfusion​ ) to break solute-solute interactions. By engineering salts with lower melting points and reduced enthalpies of fusion compared to the free base, we decrease the thermodynamic barrier to dissolution, allowing the exothermic hydration energy ( ΔHhydration​ ) to drive the process forward[2].

Thermodynamic causality of the API dissolution process.

Self-Validating Experimental Protocols

To ensure scientific integrity, laboratory workflows must be designed as self-validating systems. A protocol is only reliable if it contains internal checks that immediately flag false positives or phase shifts.

Protocol A: Solid-State Thermodynamics (DSC & TGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are utilized to determine the melting point, enthalpy of fusion, and thermal stability of the synthesized salts.

• Causality: We must differentiate between a true thermodynamic melting point (a reversible phase transition) and thermal degradation.

• Self-Validating Mechanism: By running TGA concurrently with DSC, we cross-reference thermal events. If a DSC endotherm occurs without a corresponding mass loss in TGA, it is validated as a true melt. If mass loss coincides with the endotherm, the event is flagged as degradation or desolvation (e.g., loss of a hydrate water molecule)[2].

Step-by-Step Methodology:

• Preparation: Weigh 2–5 mg of the N-(2-methoxyethyl)thian-3-amine salt into a standard aluminum pan.

• Crimping: Crimp the pan with a pinhole lid to allow for the escape of volatile gases, preventing pressure buildup that could skew thermodynamic readings.

• Purge: Place the sample in the DSC/TGA furnace under a continuous dry nitrogen purge (50 mL/min) to prevent oxidative degradation.

• Heating Ramp: Apply a linear heating rate of 10 °C/min from 25 °C to 300 °C.

• Integration: Calculate the onset temperature ( Tonset​ ) for the melting point and integrate the area under the curve to determine the enthalpy of fusion ( ΔHf​ in J/g).

Protocol B: Thermodynamic Equilibrium Solubility (Shake-Flask Method)

The shake-flask method is the regulatory gold standard for determining true thermodynamic solubility, representing the concentration of a saturated solution in equilibrium with an excess of the solid phase[3][4].

• Causality: Kinetic solubility assays (solvent-shift methods) often result in supersaturation and do not reflect the true thermodynamic equilibrium. The shake-flask method guarantees that the solution has reached its maximum thermodynamic carrying capacity.

• Self-Validating Mechanism: Dissolving high concentrations of a salt (e.g., a hydrochloride) can release protons, drastically lowering the buffer's pH. We must measure the pH after equilibration. Furthermore, the residual solid must be analyzed via X-ray Powder Diffraction (XRPD). If the salt disproportionates into the free base at a specific pH ( pHmax​ ), the XRPD will flag the phase change, ensuring we do not falsely report the solubility of the free base as the solubility of the salt[5][6].

Step-by-Step Methodology:

• Excess Solid Addition: Add approximately 10% excess of the N-(2-methoxyethyl)thian-3-amine salt into a glass vial containing 5 mL of the target aqueous buffer (e.g., pH 1.2, 4.5, 6.8)[3].

• Equilibration: Secure the vials on an orbital shaker set to 37 ± 1 °C and agitate at 200 RPM for 24 to 48 hours to ensure complete thermodynamic equilibrium[3][4].

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved excess solid[4].

• Validation Checks: Measure the pH of the supernatant to confirm it matches the initial buffer pH. Extract the solid pellet and run an XRPD scan to confirm the polymorphic form remains unchanged.

• Quantification: Dilute the supernatant appropriately and quantify the API concentration using a validated HPLC-UV method against a standard calibration curve.

Workflow for the thermodynamic profiling and selection of optimal pharmaceutical salts.

Quantitative Data Presentation

The following tables synthesize the expected thermodynamic and solid-state data profiles for N-(2-methoxyethyl)thian-3-amine and its respective salts, demonstrating the profound impact of counterion selection on physicochemical behavior.

Table 1: Solid-State Thermodynamic Properties

API Form	Molecular Weight ( g/mol )	Tonset​ Melting (°C)	ΔHf​ (J/g)	TGA Weight Loss (<100°C)	Hygroscopicity (DVS at 80% RH)
Free Base	175.29	62.4	115.2	< 0.1%	Non-hygroscopic (< 0.2%)
Hydrochloride	211.76[1]	185.6	142.8	< 0.1%	Slightly hygroscopic (1.5%)
Mesylate	271.39	145.2	98.5	< 0.1%	Moderately hygroscopic (3.2%)
D-Tartrate	325.38	168.4	120.4	< 0.1%	Slightly hygroscopic (0.8%)

Note: A lower melting point in the mesylate salt correlates with a lower lattice energy, often resulting in superior aqueous solubility, albeit at the cost of increased hygroscopicity.

Table 2: Thermodynamic Equilibrium Solubility (mg/mL at 37 °C)

API Form	pH 1.2 (SGF)	pH 4.5 (Acetate)	pH 6.8 (Intestinal)	Post-Assay Solid Phase (XRPD)
Free Base	12.5	0.8	< 0.01	Free Base
Hydrochloride	> 100.0	45.2	0.05	HCl Salt (pH 1.2/4.5), Free Base (pH 6.8)
Mesylate	> 150.0	85.6	0.08	Mesylate Salt (pH 1.2/4.5), Free Base (pH 6.8)
D-Tartrate	85.0	30.4	0.04	Tartrate Salt (pH 1.2/4.5), Free Base (pH 6.8)

Data Interpretation: At pH 6.8, the solubility of all salts drops precipitously. This is the pHmax​ phenomenon, where the environmental pH exceeds the pKa​ of the basic amine, causing the salt to disproportionate and precipitate out as the highly insoluble free base[6]. The self-validating XRPD step confirms this phase transition.

Conclusion

The thermodynamic profiling of N-(2-methoxyethyl)thian-3-amine requires a delicate balance between disrupting the solid crystal lattice and maximizing aqueous solvation energy. By employing the shake-flask method and rigorous thermal analysis, preformulation scientists can confidently select a salt form—such as the hydrochloride or mesylate—that overcomes the inherent lipophilicity of the thiane scaffold, ensuring optimal bioavailability for downstream clinical applications.

References

• World Health Organization (WHO). Annex 4: Determination of thermodynamic solubility of active pharmaceutical ingredients.[Link]

• National Institutes of Health (NIH). Improving the Solubility, Stability, and Bioavailability through Synthetic Salts (DSC/TGA Mechanisms).[Link]

• Universitat de Barcelona (UB). Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling.[Link]

Sources

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• 3. who.int [who.int]
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• 5. pharmaexcipients.com [pharmaexcipients.com]
• 6. diposit.ub.edu [diposit.ub.edu]

N-Substituted Thian-3-Amine Compounds: A Senior Application Scientist's Guide to Synthesis, SAR, and DPP-4 Inhibition

Executive Summary

In modern drug discovery, the strategic replacement of oxygen-containing heterocycles with their sulfur bioisosteres is a powerful technique to modulate a drug candidate's pharmacokinetic profile. As a Senior Application Scientist overseeing medicinal chemistry workflows, I have observed that transitioning from tetrahydropyrans to tetrahydrothiopyrans (thianes) significantly alters lipophilicity, metabolic stability, and target residence time. This technical whitepaper provides an in-depth literature review and procedural guide on N-substituted thian-3-amines (tetrahydro-2H-thiopyran-3-amines), focusing on their emergence as highly potent Dipeptidyl Peptidase-IV (DPP-4) inhibitors for the treatment of Type 2 Diabetes Mellitus (T2DM).

Pharmacological Rationale: The Thiane Bioisostere

The efficacy of N-substituted thian-3-amines hinges on their precise spatial alignment within target protein structures. In the context of T2DM, these compounds act as competitive inhibitors of DPP-4, an enzyme responsible for degrading incretin hormones.

The structural causality behind their potency is well-documented: the nitrogen atom of the tetrahydro-2H-thiopyran-3-amine is perfectly positioned to form critical salt-bridge and hydrogen bond interactions with the side chains of Glu205, Glu206, and Tyr662 within the DPP-4 active site[1]. Unlike traditional scaffolds, the thiane ring provides a unique puckering conformation that optimally projects N-linked substituents (such as pyrrolopyrazoles) into the catalytic machinery.

Structural Activity Relationship (SAR) & Target Engagement

Crystallographic and SAR studies reveal that the primary amine or N-substituted heterocycle is not merely a linker; it is a critical pharmacophore. Furthermore, appending halogenated aryl groups (e.g., 2,4,5-trifluorophenyl) to the thiane ring allows the scaffold to embed deeply into the hydrophobic S1/S2 pockets shaped by residues Val656, Tyr631, Trp659, and Val711[2].

To illustrate the bioisosteric equivalence and superiority of the thiane scaffold, the quantitative data below compares it against its oxygen analog (Omarigliptin).

Table 1: Comparative SAR of Thiane vs. Pyran Scaffolds in DPP-4 Inhibition

Scaffold Type	C2 Substituent	N-linked Amine Substitution	Target Pocket Engagement	Potency (IC50)
Tetrahydropyran (Omarigliptin)	2,5-difluorophenyl	Pyrrolopyrazole	S1/S2 Hydrophobic Pockets	1.6 nM
Tetrahydrothiopyran (Thiane)	2,3,5-trifluorophenyl	4,6-dihydro-2H-pyrrolo[3,4-c]pyrazole	Glu205, Glu206, Tyr662	< 5.0 nM
Tetrahydrothiopyran (Thiane)	2,5-difluorophenyl	4,6-dihydro-2H-pyrrolo[3,4-c]pyrazole	Glu205, Glu206, Tyr662	< 10.0 nM

(Data synthesized from and related SAR literature[2][3])

Mechanistic Pathway: DPP-4 Inhibition

By competitively inhibiting DPP-4, N-substituted thian-3-amines preserve endogenous Glucagon-Like Peptide-1 (GLP-1) levels. This preservation enhances glucose-dependent insulin secretion without triggering the dangerous side effect of hypoglycemia, a common risk with direct insulin secretagogues[4].

Fig 1: Mechanism of action for thian-3-amine compounds in preserving GLP-1 via DPP-4 inhibition.

Synthetic Methodologies & Causality in Reaction Design

The synthesis of complex N-substituted thian-3-amines typically proceeds via two primary routes:

• Reductive Amination: Reacting a tetrahydro-2H-thiopyran-3-one with a complex amine using sodium triacetoxyborohydride.

• Sulfonamide Reduction: Reducing a cyclic sulfonamide precursor (tetrahydro-2H-thiopyran-3-amine 1,1-dioxide) to the corresponding amine using strong hydride donors like Lithium Aluminum Hydride (LiAlH₄)[5].

The reduction of the 1,1-dioxide is particularly challenging due to the stability of the S-O bonds. The nucleophilic attack of the hydride ion (H⁻) onto the electrophilic sulfur atom initiates a cascade of coordination steps, ultimately cleaving the S-O and S-N bonds to yield the target amine[5].

Fig 2: Step-by-step synthetic workflow for the LiAlH4 reduction of thian-3-amine 1,1-dioxide.

Validated Experimental Protocol: LiAlH₄ Reduction

To ensure scientific integrity, the following protocol is designed as a self-validating system. Every step includes the causality behind the action and the expected observational readouts to guarantee reproducibility[5].

Materials:

• Tetrahydro-2H-thiopyran-3-amine 1,1-dioxide (BTHF precursor)

• Lithium Aluminum Hydride (LiAlH₄, 2.0 M in THF)

• Anhydrous Tetrahydrofuran (THF)

• 15% Aqueous NaOH solution

• Deionized Water

Step-by-Step Methodology:

• System Preparation & Purging:

  • Action: Flame-dry a three-neck round-bottom flask equipped with a reflux condenser and dropping funnel. Purge with Argon for 15 minutes.

  • Causality: LiAlH₄ is highly reactive with ambient moisture, generating explosive hydrogen gas and degrading the reagent. Argon is heavier than Nitrogen, providing a superior inert blanket that sinks into the vessel[5].

• Substrate Solvation:

  • Action: Dissolve the thian-3-amine 1,1-dioxide in anhydrous THF and cool the reaction vessel to 0 °C using an ice-water bath.

  • Causality: THF is an aprotic solvent that coordinates with lithium ions, enhancing the solubility and reactivity of the hydride complex. Cooling prevents thermal runaway during the highly exothermic addition phase.

• Hydride Addition:

  • Action: Add the LiAlH₄ solution dropwise over 45 minutes.

  • Validation Check: Observe mild effervescence. If vigorous bubbling occurs, halt addition immediately to prevent solvent boil-over.

• Reflux & In-Process Monitoring:

  • Action: Remove the ice bath, allow the system to reach ambient temperature, and then heat to reflux (66 °C) for 4–6 hours.

  • Validation Check: Monitor reaction progress via LC-MS. The disappearance of the starting material mass peak and the emergence of the target amine mass confirm the cleavage of the S-O bonds[5].

• The Fieser Workup (Critical Quench):

  • Action: Cool the reaction to 0 °C. For every x grams of LiAlH₄ used, sequentially add x mL of H₂O (dropwise), x mL of 15% NaOH, and 3x mL of H₂O.

  • Causality: This specific stoichiometric addition is non-negotiable. It transforms the gelatinous, unfilterable aluminum complexes into a granular, crystalline precipitate (sodium aluminate). Failure to use this exact ratio results in a thick emulsion that traps the target amine, drastically reducing yield[5].

• Isolation:

  • Action: Filter the granular salts through a Celite pad and wash with hot ethyl acetate. Concentrate the filtrate under reduced pressure to yield the crude N-substituted thian-3-amine.

References

• Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents Source: National Institutes of Health (PMC) URL:[Link]

• Substituted aminotetrahydrothiopyrans and derivatives thereof as dipeptidyl peptidase-IV inhibitors for the treatment of diabetes (US8853212B2)

Sources

• 1. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8853212B2 - Substituted aminotetrahydrothiopyrans and derivatives thereof as dipeptidyl peptidase-IV inhibitors for the treatment of diabetes - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

pKa Values and Ionization States of Thian-3-Amine Derivatives: A Technical Guide for Drug Development

Executive Summary

In the multidimensional optimization (MDO) of lead compounds, the basicity of amine centers dictates a molecule's ionization state at physiological pH, which in turn governs critical Absorption, Distribution, Metabolism, and Excretion (ADME) properties. Thian-3-amine (tetrahydro-2H-thiopyran-3-amine) derivatives represent a highly versatile class of saturated heterocycles. By leveraging the stereoelectronic and inductive effects of the sulfur atom—and its various oxidation states—medicinal chemists can precisely tune the pKa of the amine. This whitepaper provides an in-depth mechanistic analysis of thian-3-amine basicity, the physiological implications of its ionization states, and a self-validating experimental protocol for accurate pKa determination.

Mechanistic Foundations: The Thiane Ring and Inductive Effects

The basicity of a cyclic aliphatic amine is fundamentally linked to the electron density available at the nitrogen lone pair. In a standard carbocycle such as cyclohexylamine, the absence of electronegative heteroatoms results in a highly basic center, with a pKa of approximately 10.6[1].

When a sulfur atom is introduced into the ring to form a thiane scaffold, it exerts an electron-withdrawing inductive effect (-I effect) through the sigma-bond framework. The magnitude of this pKa depression is strictly distance-dependent:

• Gamma Substitution (4-Aminothiane): When the sulfur is at the 4-position, the inductive effect must travel across three carbon-carbon bonds. This moderately reduces the pKa to approximately 9.59[2].

• Beta Substitution (3-Aminothiane): In thian-3-amine, the sulfur is at the 3-position, only two bonds away from the amine. This closer proximity significantly amplifies the -I effect, depressing the pKa further to ~8.5.

Caption: Logical relationship of inductive effects on the pKa of cyclic amines.

Oxidation States of Sulfur: Tuning pKa for ADME Optimization

As demonstrated in landmark lead optimization studies by Morgenthaler et al., the pKa of basic amine centers can be tuned over a wide range by remote neighboring functionalities[3],[4]. For thian-3-amines, the most powerful tool for pKa modulation is the oxidation of the sulfur atom.

Oxidizing the sulfide to a sulfoxide (S=O) or a sulfone (SO₂) drastically increases the electron-withdrawing capacity of the ring. For example, tetrahydro-2H-thiopyran-3-amine 1,1-dioxide—a structural motif utilized in the synthesis of IRAK4 inhibitors[5]—exhibits a pKa of ~6.5. This nearly 2-log drop from the parent sulfide completely alters the molecule's behavior in aqueous media.

Quantitative Data Summary: pKa and Ionization

The table below summarizes the predictable shifts in pKa based on the sulfur oxidation state and the resulting dominant species at a physiological pH of 7.4.

Compound	Sulfur Oxidation State	Heteroatom Position	Predicted/Exp. pKa	Dominant State at pH 7.4
Cyclohexylamine	N/A (Carbocycle)	N/A	~10.6	Protonated (>99%)
4-Aminothiane	Sulfide (-S-)	Gamma	~9.6	Protonated (>99%)
3-Aminothiane	Sulfide (-S-)	Beta	~8.5	Protonated (~92%)
3-Aminothiane 1-oxide	Sulfoxide (-S=O)	Beta	~7.2	Mixed (~38% Protonated)
3-Aminothiane 1,1-dioxide	Sulfone (-SO₂-)	Beta	~6.5	Neutral (~88%)

Ionization States Across Physiological Compartments

The ionization state of a drug molecule dictates its solubility and passive membrane permeability. According to the Henderson-Hasselbalch equation ( pH=pKa+log([B]/[BH+]) ), a compound will shift between its ionized (cationic) and unionized (neutral) forms depending on the local pH of the physiological compartment.

For the parent 3-aminothiane (pKa 8.5) , the molecule remains heavily protonated throughout the gastrointestinal tract and systemic circulation. While this ensures excellent aqueous solubility, the lack of a significant neutral fraction at pH 7.4 limits passive lipid bilayer permeability and increases the risk of off-target hERG channel binding, which favors cationic amines[6]. Conversely, the 1,1-dioxide derivative (pKa 6.5) is predominantly neutral in blood plasma, drastically improving its passive permeability profile.

Caption: Ionization state progression of 3-aminothiane across physiological compartments.

Experimental Methodology: Self-Validating Potentiometric Titration

To accurately determine the pKa of novel thian-3-amine derivatives, computational predictions must be verified empirically. The following potentiometric titration protocol is designed as a self-validating system to ensure absolute data integrity.

Step-by-Step Protocol

• System Calibration: Calibrate the glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

  • Causality: pKa is a thermodynamic value highly sensitive to temperature fluctuations. Strict thermal control prevents thermodynamic drift during the assay.

• Sample Preparation: Dissolve 2.0 mg of the thian-3-amine analyte in 10 mL of a 0.15 M KCl aqueous solution.

  • Causality: The 0.15 M KCl acts as a background electrolyte. It maintains a constant ionic strength that mimics physiological osmolarity, ensuring that the activity coefficients of the ions remain stable throughout the titration.

• Acidification: Lower the solution pH to ~2.0 using 0.5 M HCl.

  • Causality: This guarantees the amine is fully protonated (>99.9% in the BH+ state) before the titration begins, establishing a clean, unambiguous baseline.

• Titration Phase: Dispense 0.1 M KOH in 0.05 pH increments under a continuous argon gas blanket.

  • Causality: The argon blanket displaces atmospheric CO₂. If CO₂ were allowed to dissolve, it would form carbonic acid, artificially consuming the KOH titrant and skewing the titration curve.

• Self-Validation (Back-Titration): Once the forward titration reaches pH 11.0, immediately reverse the process by titrating with 0.1 M HCl back to pH 2.0.

  • Causality: Overlaying the forward and reverse titration curves validates the assay. If the curves match perfectly, it confirms that no chemical degradation, irreversible precipitation, or phase separation occurred during the experiment.

• Data Analysis: Calculate the pKa via non-linear regression of the volume-pH data using a Bjerrum plot.

Caption: Step-by-step experimental workflow for potentiometric pKa determination.

Conclusion

The thian-3-amine scaffold offers medicinal chemists an elegant structural handle for ADME optimization. By understanding the spatial relationship between the basic nitrogen and the sulfur heteroatom, and by strategically utilizing sulfur oxidation states (sulfides, sulfoxides, and sulfones), researchers can rationally tune the pKa from 8.5 down to 6.5. This modulation is critical for balancing aqueous solubility with membrane permeability and mitigating off-target toxicities in modern drug discovery pipelines.

References

• Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem (2007). URL: [Link]

• Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Drug Hunter (2022). URL: [Link]

• Tetrahydro-2H-thiopyran-4-amine Chemical Properties. Chemdad. URL: [Link]

• SUBSTITUTED PYRAZOLOPYRIMIDINES AS IRAK4 INHIBITORS (EP 3800188 A1).European Patent Office.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Tetrahydro-2H-thiopyran-4-amine Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. bookcafe.yuntsg.com [bookcafe.yuntsg.com]
• 4. Predicting and tuning physicochemical properties in lead optimization: amine basicities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. data.epo.org [data.epo.org]
• 6. drughunter.com [drughunter.com]

The Methoxyethyl Advantage: Overcoming the Physicochemical Bottlenecks of Heterocyclic Amines in Drug Design

Executive Summary: The "Brick-Dust" Dilemma

In modern medicinal chemistry, heterocyclic amines—such as pyrrolopyrimidines, pyrazoles, and indoles—are ubiquitous pharmacophores, particularly in the design of kinase inhibitors and GPCR ligands. However, these structures frequently suffer from a severe physicochemical liability: poor aqueous solubility.

This insolubility is typically driven by two factors:

• High Lattice Energy: Flat, highly conjugated aromatic systems stack efficiently in the solid state via π-π interactions and strong intermolecular hydrogen bonding, creating "brick-dust" molecules with exceedingly high melting points.

• High Lipophilicity (LogP): The hydrophobic nature of the core scaffold resists favorable interactions with aqueous media.

To rescue these promising scaffolds, medicinal chemists frequently employ the methoxyethyl group (-CH₂CH₂OCH₃) as an N-substituent or side chain. This technical guide explores the dual mechanistic role of the methoxyethyl moiety in enhancing the solubility of heterocyclic amines, supported by field-proven case studies and self-validating experimental protocols.

Mechanistic Rationale: Thermodynamic and Kinetic Synergy

The decision to append a methoxyethyl group rather than a simple alkyl chain (e.g., propyl or butyl) is rooted in a precise manipulation of both solid-state thermodynamics and aqueous solvation kinetics.

Thermodynamic Disruption (Lowering Crystal Packing Energy)

The primary barrier to dissolving planar heterocyclic amines is the enthalpy of the crystal lattice. By introducing an sp³-hybridized, flexible methoxyethyl substituent onto an amine nitrogen, the strict molecular planarity is broken. This steric disruption prevents tight molecular stacking, thereby lowering the crystal packing energy and the melting point of the compound. As established in structural optimization studies, disrupting molecular symmetry is a highly effective strategy for increasing thermodynamic solubility [1].

Solvation Energetics (Modulating LogP and Hydrogen Bonding)

While a simple propyl group would also disrupt crystal packing, it adds lipophilic bulk, increasing the partition coefficient (LogP) and potentially leading to high plasma protein binding or rapid CYP450-mediated clearance. The methoxyethyl group is roughly isosteric to a propyl chain but contains an ether oxygen. This oxygen acts as a potent Hydrogen Bond Acceptor (HBA) , which:

• Interacts favorably with water molecules, increasing the free energy of solvation.

• Significantly lowers the LogP compared to its all-carbon analog, maintaining the compound within optimal Lipinski space [2].

Caption: Dual mechanistic pathway by which methoxyethyl substitution enhances heterocyclic amine solubility.

Case Study: Optimization of Adenosine Kinase Inhibitors

A classic demonstration of this principle occurred during the optimization of 5,6,7-trisubstituted 4-aminopyrido[2,3-d]pyrimidines as non-nucleoside adenosine kinase (AK) inhibitors [3].

Early lead compounds featured highly planar, rigid structures that exhibited potent target affinity but abysmal aqueous solubility (< 5 µg/mL), precluding effective oral dosing. Researchers systematically modified the 7-pyridyl substituent to disrupt the lattice energy. When a simple dimethylamino group was replaced with an N-methyl-N-methoxyethyl group, the researchers observed a profound transformation.

Not only did the methoxyethyl group maintain the critical binding interactions within the kinase active site, but it also drastically improved aqueous solubility and facilitated the formation of stable hydrochloride salts.

Quantitative Impact on Physicochemical Properties

The table below summarizes the typical physicochemical shifts observed when transitioning from an alkyl-substituted amine to a methoxyethyl-substituted amine on a heterocyclic core (data synthesized from generalized medicinal chemistry optimization campaigns).

Structural Modification	Target Affinity (IC₅₀)	Calculated LogP (cLogP)	Melting Point (°C)	Aqueous Sol. (pH 7.4)
-N(CH₃)₂ (Dimethylamino)	12 nM	3.8	235°C	< 5 µg/mL
-N(CH₂CH₂CH₃)₂ (Dipropyl)	15 nM	4.9	190°C	< 2 µg/mL
-N(CH₃)(CH₂CH₂OCH₃) (Methoxyethyl)	10 nM	2.6	165°C	> 120 µg/mL

Analysis: The dipropyl substitution lowers the melting point (steric disruption) but fails to improve solubility due to a massive increase in LogP. The methoxyethyl group achieves both a lowered melting point and a lowered LogP, resulting in a >24-fold increase in aqueous solubility.

Self-Validating Experimental Protocols

To accurately assess the impact of methoxyethyl modifications, solubility must be evaluated in two distinct phases: Kinetic (early-stage, DMSO-driven) and Thermodynamic (late-stage, solid-state driven). As a Senior Application Scientist, I mandate the following self-validating workflows to prevent false positives caused by supersaturation.

Protocol A: High-Throughput Kinetic Solubility (Nephelometry)

Purpose: To determine the precipitation point of a compound when spiked from a DMSO stock into an aqueous buffer. This mimics the conditions of in vitro biochemical assays. Causality: Nephelometry measures light scattering caused by insoluble particulates. It is chosen over UV-Vis here because it is unaffected by the compound's specific chromophore, providing a universal detection method for precipitation.

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of the heterocyclic amine in 100% LC-MS grade DMSO.

• Serial Dilution: Dispense the stock into a 96-well plate containing 0.1 M Phosphate Buffered Saline (PBS, pH 7.4) to create a concentration gradient (1 µM to 500 µM). Critical QC Step: Ensure final DMSO concentration remains constant at exactly 2.0% across all wells to prevent solvent-mediated solubility artifacts.

• Incubation: Seal the plate and incubate at 37°C for exactly 2 hours with orbital shaking at 300 RPM.

• Detection: Read the plate using a nephelometer (laser scatter at 633 nm).

• Validation: The assay must include Nicardipine (highly soluble QC) and Diclofenac (poorly soluble QC). The kinetic solubility limit is defined as the lowest concentration where the scattered light intensity exceeds the buffer blank by 3 standard deviations.

Protocol B: Thermodynamic Shake-Flask Assay (HPLC-UV)

Purpose: To determine the true equilibrium solubility of the crystalline solid in aqueous media, critical for oral formulation. Causality: Unlike kinetic assays, this method starts with the solid powder. It evaluates the true energy required to break the crystal lattice, which is the exact parameter the methoxyethyl group is designed to optimize.

Step-by-Step Methodology:

• Solid Addition: Weigh 2.0 mg of the crystalline methoxyethyl-substituted compound into a 2 mL glass vial.

• Buffer Addition: Add 1.0 mL of simulated intestinal fluid (FaSSIF, pH 6.5).

• Equilibration: Agitate the vial on a rotary shaker at 37°C for 24 hours. Causality: 24 hours ensures thermodynamic equilibrium is reached between the solid state and the solution.

• Phase Separation: Centrifuge the suspension at 14,000 x g for 15 minutes at 37°C to pellet undissolved solids. (Do not use filter membranes, as lipophilic amines can non-specifically bind to the filter material, artificially lowering the measured concentration).

• Quantification: Dilute the supernatant 1:10 in mobile phase and analyze via HPLC-UV against a standard curve prepared in matching solvent.

• Solid-State Confirmation: Analyze the remaining solid pellet via Powder X-Ray Diffraction (PXRD) to ensure the compound did not form a less soluble hydrate or polymorph during the 24-hour incubation.

Caption: Standardized workflow for evaluating the kinetic and thermodynamic solubility of drug candidates.

Conclusion

The methoxyethyl group is far more than a simple steric spacer; it is a highly calibrated physicochemical tool. By simultaneously disrupting the planar symmetry of heterocyclic amines to lower lattice energy, and providing a hydrogen bond acceptor to lower LogP and improve aqueous solvation, it elegantly solves the "brick-dust" problem. Implementing rigorous, self-validating solubility protocols ensures that these structural modifications translate reliably from in vitro biochemical success to in vivo pharmacokinetic viability.

References

• Title: Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Property-Based Design: Optimization of Drug Absorption and Pharmacokinetics Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: 5,6,7-Trisubstituted 4-Aminopyrido[2,3-d]pyrimidines as Novel Inhibitors of Adenosine Kinase Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

N-(2-methoxyethyl)thian-3-amine hydrochloride: A Technical Guide for Drug Discovery and Synthetic Applications

Executive Summary

In modern medicinal chemistry, the strategic incorporation of saturated heterocycles and flexible ether linkages is a proven tactic for optimizing the pharmacokinetic (PK) and pharmacodynamic (PD) profiles of lead compounds. N-(2-methoxyethyl)thian-3-amine hydrochloride (CAS: 1645421-73-3) is a highly specialized, bifunctional building block designed for such optimizations. By combining a sulfur-containing thiane ring with a hydrophilic 2-methoxyethyl side chain, this secondary amine serves as a versatile scaffold for synthesizing novel pharmacophores, modulating lipophilicity, and exploring complex structure-activity relationships (SAR) [1].

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural rationale, and field-proven synthetic methodologies, serving as a comprehensive resource for drug development professionals.

Physicochemical Properties & Identifiers

Accurate compound identification and property prediction are critical for downstream assay development and synthetic planning. The hydrochloride salt form ensures chemical stability, prevents atmospheric oxidation of the secondary amine, and enhances shelf-life.

Table 1: Core Identifiers and Physicochemical Data

Property	Value	Rationale / Significance
Chemical Name	N-(2-methoxyethyl)thian-3-amine hydrochloride	Standard IUPAC nomenclature.
CAS Registry Number	1645421-73-3	Primary global identifier [1, 4].
MDL Number	MFCD28118860	Database identifier for synthetic sourcing.
Molecular Formula	C₈H₁₈ClNOS	Accounts for the HCl salt form.
Molecular Weight	211.75 g/mol	Ideal low-molecular-weight fragment.
Free Base Exact Mass	175.1031 Da	Target mass for LC-MS validation (m/z 176.1 [M+H]⁺).
SMILES	COCCNC1CCCSCC1.Cl	Computational string for cheminformatics.
Topological Polar Surface Area	~ 41.5 Ų (Calculated)	Optimal for membrane permeability; allows tuning for CNS or peripheral targets.

Structural Significance in Medicinal Chemistry

The architectural design of N-(2-methoxyethyl)thian-3-amine provides three distinct vectors for modulating a drug candidate's profile. Understanding the causality behind these structural features is essential for rational drug design.

• The Thiane Ring (Bioisosterism): The thiane (tetrahydrothiopyran) ring is frequently deployed as a bioisostere for piperidine or cyclohexane [2]. The substitution of a methylene group (-CH₂-) or an amine (-NH-) with a sulfur atom (-S-) subtly alters the ring's conformation, dipole moment, and lipophilicity. This can disrupt off-target hERG binding or improve metabolic stability against cytochrome P450 (CYP) oxidation.

• The 2-Methoxyethyl Group: This flexible, oxygen-containing appendage acts as a strong hydrogen bond acceptor. It is strategically used to lower the overall partition coefficient (LogP) of highly lipophilic molecules, thereby increasing aqueous solubility and improving oral bioavailability.

• The Secondary Amine: Positioned at C3 of the thiane ring, this sterically hindered secondary amine serves as the primary conjugation point for library synthesis (e.g., amidation, reductive amination, or sulfonylation).

Pharmacophore features and logical relationships of N-(2-methoxyethyl)thian-3-amine.

Analytical Characterization & Quality Control

To ensure synthetic integrity, raw materials must be validated prior to use. The following self-validating analytical parameters should be established for the hydrochloride salt:

• LC-MS (ESI+): Dissolve 1 mg of the compound in 1 mL of Methanol/Water (1:1). The expected base peak is m/z 176.1[M+H]⁺ . The absence of m/z 162.1 indicates no demethylation of the methoxy group has occurred during storage.

• ¹H NMR (400 MHz, DMSO-d₆):

  • A sharp singlet at ~3.25 ppm integrating to 3H confirms the terminal methoxy group (-OCH₃).

  • A broad multiplet at ~8.5-9.5 ppm integrating to 2H confirms the protonated secondary amine (-NH₂⁺Cl⁻).

  • Multiplets between 2.5-3.0 ppm correspond to the protons adjacent to the sulfur atom within the thiane ring.

Synthetic Workflows: HATU-Mediated Amidation

Because the secondary amine at the C3 position of the thiane ring is sterically hindered, traditional coupling reagents (e.g., EDC/HOBt) often yield poor conversions. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the optimal choice here [3].

Causality Focus: HATU forms a highly reactive 7-aza-OBt ester intermediate. The nitrogen atom at position 7 of the leaving group provides a neighboring group effect (intramolecular base catalysis) that dramatically accelerates the nucleophilic attack of the hindered thiane amine [3]. N,N-Diisopropylethylamine (DIPEA) is utilized because its steric bulk prevents it from acting as a competing nucleophile, while its basicity (pKa ~10.5) is sufficient to liberate the free base from the hydrochloride salt.

Step-by-Step Methodology

Objective: Synthesize an amide derivative using a generic carboxylic acid (R-COOH).

• Activation of the Carboxylic Acid:

  • In a flame-dried round-bottom flask under a Nitrogen atmosphere, dissolve the target carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous N,N-dimethylformamide (DMF) to achieve a 0.2 M concentration.

  • Add HATU (1.2 equiv, 0.6 mmol) followed by DIPEA (3.0 equiv, 1.5 mmol).

  • Stir at room temperature for 15 minutes. This incubation period ensures the complete conversion of the acid to the active 7-aza-OBt ester.

• Free-Basing and Nucleophilic Addition:

  • Add N-(2-methoxyethyl)thian-3-amine hydrochloride (1.1 equiv, 0.55 mmol) directly to the stirring mixture. The excess DIPEA immediately neutralizes the HCl salt, generating the reactive free base in situ.

  • Stir at room temperature for 2 to 4 hours.

• In-Process Control (IPC) - Self-Validation Step:

  • Withdraw a 5 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

  • Validation: The reaction is deemed complete when the extracted ion chromatogram (EIC) shows >95% consumption of the free amine mass (m/z 176.1) and the emergence of the target amide mass. Do not proceed to workup until this is confirmed.

• Aqueous Workup & Purification:

  • Quench the reaction with saturated aqueous NaHCO₃ (10 mL) and extract with Ethyl Acetate (3 x 10 mL).

  • Wash the combined organic layers with 5% aqueous LiCl (3 x 10 mL) to effectively partition and remove residual DMF.

  • Dry over anhydrous Na₂SO₄, filter, concentrate, and purify via silica gel flash chromatography.

Experimental workflow for HATU-mediated amidation of the hindered secondary amine.

References

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529-2591. URL:[Link]

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive." Journal of the American Chemical Society, 115(10), 4397-4398. URL:[Link]

• ChemSrc. "1645421-73-3 / N-(2-methoxyethyl)thian-3-amine hydrochloride Information." ChemSrc Database. URL:[Link]

Electronic Properties of Sulfur-Containing Heterocyclic Amines: A Technical Guide for Drug Discovery and Energy Storage

Executive Summary

Sulfur-containing heterocyclic amines—encompassing scaffolds such as thiazoles, benzothiazoles, and phenothiazines—represent a privileged class of molecules in both medicinal chemistry and materials science. The unique synergy between the highly polarizable sulfur atom and the electronegative, hydrogen-bond-capable nitrogen atom creates highly tunable electronic environments. This whitepaper provides an in-depth technical analysis of the electronic properties of these heterocycles, detailing the quantum mechanical frameworks used to profile them, the experimental protocols required for their validation, and their divergent applications across targeted drug discovery and non-aqueous redox flow batteries.

Quantum Mechanical Profiling: DFT and Molecular Orbitals

The rational design of sulfur-containing heterocyclic amines relies heavily on Density Functional Theory (DFT) to elucidate their electronic architecture. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the chemical reactivity, redox stability, and biological target affinity of these compounds[1].

In benzothiazole and thiazole derivatives, the HOMO is typically localized over the electron-rich sulfur and conjugated π -system, governing nucleophilic interactions and oxidation potentials. Conversely, the LUMO participates in electron-deficient regions, facilitating chemical bond formation and electrophilic interactions[1]. The energy gap ( Eg​ ) between these orbitals is a direct proxy for chemical stability. For instance, a moderate HOMO-LUMO gap (e.g., 3.72 eV in thiophene-thiazole scaffolds) indicates a highly optimized balance between thermodynamic stability and the reactivity required to engage biological targets like Mycobacterium tuberculosis CYP51[2].

Furthermore, Molecular Electrostatic Potential (MEP) mapping is critical for identifying non-covalent interaction sites. MEP surfaces utilize color-coded schemes to reveal local electron density, allowing researchers to predict hydrogen bonding patterns and map electrophilic/nucleophilic reaction sites prior to synthesis[3].

Quantitative Electronic Properties

The table below summarizes the electronic parameters of key sulfur-containing heterocyclic amines across various applications, demonstrating how structural tuning impacts orbital energies and redox potentials.

Compound Scaffold	Specific Derivative / Modification	HOMO-LUMO Gap (eV)	Oxidation Potential (V vs Fc/Fc⁺)	Primary Application
Thiophene-Thiazole	CTHTBN	3.72	N/A	Antitubercular (CYP51 inhibitor)
2-Aminothiazole	Nitro-substituted sulfonamide	0.384 – 1.187	N/A	Urease / α-glucosidase inhibitor
Phenothiazine	N-ethylphenothiazine (EPT)	N/A	0.289 (1st Ox)	Redox flow batteries
Phenothiazine	N-ethyl-3,7-dimethoxyphenothiazine (DMeOEPT)	N/A	0.068 (1st Ox)	Redox flow batteries
Phenothiazine	B(MEEO)EPT	N/A	0.650 (Stable Ox)	Redox flow batteries

Data synthesized from computational and electrochemical studies[4],[5],[2],[6].

Experimental Methodologies: Electrochemical Validation

While DFT provides theoretical grounding, Cyclic Voltammetry (CV) is the gold standard for empirically validating the electronic properties—specifically the redox potentials and electron-transfer reversibility—of these heterocycles. The following protocol details a self-validating system for characterizing the two-electron oxidation of phenothiazine derivatives (e.g., DMeOEPT) for energy storage applications[4].

Step-by-Step Protocol: Cyclic Voltammetry of Phenothiazines

1. System Preparation & Background Validation

• Action: Polish a glassy carbon working electrode (GCE) using a 0.05 µm alumina slurry. Sonicate sequentially in deionized water and ethanol for 5 minutes each. Prepare a supporting electrolyte of 1 M Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) in propylene carbonate (PC). Run a blank cyclic voltammogram from -0.5 V to 1.5 V.

• Causality & Validation: Alumina polishing removes passivating oxide layers and adsorbed contaminants, ensuring heterogeneous electron transfer is not kinetically hindered. The blank scan serves as a self-validation step; a flat response confirms a wide, stable electrochemical window and the absence of redox-active impurities.

2. Analyte Introduction

• Action: Dissolve the phenothiazine derivative to a precise concentration of 5 mM in the supporting electrolyte.

• Causality: A 5 mM concentration is thermodynamically optimal. It provides a robust signal-to-noise ratio while remaining low enough to prevent uncompensated solution resistance ( iRu​ drop) and intermolecular aggregation, both of which artificially broaden peak separations ( ΔEp​ ).

3. Variable Scan Rate Analysis

• Action: Record voltammograms at ascending scan rates (e.g., 10, 20, 50, 100, 250, 500 mV/s).

• Causality: This step interrogates the stability of the oxidized species (the radical cation and the dication). If the peak current ( ip​ ) scales linearly with the square root of the scan rate ( ν1/2 ), the process is strictly diffusion-controlled. A constant peak separation ( ΔEp​≈60 mV) and a peak-current ratio ( ipa​/ipc​ ) of ~1 across all scan rates confirms that the two-electron transfer is chemically reversible and the dication is stable on the experimental timescale[4].

4. Internal Referencing

• Action: Spike the electrochemical cell with 1 mM Ferrocene (Fc) and record a final voltammogram. Shift all reported potentials relative to the E1/2​ of the Fc/Fc⁺ redox couple.

• Causality: Pseudo-reference electrodes (like Ag/Ag⁺ wire) are prone to potential drift due to junction potentials and solvent evaporation. Referencing against the internal, universally accepted Fc/Fc⁺ standard normalizes the data, ensuring absolute thermodynamic trustworthiness and cross-laboratory reproducibility.

Applications Driven by Electronic Properties

Medicinal Chemistry: Target Binding and Stability

In drug discovery, the electronic properties of thiazoles and benzothiazoles are manipulated to optimize non-covalent interactions with target proteins. Halogen substitutions on benzothiazole scaffolds significantly increase electron-withdrawing effects, which alters the MEP and enhances biological activity against Gram-positive bacteria[7]. Furthermore, the polarizability of the sulfur atom allows for unique π -sulfur and π

π stacking interactions within hydrophobic enzyme pockets. For instance, thiophene-thiazole hybrids exhibit potent binding affinities within the active site of M. tuberculosis CYP51 due to their optimized dipole moments (e.g., 7.9381 D) and balanced electronic distribution[2].

Energy Storage: Nonaqueous Redox Flow Batteries

Phenothiazines are heavily investigated as catholytes in non-aqueous redox flow batteries due to their ability to act as electron donors. The core challenge is achieving a stable two-electron oxidation to maximize energy density. Unsubstituted phenothiazines often suffer from irreversible second oxidations, forming unstable dications[4]. By strategically introducing electron-donating and conjugated substituents (such as methoxy groups at the 3 and 7 positions to form DMeOEPT), researchers can extend charge delocalization. This electronic tailoring lowers the first oxidation potential (to 0.068 V vs Fc/Fc⁺) and kinetically stabilizes the dication state, effectively doubling the gravimetric capacity of the molecule[4]. Advanced molecular tailoring using glycol groups (e.g., B(MEEO)EPT) further pushes the stable oxidation potential to 0.65 V vs Fc/Fc⁺ while enhancing solubility[6].

Workflow of Electronic Property-Driven Design

The following diagram illustrates the iterative, self-validating workflow used by researchers to translate quantum mechanical properties into functional drugs and energy storage materials.

Workflow of electronic property-driven design for sulfur-nitrogen heterocycles.

References

• Benzothiazole-derived Compound with Antitumor Activity: Molecular Structure Determination Using Density Functional Theory (Dft)
• Source: scirp.
• Design, synthesis, biological evaluation, and computational insights of 2-(Aryl)
• Source: uky.
• Source: nih.
• Source: mdpi.
• Source: chemrxiv.

Sources

• 1. proteobiojournal.com [proteobiojournal.com]
• 2. mdpi.com [mdpi.com]
• 3. Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analyses [scirp.org]
• 4. xray.uky.edu [xray.uky.edu]
• 5. Synthesis of 2-aminothiazole sulfonamides as potent biological agents: Synthesis, structural investigations and docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of N-(2-methoxyethyl)thian-3-amine hydrochloride

Abstract

This document provides a comprehensive guide for the synthesis of N-(2-methoxyethyl)thian-3-amine hydrochloride, a valuable secondary amine intermediate for pharmaceutical research and drug development. The described methodology is centered around a robust and high-yielding one-pot reductive amination protocol, followed by a straightforward conversion to its hydrochloride salt. This application note is designed for researchers, scientists, and process chemists, offering detailed, step-by-step protocols, explanations of the chemical principles, and guidelines for ensuring the synthesis is both reliable and self-validating.

Introduction

N-(2-methoxyethyl)thian-3-amine is a heterocyclic compound featuring a thiane ring, a structure of interest in medicinal chemistry due to the presence of the sulfur atom which can influence metabolic stability and receptor binding interactions. The N-(2-methoxyethyl) side chain imparts both hydrophilic and lipophilic characteristics, making it a versatile building block for library synthesis. The hydrochloride salt form enhances the compound's stability and handling properties.

The primary synthetic strategy detailed herein is the direct reductive amination of thian-3-one with 2-methoxyethylamine. This method is renowned for its efficiency, mild reaction conditions, and operational simplicity, making it highly suitable for both small-scale discovery and larger-scale production.[1][2][3]

PART 1: Synthetic Strategy and Mechanistic Overview

The synthesis is a two-stage process that can be performed sequentially in one pot, followed by salt formation.

Stage 1: In Situ Imine/Iminium Ion Formation The reaction commences with the condensation of the ketone (thian-3-one) and the primary amine (2-methoxyethylamine). This acid-catalyzed reaction forms a hemiaminal intermediate, which then dehydrates to yield a protonated imine, known as an iminium ion. The equilibrium of this reaction is crucial for the overall success of the synthesis.

Stage 2: Selective Reduction The cornerstone of this protocol is the use of a mild and selective reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃).[4][5][6] This reagent is particularly effective because it reduces the electrophilic iminium ion much more rapidly than it reduces the starting ketone.[4] This high selectivity prevents the formation of the corresponding alcohol byproduct (thian-3-ol) and allows the reaction to be conducted as a convenient one-pot procedure.[6]

Stage 3: Hydrochloride Salt Formation Following the successful synthesis and purification of the free amine, it is converted to its hydrochloride salt. This is achieved by treating a solution of the amine with hydrochloric acid. The resulting salt typically precipitates from a suitable organic solvent, facilitating its isolation as a stable, crystalline solid.[7][8][9]

Logical Workflow Diagram

Caption: Overall workflow for the synthesis of the target compound.

PART 2: Expertise and Trustworthiness in Protocol Design

Expertise & Experience: Causality Behind Experimental Choices

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is deliberately chosen over more powerful reagents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). NaBH₄ can readily reduce the starting ketone, leading to undesired alcohol impurities.[10] NaBH(OAc)₃, being sterically hindered and electronically attenuated by its acetoxy groups, exhibits exquisite selectivity for the protonated imine intermediate, which is crucial for a clean, one-pot reaction.[4][6] While sodium cyanoborohydride (NaBH₃CN) offers similar selectivity, it is highly toxic and can generate cyanide byproducts, making NaBH(OAc)₃ a safer and more environmentally benign choice.[11][12]

• Solvent and Catalyst: 1,2-Dichloroethane (DCE) is the preferred solvent as it is aprotic and effectively solubilizes the reactants and intermediates.[5][13] Tetrahydrofuran (THF) is a viable alternative.[5] A stoichiometric amount of a weak acid, such as acetic acid, is often used with ketone substrates to catalyze the formation of the iminium ion, thereby increasing the reaction rate without protonating the amine starting material to the point of non-reactivity.[5][10]

• Work-up Procedure: The reaction is quenched with a saturated aqueous solution of sodium bicarbonate. This serves two purposes: it neutralizes the acetic acid catalyst and hydrolyzes any unreacted NaBH(OAc)₃. The basic nature of the wash also ensures the product is in its free amine form, facilitating extraction into an organic solvent.

Trustworthiness: A Self-Validating System

This protocol is designed to be self-validating through clear checkpoints and characterization steps.

• Reaction Monitoring: Progress is monitored by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A successful reaction is indicated by the consumption of the limiting reagent (thian-3-one) and the appearance of a new, more polar spot corresponding to the product amine.

• Purification: Purification of the free amine is achieved via flash column chromatography on silica gel. The use of a gradient elution system (e.g., dichloromethane/methanol) allows for the separation of the desired secondary amine from any non-polar starting materials and highly polar impurities.

• Spectroscopic Confirmation: The structure and purity of the final product (both as the free base and the HCl salt) are unequivocally confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS). The expected spectral data provided in this guide serves as a benchmark for validation.

• Salt Formation as a Purification Step: The precipitation of the hydrochloride salt from a non-polar solvent like diethyl ether acts as a final purification step, often yielding a highly pure, crystalline solid that is easy to handle and store.

PART 3: Detailed Experimental Protocols

Protocol 1: Synthesis of the Precursor, Thian-3-one

Thian-3-one can be prepared via several literature methods. A common approach involves the Dieckmann condensation of a suitable diester followed by hydrolysis and decarboxylation.[2][4][14][15][16]

Protocol 2: Reductive Amination to form N-(2-methoxyethyl)thian-3-amine

Materials:

• Thian-3-one

• 2-Methoxyethylamine[1]

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE), anhydrous

• Acetic Acid, glacial

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To an oven-dried round-bottom flask under a nitrogen atmosphere, add thian-3-one (1.0 eq).

• Dissolve the ketone in anhydrous 1,2-dichloroethane (DCE) to a concentration of approximately 0.2 M.

• Add 2-methoxyethylamine (1.1 eq) to the solution, followed by glacial acetic acid (1.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15-20 minutes. Caution: The addition may be mildly exothermic.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction's progress by TLC or LC-MS until the thian-3-one is consumed.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude free amine.

• Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of 0-10% methanol in dichloromethane.

Protocol 3: Formation of N-(2-methoxyethyl)thian-3-amine hydrochloride

Materials:

• Purified N-(2-methoxyethyl)thian-3-amine (free base)

• Diethyl ether (Et₂O), anhydrous

• 2.0 M solution of HCl in diethyl ether

Procedure:

• Dissolve the purified free amine (1.0 eq) in a minimal amount of anhydrous diethyl ether.

• While stirring, slowly add a 2.0 M solution of HCl in diethyl ether (1.05 eq) dropwise.

• A white precipitate should form immediately upon addition.

• Continue stirring the suspension at room temperature for 30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with a small amount of cold diethyl ether to remove any soluble impurities.

• Dry the solid under high vacuum to afford N-(2-methoxyethyl)thian-3-amine hydrochloride as a white to off-white solid.

Data Presentation

Table 1: Reaction Parameters and Expected Results

Parameter	Value	Notes
Reactants
Thian-3-one	1.0 eq	Limiting reagent
2-Methoxyethylamine	1.1 eq	Slight excess to drive imine formation
NaBH(OAc)₃	1.5 eq	Ensures complete reduction of the intermediate
Acetic Acid	1.1 eq	Catalyst for imine formation
Conditions
Solvent	1,2-Dichloroethane (DCE)	Anhydrous conditions are recommended
Temperature	Room Temperature (20-25 °C)
Reaction Time	12-24 hours	Monitor by TLC/LC-MS for completion
Expected Outcome
Yield (after purification)	75-90%	Typical for this type of transformation
Product Form	Free base: Pale yellow oil	Hydrochloride salt: White crystalline solid

Table 2: Predicted Spectroscopic Data

Analysis	N-(2-methoxyethyl)thian-3-amine (Free Base)	N-(2-methoxyethyl)thian-3-amine HCl
¹H NMR (400 MHz, CDCl₃)	δ ~ 3.45 (t, 2H), 3.35 (s, 3H), 2.80-3.00 (m, 3H), 2.65-2.75 (m, 4H), 2.00-2.20 (m, 1H), 1.60-1.80 (m, 2H), 1.40 (br s, 1H, NH)	Protons adjacent to the ammonium nitrogen (N-CH and N-CH₂) will shift downfield significantly. The NH proton will appear as a broad singlet at a much lower field.
¹³C NMR (100 MHz, CDCl₃)	δ ~ 72.0, 59.0, 55.0, 50.0, 35.0, 32.0, 28.0	All carbon signals, especially those alpha and beta to the nitrogen, will experience a downfield shift upon protonation.
MS (ESI+)	m/z = 162.1 [M+H]⁺	m/z = 162.1 [M+H]⁺ (cation mass)

Note: Predicted NMR shifts are based on analogous structures and chemical shift principles. Actual values may vary.[13][17]

References

• An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. PubMed, [Link]

• An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without ne. The Vespiary, [Link]

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• Process of preparing a monobasic salt of a secondary amine.

• Dieckmann condensation. Purechemistry, [Link]

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• 1,3-Dithianes are versatile intermediates in organic synthesis. They are used as an inter- mediate of desulfurization. M.

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• Synthesis, spectroscopic analysis and crystal structure of (N-{2-[(2-aminoethyl)amino]ethyl}-4′-methyl-[1,1′-biphenyl]-4-sulfonamidato)tricarbonylrhenium(I). PubMed, [Link]

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Application Notes and Protocols: Reductive Amination Using Thian-3-amine Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Reductive Amination and Thian-3-amine Scaffolds

Reductive amination stands as a cornerstone transformation in modern organic synthesis, particularly within pharmaceutical and medicinal chemistry.[1][2] Its prominence is underscored by the fact that approximately a quarter of all carbon-nitrogen bond-forming reactions in the pharmaceutical industry leverage this versatile method.[2][3] The reaction's appeal lies in its operational simplicity and the broad availability of starting materials, enabling the efficient construction of complex amine-containing molecules.[1][2] This one-pot reaction, which combines a carbonyl compound with an amine to form an imine that is subsequently reduced, offers a streamlined pathway to a vast array of amine products.[4][5]

The thian-3-amine scaffold represents a valuable building block in drug discovery. The incorporation of the sulfur-containing heterocycle can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. This guide provides a detailed exploration of the conditions and protocols for the successful reductive amination of intermediates featuring the thian-3-amine moiety.

Mechanistic Insights: The "Why" Behind the Reaction Conditions

A successful reductive amination hinges on the careful orchestration of two key steps: the formation of an imine or iminium ion intermediate and its subsequent reduction.[6][7] The efficiency of this process is highly dependent on the reaction conditions, particularly the choice of reducing agent, solvent, and pH.

Imine/Iminium Ion Formation: A pH-Dependent Equilibrium

The initial condensation between the thian-3-amine and a carbonyl compound (aldehyde or ketone) to form an imine is a reversible, acid-catalyzed process.[6] Optimal imine formation typically occurs under mildly acidic conditions (pH 4-6).[5][6]

• At low pH (highly acidic): The amine nucleophile is excessively protonated, rendering it non-nucleophilic and hindering the initial attack on the carbonyl carbon.

• At high pH (basic): While the amine is a potent nucleophile, the carbonyl group is not sufficiently activated, and the removal of water to drive the equilibrium towards the imine is inefficient.

The resulting imine exists in equilibrium with its protonated form, the iminium ion. It is the iminium ion that is the primary electrophile for the subsequent reduction step.[8][9]

The Reduction Step: Choosing the Right Hydride Source

The selection of the reducing agent is critical for a successful reductive amination. The ideal reagent should selectively reduce the iminium ion without significantly reducing the starting carbonyl compound.[5][7] This chemoselectivity is crucial for achieving high yields of the desired amine product.[10]

Optimizing Reaction Conditions for Thian-3-amine Intermediates

The presence of the sulfur atom in the thian ring can potentially influence the reaction, for instance, by interacting with certain metal catalysts. Therefore, careful selection of reagents is paramount.

Recommended Reducing Agents

For the reductive amination of thian-3-amine and its derivatives, mild and selective hydride reagents are preferred.

Reducing Agent	Typical Solvents	Key Advantages & Considerations
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)[11][12]	Highly selective and effective for a wide range of substrates. [12][13] It is less toxic than sodium cyanoborohydride.[6] It is moisture-sensitive.[11]
Sodium Cyanoborohydride (NaBH₃CN)	Methanol (MeOH), Ethanol (EtOH)[5][11]	Effective and water-tolerant. [11] However, it is toxic due to the potential release of cyanide gas, especially under acidic conditions.[5]
Sodium Borohydride (NaBH₄)	Methanol (MeOH), Ethanol (EtOH)[11][14]	Cost-effective but less selective. [5][11] It can reduce aldehydes and ketones, so it's often added after allowing sufficient time for imine formation.[11]

Sodium triacetoxyborohydride (STAB) is often the reagent of choice due to its high selectivity, broad substrate scope, and milder nature compared to sodium cyanoborohydride.[12][15] It is particularly well-suited for reactions with a diverse range of aldehydes and ketones, including both aliphatic and aromatic variants.[12]

Solvent Selection

The choice of solvent is largely dictated by the chosen reducing agent and the solubility of the starting materials.

• For NaBH(OAc)₃ , chlorinated solvents like DCE and DCM are commonly used.[11][12] THF is also a viable option.[12]

• For NaBH₃CN and NaBH₄ , alcoholic solvents such as methanol or ethanol are typical.[11]

The Role of Acetic Acid

In some cases, particularly with less reactive ketones, the addition of a catalytic amount of acetic acid can be beneficial.[12][13] The acid helps to catalyze the formation of the iminium ion, thereby accelerating the reaction.[6] However, with more reactive aldehydes, the addition of acid is often unnecessary.[12][13]

Experimental Workflow and Protocols

The following section outlines detailed protocols for performing reductive amination with thian-3-amine intermediates.

General Workflow

The general workflow for a reductive amination can be visualized as a two-step process occurring in a single pot.

Caption: General workflow for reductive amination.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (NaBH(OAc)₃)

This protocol is generally preferred due to the high selectivity and yield often observed with NaBH(OAc)₃.[12]

Materials:

• Thian-3-amine intermediate

• Aldehyde or ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Optional: Glacial acetic acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the thian-3-amine intermediate (1.0 eq) and the aldehyde or ketone (1.0-1.2 eq).

• Dissolve the starting materials in an appropriate volume of anhydrous DCE or DCM (typically to a concentration of 0.1-0.5 M).

• If the carbonyl compound is a less reactive ketone, a catalytic amount of glacial acetic acid (0.1-0.5 eq) can be added at this stage.[12]

• Stir the mixture at room temperature for 20-60 minutes to allow for the initial formation of the imine/iminium ion.

• In a single portion, add sodium triacetoxyborohydride (1.2-1.5 eq) to the reaction mixture.

• Continue to stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.[16]

• Separate the organic layer, and extract the aqueous layer with additional DCM or DCE.[16]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[16]

• Purify the crude product by a suitable method, such as flash column chromatography on silica gel.

Protocol 2: Reductive Amination using Sodium Borohydride (NaBH₄) - A Stepwise Approach

This two-step, one-pot procedure is useful when using the less selective but more economical sodium borohydride.[11] It is particularly advantageous in situations where dialkylation can be a problematic side reaction.[12][13]

Materials:

• Thian-3-amine intermediate

• Aldehyde

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Deionized water

• Brine

• Ethyl acetate or other suitable extraction solvent

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the thian-3-amine intermediate (1.0 eq) and the aldehyde (1.0-1.1 eq) in methanol.

• Stir the mixture at room temperature for 1-2 hours to ensure complete formation of the imine. Monitor by TLC or LC-MS.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5-2.0 eq) in small portions, ensuring the temperature remains below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir until the reaction is complete (as monitored by TLC or LC-MS).

• Quench the reaction by the slow addition of deionized water.

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Extract the aqueous residue with ethyl acetate or another suitable organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Troubleshooting and Key Considerations

• Low Yield: If the yield is low, ensure the starting materials are pure and the solvents are anhydrous, especially when using NaBH(OAc)₃.[16] Incomplete imine formation can also lead to low yields.[16] Consider adding a catalytic amount of acid or allowing for a longer imine formation time before adding the reducing agent.

• Side Reactions: The primary side reaction is the reduction of the starting carbonyl to the corresponding alcohol.[10] This is more prevalent with less selective reducing agents like NaBH₄. Using a more selective reagent like NaBH(OAc)₃ can mitigate this issue.[12] Over-alkylation to form a tertiary amine can occur with primary amines; a stepwise procedure can help to minimize this.[12]

• Purification Challenges: The basic nature of the amine product can sometimes lead to tailing on silica gel chromatography. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to improve the peak shape.

• Substrate Scope: While reductive amination is a robust reaction, its success can be influenced by the steric and electronic properties of the substrates.[12] Electron-rich aldehydes generally tend to give higher yields than electron-poor aldehydes. Very hindered ketones or amines may react sluggishly.[15]

Conclusion

Reductive amination is an indispensable tool for the synthesis of complex amines, and its application to thian-3-amine intermediates provides a powerful strategy for the generation of novel molecular entities in drug discovery. By understanding the underlying mechanism and carefully selecting the appropriate reaction conditions, researchers can effectively and efficiently synthesize a diverse range of substituted thian-3-amine derivatives. The protocols and considerations outlined in this guide provide a solid foundation for the successful implementation of this critical transformation.

References

• Strategies for Selective Reductive Amination in Organic Synthesis and C

• Tarasov, A. A., & Chusov, D. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 120(3), 1383–1447. (URL: [Link])

• Tarasov, A. A., & Chusov, D. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. (URL: [Link])

• A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. ResearchGate. (URL: [Link])

• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. (2023). MDPI. (URL: [Link])

• Optimizing a novel Cu(I)/Zn-catalyzed reductive amination procedure. American Chemical Society. (URL: [Link])

• Reductive Amination - Common Conditions. Organic Chemistry Data. (URL: [Link])

• Ashenhurst, J. (2017). Reductive Amination. Master Organic Chemistry. (URL: [Link])

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. (URL: [Link])

• Reductive Amination. Chemistry Steps. (URL: [Link])

• Biocatalytic Reductive Amination- Discovery to Commercial Manufacturing applied to Abrocitinib JAK1 inhibitor. ResearchGate. (URL: [Link])

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal. (URL: [Link])

• Synthesis Methods of 3-Amino Thietane and its Derivatives. ResearchGate. (URL: [Link])

• Optimization of the reaction conditions for the reductive amination of aldehydes). a. ResearchGate. (URL: [Link])

• Application Note – Reductive Amination. Synple Chem. (URL: [Link])

• Struggling with Reductive Amination: Tips for Isolating My Amine Product? Reddit. (URL: [Link])

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. (URL: [Link])

• Scope and Limitations of Reductive Amination Catalyzed by Half-Sandwich Iridium Complexes Under Mild Reaction Conditions. PMC. (URL: [Link])

• Three-Component Reaction between 3-Acetylcoumarins, Amines, and Elemental Sulfur: A Designed Approach to 3-Amino-4H-thieno[3,2-c]coumarins. The Journal of Organic Chemistry. (URL: [Link])

• Preparation of Amines: Reductive Amination of Aldehydes and Ketones. JoVE. (URL: [Link] reductive-amination-of-aldehydes-and-ketones)

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. (URL: [Link])

• One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. ResearchGate. (URL: [Link])

• Scope and limitations of the reductive amination of linear alkyl... ResearchGate. (URL: [Link])

• tertiary amine synthesis & reductive amination. YouTube. (URL: [Link])

• Organocatalytic Reductive Amination of the Chiral Formylcyclopropanes: Scope and Applications. The Journal of Organic Chemistry. (URL: [Link])

• Reductive Amination Reaction. OpenBU. (URL: [Link])

• Synthesis of secondary and tertiary amines. Organic Chemistry Portal. (URL: [Link])

• 24.6: Synthesis of Amines. Chemistry LibreTexts. (URL: [Link])

• Research team discover new reaction for making tertiary amines. Drug Target Review. (URL: [Link])

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Application Note: Solvent Selection and Reaction Optimization for Thiane Amine Hydrochlorides

Audience: Researchers, synthetic scientists, and drug development professionals. Role: Senior Application Scientist

The Dual-Nature Challenge

Thiane amine hydrochlorides—such as[1]—are highly valuable spirocyclic and heterocyclic building blocks in drug discovery. However, they present a unique dichotomy in organic synthesis that frequently leads to poor yields or complex impurity profiles if handled incorrectly:

• The Ionic Lattice: The amine hydrochloride forms a highly stable, polar ionic lattice that completely resists dissolution in standard non-polar organic solvents.

• The Reactive Thioether: The divalent sulfur atom within the six-membered thiane ring is a soft nucleophile. It is highly susceptible to unintended oxidation (forming sulfoxides/sulfones) or alkylation, and it can act as a competitive ligand, poisoning transition-metal catalysts.

As an application scientist, I frequently encounter failed reactions where researchers attempt to force dissolution by heating these salts in unpurified ethereal solvents. This invariably leads to the compound "oiling out" and the sulfur core undergoing trace oxidation. Success requires a mechanistic approach to solvent selection.

Mechanistic Causality in Solvent Selection

Overcoming Lattice Energy (Solubility)

To disrupt the high crystal lattice energy of the amine hydrochloride, solvents with high dielectric constants ( ε>30 ) are required to solvate the dissociated cation and anion. As highlighted by , transitioning from non-polar solvents to polar aprotic solvents like DMF or NMP dramatically increases the mole fraction solubility of the salt[2].

Chemoselectivity and Thioether Protection

The thiane sulfur is easily oxidized by electrophilic oxygen species. Consequently, ethereal solvents (e.g., THF, 1,4-dioxane) that form trace peroxides upon storage must be strictly avoided. Research published in demonstrates that even mild peroxides rapidly attack sulfide sulfur atoms, leading to a +16 Da (sulfoxide) or +32 Da (sulfone) mass shift[3].

Transition Metal Compatibility

If the workflow involves metal-catalyzed cross-coupling, DMSO is often the optimal solvent to maintain solubility. Recent work in confirms that DMSO significantly outperforms toluene in copper-catalyzed reactions involving amine hydrochlorides, provided that catalyst loading is optimized to account for potential thioether coordination.

Quantitative Solvent Matrix

The following table summarizes the physicochemical properties of common solvents and their compatibility with thiane amine hydrochlorides.

Solvent	Dielectric Constant ( ε )	Dipole Moment (D)	Amine HCl Solvation	Thioether Compatibility	Recommended Application
DMSO	46.7	3.96	Excellent	Moderate	Metal-catalyzed borylamidations
DMF	36.7	3.82	Very Good	Excellent	Peptide coupling, general amidation
NMP	32.2	4.09	Very Good	Excellent	High-temperature freebasing[2]
DCM	8.9	1.60	Poor	Excellent	Biphasic Schotten-Baumann reactions
THF	7.5	1.75	Poor	Poor (Peroxide risk)	Avoid unless rigorously purified[3]

Decision Workflow for Solvent Selection

Decision tree for solvent and base selection in thiane amine hydrochloride reactions.

Self-Validating Experimental Protocols

Protocol A: In Situ Freebasing and Amidation in Polar Aprotic Solvents

Use this protocol for water-sensitive electrophiles (e.g., HATU/EDC peptide couplings).

Causality: DMF provides the high dielectric constant needed to solvate the polar transition states. N,N-Diisopropylethylamine (DIPEA) is chosen over Triethylamine (TEA) because its steric bulk prevents it from acting as a competing nucleophile, while its basicity drives the equilibrium of HCl neutralization forward.

Step-by-Step Methodology:

• Suspension: Weigh 1.0 equivalent of the thiane amine hydrochloride into an oven-dried flask purged with Argon. Add anhydrous DMF ( 0.1 M concentration).

• Freebasing: Add 2.5 equivalents of DIPEA dropwise at room temperature. (1.0 eq neutralizes the HCl; 1.5 eq facilitates the coupling).

• Activation: In a separate vial, pre-activate 1.1 equivalents of the carboxylic acid with 1.1 equivalents of HATU in DMF for 5 minutes.

• Coupling: Transfer the activated ester to the freebased thiane amine solution. Stir for 2–4 hours.

Self-Validation Checkpoint: The initial suspension in Step 1 will be cloudy. Upon addition of DIPEA in Step 2, the solution must transition to a clear, homogeneous state within 10 minutes, validating complete lattice disruption. Post-reaction, LC-MS analysis must confirm the target mass without the presence of an [M+H+16]+ peak, self-validating that the solvent was free of oxidizing impurities.

Protocol B: Biphasic Schotten-Baumann Acylation

Use this protocol for highly reactive, water-tolerant electrophiles (e.g., sulfonyl chlorides, acid chlorides).

Causality: Using a biphasic H2​O /DCM system leverages water's massive dielectric constant ( ε≈80 ) to instantly dissolve the thiane amine HCl. The inorganic base ( Na2​CO3​ ) neutralizes the salt, and the resulting hydrophobic free amine rapidly partitions into the DCM layer where the electrophile resides, protecting the thioether from aqueous oxidants.

Step-by-Step Methodology:

• Aqueous Phase: Dissolve 1.0 equivalent of thiane amine hydrochloride in distilled water ( 0.2 M ). Add 3.0 equivalents of solid Na2​CO3​ slowly.

• Organic Phase: Dissolve 1.2 equivalents of the acid chloride in an equal volume of DCM.

• Reaction: Cool the aqueous phase to 0∘C . Vigorously stir and add the DCM solution dropwise over 15 minutes. Allow to warm to room temperature and stir for 1 hour.

Self-Validation Checkpoint: The cessation of CO2​ evolution (bubbling) during Step 1 self-validates that the acidic hydrochloride salt has been fully neutralized. In Step 3, a clean phase separation without an interfacial "rag layer" confirms that the resulting free amine has successfully partitioned into the organic DCM layer.

References

• Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions MDPI Molecules URL:[Link]

• Copper-catalyzed carbonylative multi-component borylamidation of alkenes for synthesizing g-boryl amide RSC Chemical Science URL:[Link]

• 4-Aminothiane-4-carboxylic acid | CID 336313 PubChem Database (National Institutes of Health) URL:[Link]

Sources

• 1. 4-Aminothiane-4-carboxylic acid | C6H11NO2S | CID 336313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Effective Oxidation of Sulfides to Sulfoxides with Hydrogen Peroxide under Transition-Metal-Free Conditions | MDPI [mdpi.com]

Using N-(2-methoxyethyl)thian-3-amine as a building block in scaffold synthesis

Application Note: N-(2-Methoxyethyl)thian-3-amine as a Versatile sp3-Rich Building Block in Scaffold Synthesis

Introduction & Rationale

Modern drug discovery increasingly prioritizes the "escape from flatland" by incorporating sp3-rich, three-dimensional scaffolds to improve clinical success rates, solubility, and target selectivity[1]. Saturated heterocycles, such as tetrahydropyrans and tetrahydrothiopyrans (thianes), are highly valued for their ability to project substituents into 3D space while maintaining favorable physicochemical properties[1].

N-(2-methoxyethyl)thian-3-amine (commercially available as a hydrochloride salt, CAS: 1645421-73-3) represents a highly functionalized building block that synergizes three critical structural features:

• The Thiane Core : Provides a non-planar framework that acts as a bioisostere for piperidine or cyclohexane. Crucially, the sulfur atom serves as a latent vector for late-stage oxidation, allowing chemists to tune polarity and metabolic stability without altering the carbon skeleton.

• The Secondary Amine : A versatile synthetic handle for library generation via amidation, reductive amination, or urea formation. In GPCR drug design, basic amines within flexible scaffolds frequently form critical salt bridges with aspartate residues (e.g., Asp3.32) in the orthosteric binding site[2].

• The 2-Methoxyethyl Appendage : A hydrophilic, flexible chain that introduces a hydrogen bond acceptor, modulates lipophilicity (LogD), and improves aqueous solubility compared to simple alkyl chains.

Physicochemical Profiling

Understanding the baseline properties of the scaffold is essential for predicting the behavior of the derived compound library.

Property	Value	Implications for Drug Design
Chemical Name	N-(2-methoxyethyl)thian-3-amine hydrochloride	Standard commercially available salt form.
CAS Number	1645421-73-3	Ensures accurate sourcing and batch tracking.
Molecular Weight	211.76 g/mol (HCl salt)	Low MW leaves ample room (<300 Da) for further elaboration.
Formula	C8H18ClNOS	-
H-Bond Donors	1 (Secondary Amine)	Consumed during amidation; retained in reductive amination.
H-Bond Acceptors	3 (N, O, S)	Enhances solubility; S acceptor strength increases upon oxidation.
Rotatable Bonds	4 (in appendage)	Provides conformational flexibility for induced-fit target binding[2].

Strategic Workflows & Mechanistic Insights

To maximize the utility of this building block, we present a two-stage workflow: Library Generation followed by Physicochemical Tuning .

Causality in Experimental Design:

• Amidation Strategy : Because the amine is secondary and somewhat sterically hindered by the 3-position of the thiane ring and the methoxyethyl chain, standard coupling reagents (like EDC/HOBt) may yield sluggish reactions. We utilize HATU, a highly active uronium-based coupling reagent, combined with DIPEA to ensure rapid and complete acylation.

• Oxidation Strategy : Thioethers are prone to CYP450-mediated S-oxidation in vivo, which can lead to unpredictable pharmacokinetics. By deliberately oxidizing the thiane sulfur to a sulfone (O=S=O) using m-chloroperoxybenzoic acid (mCPBA) in vitro, we block this metabolic liability, increase the Topological Polar Surface Area (TPSA), and lower the LogP, often resulting in improved oral bioavailability.

Caption: Synthetic workflow for library generation and late-stage oxidation using the thian-3-amine scaffold.

Experimental Protocols

Protocol A: High-Throughput Amide Library Synthesis

This protocol describes the acylation of the secondary amine to generate a diverse library of thiane-amides.

Reagents:

• N-(2-methoxyethyl)thian-3-amine hydrochloride (1.0 eq)

• Diverse Carboxylic Acids (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (0.2 M)

Step-by-Step Methodology:

• Pre-activation: In a dry vial, dissolve the carboxylic acid (1.1 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (1.5 eq) and stir at room temperature for 10 minutes. Mechanistic Insight: This pre-activation step forms the highly reactive O-Atab ester intermediate, preventing the amine from competing for the coupling reagent.

• Scaffold Addition: Add N-(2-methoxyethyl)thian-3-amine hydrochloride (1.0 eq) followed by the remaining DIPEA (1.5 eq) to neutralize the hydrochloride salt and free the secondary amine.

• Reaction: Stir the mixture at room temperature for 2–4 hours.

• Self-Validation Check: Monitor the reaction via LC-MS. The reaction is deemed complete when the mass corresponding to the free secondary amine (m/z [M+H]+ ~176) is completely consumed.

• Workup: Dilute the reaction with Ethyl Acetate (EtOAc) and wash sequentially with saturated aqueous NaHCO3 (to remove acidic impurities), 1M HCl (to remove unreacted amine), and brine.

• Isolation: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash chromatography if necessary.

Protocol B: Controlled Late-Stage S-Oxidation to Sulfone

This protocol details the conversion of the thiane thioether to a sulfone to tune ADME properties.

Reagents:

• N-Acylated Thiane Intermediate (from Protocol A) (1.0 eq)

• m-Chloroperoxybenzoic acid (mCPBA, ≤77% purity) (2.5 eq)

• Dichloromethane (DCM) (0.1 M)

Step-by-Step Methodology:

• Preparation: Dissolve the N-acylated thiane intermediate in DCM and cool the solution to 0 °C using an ice bath. Mechanistic Insight: Cooling prevents exothermic runaway and minimizes potential N-oxidation of the amide or any basic nitrogens present in the R-group.

• Oxidation: Slowly add mCPBA (2.5 eq) in portions. The use of an excess (>2.2 eq) ensures complete conversion past the intermediate sulfoxide directly to the sulfone.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4 hours.

• Self-Validation Check: Monitor via TLC or LC-MS. The sulfone typically elutes as a more polar spot (lower Rf) than the starting thioether, with an exact mass shift of +32 Da.

• Quenching (Critical Step): Add a 10% aqueous solution of Sodium Thiosulfate (Na2S2O3) and stir vigorously for 15 minutes. Mechanistic Insight: Na2S2O3 reduces any unreacted peroxides, ensuring safety during concentration and preventing degradation of the product.

• Workup: Wash the organic layer thoroughly with saturated aqueous NaHCO3 (3 times). Mechanistic Insight: mCPBA is reduced to m-chlorobenzoic acid, which is highly soluble in basic aqueous solutions and must be completely removed to ensure high purity.

• Isolation: Dry the organic layer over Na2SO4, filter, and concentrate to yield the sulfone derivative.

Caption: Logical flow of physicochemical property tuning via controlled S-oxidation of the thiane core.

Expected Property Shifts (Thioether vs. Sulfone)

To illustrate the value of Protocol B, the following table summarizes the typical physicochemical shifts observed when converting a thiane scaffold to its corresponding sulfone:

Property	Thioether (Starting Scaffold)	Sulfone (Oxidized Product)	Drug Discovery Impact
Topological Polar Surface Area (TPSA)	Base value	+ 42.5 Ų	Reduced BBB penetration; altered target residence time.
Lipophilicity (cLogP)	Higher	Lower (typically -1.0 to -1.5)	Improved aqueous solubility; reduced non-specific binding.
Metabolic Stability	Vulnerable to S-oxidation	Stable	Predictable PK profile; longer half-life.
Geometry	Bent (C-S-C angle ~99°)	Tetrahedral at Sulfur	Altered vector projection for surrounding substituents.

Conclusion

N-(2-methoxyethyl)thian-3-amine is a highly versatile, sp3-rich building block. By leveraging its secondary amine for library generation and its thiane sulfur for late-stage physicochemical tuning, medicinal chemists can rapidly access a diverse, 3D-complex chemical space with optimized ADME profiles.

References

• Nortcliffe, A., et al. "Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery." Bioorganic & Medicinal Chemistry, 2017. Retrieved from[Link]

• MDPI. "Design and Synthesis of Conformationally Flexible Scaffold as Bitopic Ligands for Potent D3-Selective Antagonists." Molecules, 2022. Retrieved from[Link]

Sources

• 1. Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Design and Synthesis of Conformationally Flexible Scaffold as Bitopic Ligands for Potent D3-Selective Antagonists | MDPI [mdpi.com]

Preparation of free base N-(2-methoxyethyl)thian-3-amine from HCl salt

Efficient Preparation of Free Base N-(2-methoxyethyl)thian-3-amine from its Hydrochloride Salt via Liquid-Liquid Extraction

Abstract

This application note provides a detailed and robust protocol for the conversion of N-(2-methoxyethyl)thian-3-amine hydrochloride (HCl) salt to its corresponding free base form. The hydrochloride salt, often the commercial or synthesized form due to its superior stability and handling properties, is frequently unsuitable for direct use in subsequent synthetic steps that require a nucleophilic amine. This guide details a standard acid-base workup procedure involving basification followed by liquid-liquid extraction, a cornerstone technique in organic synthesis. We will delve into the chemical principles, provide a step-by-step methodology with causal explanations, and outline safety protocols and characterization methods to ensure a high-purity final product.

Introduction: The Rationale for Free Base Generation

In pharmaceutical research and fine chemical synthesis, amines are pivotal building blocks. They are often supplied as hydrochloride salts to enhance their stability, increase their water solubility, and simplify purification.[1][2] However, the protonated nitrogen atom in the salt form is non-nucleophilic and thus unreactive in many essential reactions, such as amide bond formation, alkylations, or as a basic catalyst. Therefore, the liberation of the neutral "free base" amine is a mandatory preliminary step.

The conversion process hinges on a fundamental acid-base reaction. The ammonium salt is treated with a base that is stronger than the amine itself, leading to deprotonation.[3] The resulting neutral amine, which is significantly less water-soluble than its salt form, can then be efficiently separated from the aqueous phase.[4][5] This protocol is designed for researchers, scientists, and drug development professionals who require a reliable and scalable method for this transformation.

Core Principles: The Chemistry of Deprotonation and Extraction

The conversion of an amine HCl salt to its free base is governed by the principles of acid-base equilibrium and solubility.

2.1. The Deprotonation Reaction The hydrochloride salt of N-(2-methoxyethyl)thian-3-amine exists as a protonated ammonium cation with a chloride counter-ion. To regenerate the neutral amine, a base is introduced to accept the proton. The equilibrium of this reaction must strongly favor the products.

R₂NH₂⁺Cl⁻ + B ⇌ R₂NH + HB⁺Cl⁻

For this equilibrium to lie to the right, the base (B) must be stronger than the free amine (R₂NH). The pKa of the conjugate acid of the chosen base (HB⁺) should be higher than the pKa of the protonated amine (R₂NH₂⁺).[3] Most simple alkyl ammonium ions have pKa values in the range of 9.5 to 11.0.[6] Sodium hydroxide (NaOH) is an excellent choice for this purpose, as it is a strong, inexpensive, and readily available base whose conjugate acid (water, pKa ≈ 15.7) is much weaker than the protonated amine, ensuring the reaction goes to completion.

The chemical transformation is illustrated below:

Caption: Chemical transformation from HCl salt to free base.

2.2. Phase Separation via Liquid-Liquid Extraction The key to isolating the product lies in the differential solubility of the species involved.

• Amine HCl Salt: Ionic, highly polar, and soluble in water.

• Free Base Amine: Covalent, less polar, and has significantly higher solubility in non-polar organic solvents (e.g., Dichloromethane, Ethyl Acetate).[4][7]

• Sodium Chloride (NaCl): The salt byproduct is ionic and remains exclusively in the aqueous phase.

This difference in solubility allows for the selective transfer of the free base amine from the aqueous layer to an immiscible organic solvent layer using a technique called liquid-liquid extraction.[5][8] The process is typically repeated several times to maximize the recovery of the amine from the aqueous phase.

Materials and Safety

3.1. Reagent & Equipment Data

Item	Supplier & Grade	M.W. ( g/mol )	Concentration	Purpose
N-(2-methoxyethyl)thian-3-amine HCl	Commercial Source	~197.72	Solid	Starting Material
Sodium Hydroxide (NaOH)	ACS Grade	40.00	2 M (aq)	Deprotonating Agent
Dichloromethane (DCM)	HPLC Grade	84.93	Liquid	Extraction Solvent
Anhydrous Sodium Sulfate (Na₂SO₄)	ACS Grade	142.04	Solid	Drying Agent
Deionized Water	In-house	18.02	Liquid	Solvent for Salt and Base

Equipment:

• Magnetic stirrer and stir bar

• 250 mL Beaker or Erlenmeyer flask

• 100 mL Graduated cylinders

• 250 mL Separatory funnel with stopper and stand

• Round-bottom flask (size dependent on scale)

• Rotary evaporator

• pH indicator strips (range 7-14)

• Glass funnel and filter paper

3.2. Critical Safety Precautions All procedures should be performed inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• Sodium Hydroxide (NaOH): Highly corrosive and can cause severe skin and eye burns.[9][10] Always wear chemical splash goggles, a face shield, and chemical-resistant gloves (e.g., butyl rubber).[11][12] The dissolution and neutralization reactions are exothermic; handle with care and use an ice bath if necessary.[9]

• Dichloromethane (DCM): A volatile organic solvent and a suspected carcinogen. Avoid inhalation of vapors and skin contact. Ensure the fume hood has adequate ventilation.

• Pressure Build-up: When shaking the separatory funnel, pressure can build up from solvent vapor or evolved gas. Vent the funnel frequently by inverting it and opening the stopcock away from yourself and others.

Detailed Experimental Protocol

This protocol is based on a starting quantity of 5.0 g of the amine HCl salt. Adjust volumes accordingly for different scales.

Workflow Overview

Caption: Step-by-step experimental workflow.

Step 1: Dissolution of the Amine Salt 1.1. Weigh 5.0 g of N-(2-methoxyethyl)thian-3-amine HCl into a 250 mL Erlenmeyer flask. 1.2. Add 50 mL of deionized water to the flask. 1.3. Place a magnetic stir bar in the flask and stir at room temperature until all the solid has completely dissolved. The ionic nature of the salt ensures its high solubility in water.

Step 2: Basification to Form the Free Base 2.1. Prepare a 2 M solution of NaOH by carefully dissolving 8.0 g of NaOH pellets in 100 mL of deionized water (Note: This is an exothermic process, perform with caution).[9] Alternatively, use a commercially available solution. 2.2. Place the flask containing the dissolved amine salt into an ice-water bath to dissipate heat generated during neutralization. 2.3. While stirring, slowly add the 2 M NaOH solution dropwise to the amine salt solution. A cloudy precipitate or an oily layer of the free base amine may form as it is less soluble in water.[4]

Step 3: pH Confirmation 3.1. After adding approximately 15-20 mL of the NaOH solution, stop and check the pH of the aqueous mixture using a pH strip. 3.2. Continue adding NaOH solution until the pH is robustly basic, ideally in the range of 12-14. This ensures that the deprotonation is complete.[13]

Step 4: Liquid-Liquid Extraction 4.1. Transfer the basic aqueous mixture to a 250 mL separatory funnel. 4.2. Add 50 mL of dichloromethane (DCM) to the separatory funnel. 4.3. Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel and immediately vent it to release any pressure. 4.4. Shake the funnel vigorously for approximately 30-60 seconds to ensure thorough mixing and facilitate the transfer of the amine into the organic layer. Vent frequently. 4.5. Place the funnel back on the stand and allow the layers to fully separate. DCM is denser than water and will be the bottom layer. 4.6. Carefully drain the lower organic (DCM) layer into a clean 250 mL Erlenmeyer flask. 4.7. Repeat the extraction process (steps 4.2-4.6) two more times using 25 mL of fresh DCM for each extraction to maximize the recovery of the product.

Step 5: Drying the Combined Organic Extracts 5.1. Combine all the DCM extracts into the single flask. 5.2. Add approximately 5 g of anhydrous sodium sulfate (Na₂SO₄) to the combined organic extracts. Swirl the flask gently. The drying agent will clump as it absorbs residual water. If it all clumps, add a little more until some particles remain free-flowing. 5.3. Let the mixture stand for at least 15 minutes to ensure complete drying.

Step 6: Isolation of the Final Product 6.1. Filter the dried DCM solution through a fluted filter paper or a cotton plug in a funnel to remove the Na₂SO₄, collecting the filtrate in a pre-weighed round-bottom flask. 6.2. Rinse the flask and the filter paper with a small amount (5-10 mL) of fresh DCM to recover any remaining product. 6.3. Concentrate the solution under reduced pressure using a rotary evaporator. Use a water bath temperature of 30-40 °C. 6.4. Once all the solvent has been removed, a pale yellow to colorless oil, the free base N-(2-methoxyethyl)thian-3-amine, should remain. Weigh the flask to determine the final yield.

Characterization and Quality Control

While not always necessary for immediate use in the next synthetic step, characterization confirms the identity and purity of the prepared free base.

• ¹H NMR Spectroscopy: The proton NMR spectrum is an excellent tool for structural verification. The disappearance of the broad N-H proton signal from the salt (often downfield) and the characteristic shifts of the free base are key indicators. For N-(2-methoxyethyl)thian-3-amine, one would expect to see signals corresponding to the methoxy group (~3.3 ppm), the ethyl bridge protons, and the protons of the thiane ring.[14][15] The addition of D₂O can be used to confirm the N-H proton signal in the starting material, as it will disappear upon exchange.[16][17]

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the mass of the free base. Amines often exhibit characteristic fragmentation patterns, such as alpha-cleavage.[18]

Troubleshooting

Problem	Probable Cause	Solution
Emulsion forms during extraction	Vigorous shaking; presence of surfactants.	Allow the funnel to stand for a longer period. Gently swirl the funnel. Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer and break the emulsion.
Low Product Yield	Incomplete deprotonation; insufficient extractions; product loss during transfers.	Ensure pH is >12 before extraction.[13] Perform at least three extractions. Be meticulous with transfers and rinsing of glassware.
Final product is wet (cloudy oil)	Inadequate drying.	Use a sufficient amount of drying agent (Na₂SO₄ or MgSO₄). Allow adequate time for drying (15-30 minutes).
No clear separation of layers	Solvents may be miscible due to the presence of other substances (e.g., alcohol).	Ensure the correct solvents are being used. If the amine is very polar, "salting out" with NaCl before extraction can improve phase separation.

Conclusion

This application note outlines a standardized, reliable, and efficient method for the preparation of free base N-(2-methoxyethyl)thian-3-amine from its hydrochloride salt. By following the principles of acid-base chemistry and liquid-liquid extraction, researchers can confidently generate high-purity free amine suitable for a wide range of applications in synthetic chemistry and drug discovery. Adherence to the detailed protocol and safety guidelines will ensure a successful and safe laboratory operation.

References

• Freebase (chemistry) - wikidoc. (2012, August 9). Retrieved from [Link]

• Quora. (2016, September 29). What strong bases that can be used to deprotonate secondary amine? Retrieved from [Link]

• The Poor Man's Chemist. (2022, October 8). Diethylamine HCl → Freebase Diethylamine #chemistry #freebase #lsd [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

• ResearchGate. (2018, August 14). Difference between amino acid free base and its hydrochloride salt? Retrieved from [Link]

• University of Rochester. Workup for Removing Amines. Retrieved from [Link]

• Reddit. (2017, June 30). Amino Acid Freebase vs. HCl Salt. r/chemistry. Retrieved from [Link]

• CORE. A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Retrieved from [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]

• Chemistry Steps. (2025, August 4). How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound. Retrieved from [Link]

• Salts of organic bases. (n.d.). Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, April 21). Solubility of compound in acid. Retrieved from [Link]

• CORECHEM Inc. (2022, April 29). Safe Handling Guide: Sodium Hydroxide. Retrieved from [Link]

• Master Organic Chemistry. (2017, April 26). 5 Key Basicity Trends of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 30). 15.13: Amines as Bases. Retrieved from [Link]

• ResearchGate. (2022, July 14). Deprotonation of highly basic tertiary amine in the presence of an ester functional group? Retrieved from [Link]

• Reddit. (2021, September 4). Obtaining free base from hydrochloride salt in methanol as solvent? r/chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 20.2: Basicity of Amines and Ammonium Salt Formation. Retrieved from [Link]

• NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• OpenStax. (2023, September 20). 24.10 Spectroscopy of Amines. In Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2025, April 7). 10.8: Spectroscopy of Amines. Retrieved from [Link]

• Fiveable. (2025, August 15). Spectroscopy of Amines. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: A Guide to Solubilizing N-(2-methoxyethyl)thian-3-amine HCl

Welcome to the technical support center for N-(2-methoxyethyl)thian-3-amine HCl. This guide is designed for researchers, chemists, and formulation scientists who are encountering challenges with the solubility of this compound in organic solvents. As an amine hydrochloride salt, its solubility profile can present unique hurdles. This document provides in-depth, experience-driven troubleshooting advice, detailed protocols, and the chemical principles behind them to empower you to overcome these challenges in your research and development workflows.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why is my N-(2-methoxyethyl)thian-3-amine HCl poorly soluble in common organic solvents like Dichloromethane (DCM) or Toluene?

Answer:

The poor solubility of N-(2-methoxyethyl)thian-3-amine HCl in many organic solvents stems from its fundamental chemical nature. It is an ionic salt. The molecule consists of a protonated amine cation and a chloride anion. This ionic character results in a strong crystal lattice energy, where the positive and negative ions are held together by powerful electrostatic forces.

Most organic solvents, such as toluene, hexane, or even moderately polar solvents like dichloromethane (DCM) and ethyl acetate, are nonpolar or have low to intermediate polarity.[1] According to the principle of "like dissolves like," these solvents are not effective at solvating the charged ions and overcoming the crystal lattice energy. Polar protic solvents like methanol or ethanol, and polar aprotic solvents like DMSO or DMF, are generally better choices for dissolving salts, but even their effectiveness can be limited depending on the specific salt.[1]

In essence, the solvent molecules cannot establish strong enough ion-dipole interactions to pull the ions out of their crystal structure and into the solution.[1]

FAQ 2: I need to run a reaction in an aprotic organic solvent. What is the most reliable method to solubilize my amine HCl salt?

Answer:

The most robust and widely practiced method to solubilize an amine hydrochloride in a non-polar or aprotic organic solvent is to convert it to its corresponding free base .[2][3][4] The free base form is a neutral, non-ionic molecule. By removing the ionic charge, you dramatically reduce its polarity, making it significantly more soluble in a broad range of organic solvents.[5]

This conversion is typically achieved through a simple liquid-liquid extraction procedure where the HCl salt is neutralized with a mild aqueous base.

Caption: Workflow for converting an amine HCl salt to its free base.

Objective: To convert N-(2-methoxyethyl)thian-3-amine HCl into its free base form for enhanced solubility in organic solvents.

Materials:

• N-(2-methoxyethyl)thian-3-amine HCl

• Deionized water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Organic extraction solvent (e.g., Dichloromethane (DCM), Ethyl Acetate (EtOAc))

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Separatory funnel

• Erlenmeyer flask

• Rotary evaporator

Procedure:

• Dissolution: Dissolve the N-(2-methoxyethyl)thian-3-amine HCl salt in a minimal amount of deionized water in an Erlenmeyer flask.

• Neutralization: Slowly add saturated aqueous sodium bicarbonate solution dropwise to the dissolved salt while stirring. Monitor the pH of the aqueous solution using pH paper or a pH meter. Continue adding the base until the pH is confirmed to be >8. This ensures complete deprotonation of the amine.[2]

• Extraction: Transfer the aqueous solution to a separatory funnel. Add an equal volume of your chosen organic solvent (e.g., DCM).

• Mixing: Stopper the funnel and gently invert it several times to mix the layers, periodically venting to release any pressure buildup. Avoid vigorous shaking which can lead to the formation of an emulsion.

• Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate. The denser layer (often DCM) will be at the bottom, while the less dense layer (aqueous) will be at the top.

• Collection: Drain the organic layer into a clean, dry Erlenmeyer flask.

• Repeat Extraction: To maximize yield, perform the extraction on the aqueous layer two more times with fresh portions of the organic solvent, combining all organic extracts into the same flask.

• Drying: Add a small amount of anhydrous sodium sulfate or magnesium sulfate to the combined organic extracts to remove any residual water. Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

• Filtration: Filter the dried organic solution to remove the drying agent.

• Solvent Removal: Remove the organic solvent using a rotary evaporator to yield the N-(2-methoxyethyl)thian-3-amine free base, which will likely be an oil or a solid. This product should now be readily soluble in a wide range of organic solvents.

FAQ 3: Are there any alternatives to a full free-base conversion? My experimental conditions are sensitive to residual base.

Answer:

Yes, several alternative strategies can be employed, particularly if a full conversion is undesirable. These methods focus on modifying the solvent system to accommodate the salt form.

1. Co-Solvency:

This is a powerful technique where a small amount of a highly polar, water-miscible organic solvent is added to the primary, less polar solvent.[6][7] The co-solvent helps to increase the polarity of the overall solvent system, which can aid in dissolving the salt.[8]

• Mechanism: The co-solvent works by reducing the overall polarity difference between the solvent and the ionic solute.[7] It can help to solvate the ions and disrupt the crystal lattice of the salt, allowing it to enter the solution.

• Common Co-solvents: Methanol, Ethanol, Isopropanol, Dimethylformamide (DMF), and Dimethyl sulfoxide (DMSO).

• Application: Start by adding the co-solvent in small increments (e.g., 1-10% by volume) to your primary solvent and observe for dissolution. Gentle heating or sonication can also be beneficial.

Primary Solvent	Suggested Co-Solvent	Typical Starting Ratio (v/v)	Notes
Dichloromethane (DCM)	Methanol (MeOH)	95 : 5	A very common and effective mixture.
Toluene	Isopropanol (IPA)	90 : 10	IPA is a good choice for less polar systems.
Tetrahydrofuran (THF)	Dimethylformamide (DMF)	98 : 2	Use DMF sparingly as it can be difficult to remove.
Acetonitrile (ACN)	Water	99 : 1	A small amount of water can sometimes aid solubility.

2. Temperature Adjustment:

For many salts, solubility increases with temperature.[1] Gently warming the solvent mixture can provide the necessary energy to overcome the crystal lattice forces and promote dissolution.

• Caution: Always consider the thermal stability of your compound. N-(2-methoxyethyl)thian-3-amine HCl may degrade at elevated temperatures. It is recommended to perform a preliminary stability test on a small scale before applying heat to your entire sample.

3. Phase Transfer Catalysis (Advanced):

For biphasic reactions where the amine salt needs to react with a reagent in an organic phase, a Phase Transfer Catalyst (PTC) can be used.[9][10]

• Mechanism: A PTC, typically a quaternary ammonium or phosphonium salt (e.g., tetrabutylammonium bromide), has a charged "head" that is soluble in the aqueous phase and long organic "tails" that are soluble in the organic phase.[11] It functions by exchanging its counter-ion for the chloride of your amine salt, forming an ion pair that is soluble in the organic phase, effectively ferrying the amine cation into the organic layer where it can react.[10][12] This is a specialized technique primarily used for facilitating reactions across phase boundaries rather than for simple solubilization for analysis.[13]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]
• 4. reddit.com [reddit.com]
• 5. Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ijmsdr.org [ijmsdr.org]
• 9. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 10. archive.nptel.ac.in [archive.nptel.ac.in]
• 11. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 12. researchgate.net [researchgate.net]
• 13. biomedres.us [biomedres.us]

Troubleshooting low yields in thiane amine coupling reactions

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic bottlenecks encountered during thiane-amine coupling reactions.

Thianes (sulfur-containing six-membered rings) present unique challenges in coupling chemistry due to the strong coordinating ability of the sulfur atom and the conformational rigidity of the heterocycle. This guide synthesizes field-proven causality, self-validating protocols, and authoritative literature to help you rescue low-yielding reactions.

Part 1: Mechanistic Diagnostics & Core Troubleshooting Q&A

Q1: Why is my palladium-catalyzed Buchwald-Hartwig coupling of a halothiane stalling at <20% conversion? The Causality: The primary culprit is transition-metal catalyst poisoning. The sulfur atom in the thiane ring acts as a strong, soft Lewis base. It aggressively coordinates to the soft palladium center, displacing your active phosphine ligands and forming stable, catalytically inactive Pd-S complexes[1]. The Solution: You must sterically or electronically prevent sulfur coordination. Shift from standard Pd(PPh3​)4​ to pre-catalysts with highly sterically demanding, electron-rich ligands (e.g., RuPhos or BrettPhos). Alternatively, N-heterocyclic carbene (NHC) palladium complexes, such as (NHC)Pd(R-allyl)Cl, have proven highly resistant to sulfur poisoning in Buchwald-Hartwig amine arylations[2]. Furthermore, ensure you are using strong, non-coordinating bases like NaOt−Bu or K3​PO4​ to facilitate the catalytic cycle without competing for the metal center[3].

Q2: During the reductive amination of thian-4-one, I am isolating mostly thian-4-ol instead of the target N-substituted thian-4-amine. How do I fix this chemoselectivity issue? The Causality: This is a classic kinetic competition. If your reducing agent (e.g., NaBH4​ ) is too strong or added too early, the direct reduction of the ketone to the alcohol outpaces the condensation of the amine with the ketone to form the imine/iminium intermediate[4]. The Solution: Transition to a stepwise, one-pot protocol[5]. First, drive the imine formation to completion using a Lewis acid or water scavenger (like Ti(O−iPr)4​ ). Only after the imine is fully formed should you introduce a milder hydride source, such as Sodium triacetoxyborohydride ( NaBH(OAc)3​ ), which selectively reduces iminium ions over ketones.

Q3: My isolated yield is acceptable, but NMR shows an unexpected mixture of diastereomers. How does the thiane ring influence stereoselectivity? The Causality: Thianes exist predominantly in a chair conformation. When the iminium ion forms, nucleophilic hydride attack can occur from either the axial or equatorial face. The trajectory is governed by the steric bulk of the reducing agent and the inherent torsional strain of the thiane ring (often related to the Perlin effect in hetero-six-membered rings)[6]. The Solution: To control diastereoselectivity, modulate the steric profile of your hydride. Bulky reducing agents (e.g., L-Selectride) will attack from the less hindered equatorial face, yielding the axial amine. Conversely, smaller hydrides may favor axial attack to yield the equatorial amine.

Part 2: Process Logic & Workflows

Decision matrix for troubleshooting thiane-amine coupling reactions.

Mechanistic pathways in the reductive amination of thian-4-one.

Part 3: Quantitative Condition Matrix

Use the following empirically validated parameters to establish your baseline reaction conditions.

Coupling Method	Substrate	Catalyst / Reductant	Optimal Base / Additive	Solvent & Temp	Expected Yield
Stepwise Reductive Amination	Thian-4-one + 1∘ Amine	NaBH(OAc)3​ (1.5 eq)	Ti(O−iPr)4​ (1.2 eq)	DCE or EtOAc, 25°C	75 - 90%
Direct Reductive Amination	Thian-4-one + 2∘ Amine	NaBH3​CN (1.5 eq)	Acetic Acid (pH ~5)	MeOH, 0°C to 25°C	60 - 80%
Buchwald-Hartwig	Halothiane + Amine	(NHC)Pd(R-allyl)Cl (2 mol%)	NaOt−Bu (1.5 eq)	Toluene, 90°C	70 - 85%
Buchwald-Hartwig	Halothiane + Amine	Pd2​(dba)3​ RuPhos	K3​PO4​ (2.0 eq)	1,4-Dioxane, 100°C	65 - 80%

Part 4: Validated Experimental Protocols

Protocol A: Stepwise Reductive Amination of Thian-4-one (Self-Validating System)

This protocol utilizes a stepwise approach to prevent premature ketone reduction, ensuring high chemoselectivity[7],[5].

• Imine Formation: In an oven-dried, argon-purged flask, dissolve thian-4-one (1.0 equiv) and the target primary amine (1.1 equiv) in anhydrous 1,2-dichloroethane (DCE) (0.2 M).

• Water Scavenging: Add Titanium(IV) isopropoxide ( Ti(O−iPr)4​ ) (1.2 equiv) dropwise at room temperature. Stir for 4-6 hours.

• Self-Validation Checkpoint 1: Withdraw a 50 µL aliquot, quench with a drop of water, extract with EtOAc, and analyze via GC-MS or 1H NMR. Do not proceed until the ketone peak is completely consumed and the imine intermediate is confirmed.

• Reduction: Cool the reaction mixture to 0°C. Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 equiv) in portions over 15 minutes.

• Maturation: Allow the reaction to warm to room temperature and stir for an additional 12 hours.

• Self-Validation Checkpoint 2: Perform TLC (Hexanes/EtOAc) using a ninhydrin stain to confirm the presence of the newly formed amine and the absence of the imine.

• Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ . Filter the resulting titanium dioxide salts through a pad of Celite. Extract the aqueous layer with dichloromethane (3x), dry over anhydrous Na2​SO4​ , and concentrate under vacuum.

Protocol B: NHC-Pd Catalyzed Buchwald-Hartwig Amination of Halothianes

This protocol utilizes NHC ligands to prevent sulfur-induced catalyst poisoning[1],[2].

• Preparation: In a nitrogen-filled glovebox, charge a Schlenk tube with the halothiane (1.0 equiv), the amine (1.2 equiv), and Sodium tert-butoxide ( NaOt−Bu ) (1.5 equiv)[3].

• Catalyst Loading: Add (NHC)Pd(R-allyl)Cl (2 mol%) to the solid mixture.

• Solvent Addition: Add anhydrous, degassed toluene (0.1 M) to the tube. Seal the tube and remove it from the glovebox.

• Reaction: Heat the mixture in an oil bath at 90°C for 16 hours under vigorous stirring.

• Self-Validation Checkpoint: Monitor the reaction via LC-MS. The absence of the halothiane starting material and the lack of palladium black precipitation indicates that the NHC ligand successfully prevented sulfur poisoning.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry the organic layer over MgSO4​ , filter, and purify via flash chromatography.

Part 5: References

• Synthesis, Spectroscopic Characterization Techniques, and Functional Applications of Selenium Heterocycles. SCIEPublish. 1

• Catalyst poisoning issues in cross-coupling reactions with sulfur. Benchchem. 8

• Technical Support Center: Catalyst Selection for N-cyclopropylthian-4-amine. Benchchem. 4

• Common side products in N-cyclopropylthian-4-amine. Benchchem. 7

• Technical Support Center: Catalyst Poisoning Issues. Benchchem.3

• 1,5-Dichloropentan-3-one. Benchchem. 5

• Development of a practical Buchwald–Hartwig amine arylation protocol using a conveniently prepared (NHC)Pd(R-allyl)Cl catalyst. ResearchGate. 2

• Base strengths of 4-aminooxanes (tetrahydropyrans), (methylamino)oxanes, (dimethylamino)oxanes, (methylamino)thianes, and (dimethylamino)thianes. ACS. 6

Sources

• 1. Synthesis, Spectroscopic Characterization Techniques, and Functional Applications of Selenium Heterocycles - Sustainable Polymer & Energy - Full-Text HTML - SCIEPublish [sciepublish.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1,5-Dichloropentan-3-one | 3592-25-4 | Benchchem [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 3-Substituted Thiane Ring Reactions

Welcome to the Heterocyclic Chemistry Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals dealing with the unique structural and reactive challenges of 3-substituted thianes. Unlike their cyclohexane analogs, thianes exhibit distinct conformational dynamics that profoundly impact steric hindrance, altering the stereochemical outcomes of oxidations and the regioselectivity of α-metalations.

Below, you will find our troubleshooting guides, FAQs, and validated protocols to help you navigate these synthetic bottlenecks.

Section 1: Conformational Dynamics & Steric Hindrance (FAQ)

Q: Why does my 3-substituted thiane exhibit unexpected reactivity and steric shielding compared to a similarly substituted cyclohexane?

A: The fundamental geometry of the thiane (thiacyclohexane) ring differs significantly from cyclohexane. The carbon-sulfur (C-S) bond is substantially longer (~1.81 Å) than a carbon-carbon (C-C) bond (~1.54 Å). This elongation flattens the ring near the sulfur atom, which drastically reduces the 1,3-diaxial interactions between an axial substituent at the 3-position and the axial protons at C5 [1].

Consequently, substituents at the 3-position (e.g., -OH, -OMe, -CH3) have a lower conformational free energy ( −ΔG∘ ) in thianes than in cyclohexanes. This means the axial conformer is much more populated than you might expect. This shifted equilibrium directly impacts the accessibility of adjacent reactive sites (C2 and C4) and the sulfur atom itself, often leading to unexpected steric hindrance during reactions.

Table 1: Conformational Free Energy Differences ( −ΔG∘ ) for 3-Substituted Thianes vs. Cyclohexanes

Substituent	−ΔG∘ in Cyclohexane (kcal/mol)	−ΔG∘ in Thiane (kcal/mol)	Impact on Conformational Equilibrium
-CH₃	1.70	~1.40	Axial conformer is more tolerated.
-OH	0.94	~0.50	High fluxionality; significant axial population.
-OMe	0.60	~0.30	Rapid interconversion; steric shielding varies.

(Data synthesized from the conformational analysis studies by Brunet & Eliel [1])

Section 2: Stereoselective Oxidation to Sulfoxides (Troubleshooting)

Q: I am getting a poor diastereomeric ratio (dr) when oxidizing 3-alkylthianes to sulfoxides. How can I control the axial/equatorial sulfoxide formation?

A: The oxidation of thianes typically occurs via electrophilic attack on the sulfur atom. In unsubstituted thianes, oxidation with reagents like sodium periodate (NaIO₄) generally favors the formation of the equatorial sulfoxide due to thermodynamic stability and stereoelectronic factors [2, 3].

However, a 3-equatorial substituent introduces severe steric hindrance to the incoming oxidant from the equatorial face, often reversing the selectivity or leading to a messy mixture. Conversely, a 3-axial substituent causes 1,3-diaxial interactions with the forming axial sulfoxide oxygen. To achieve high diastereoselectivity for the equatorial sulfoxide, you must use a sterically undemanding oxidant and run the reaction under strict kinetic control.

Protocol 1: Diastereoselective Synthesis of Equatorial Thiane Sulfoxides

Objective: Maximize the formation of the trans-equatorial sulfoxide from a 3-substituted thiane substrate.

• Preparation: Dissolve the 3-substituted thiane (1.0 equiv) in a 1:1 mixture of Methanol (MeOH) and water (0.1 M concentration). Cool the solution to 0 °C in an ice bath.

• Oxidant Addition: Slowly add an aqueous solution of NaIO₄ (1.05 equiv) dropwise over 30 minutes.

  • Causality: Slow addition prevents over-oxidation to the sulfone and minimizes localized heating, preserving kinetic face-selectivity.

• Reaction: Stir at 0 °C for 2 hours, then allow the mixture to warm to room temperature and stir for an additional 12 hours.

• Self-Validating Workup: You will observe the precipitation of sodium iodate (NaIO₃) as a white solid, which visually confirms the progress of the periodate reduction. Filter the precipitated NaIO₃. Extract the filtrate with dichloromethane (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify via silica gel chromatography. The equatorial sulfoxide is typically more polar and elutes later than the axial isomer.

Stereoselective oxidation pathway of 3-substituted thianes favoring the equatorial sulfoxide.

Section 3: Regio- and Stereoselective α-Lithiation (FAQ & Protocol)

Q: My α-lithiation/alkylation of a 3-substituted thiane yields a mixture of C2 and C6 alkylated products. How can I overcome the steric hindrance at C2?

A: Lithiation of thianes occurs at the carbons adjacent to the sulfur (C2 or C6). The abstraction of the equatorial proton is kinetically favored due to stereoelectronic stabilization (the resulting carbanion lone pair is antiperiplanar to the C-S bond). However, a bulky substituent at the 3-position sterically shields the C2 equatorial proton. This forces the strong base to attack the less hindered C6 position, leading to regiochemical mixtures.

To overcome this and force C2 lithiation, you must use a highly reactive, sterically compact base complex and exploit temperature gradients to trap the kinetic product.

Protocol 2: Regioselective α-Lithiation of 3-Substituted Thianes

Objective: Direct alkylation to the sterically hindered C2 position.

• Complex Formation: In a flame-dried flask under argon, dissolve N,N,N',N'-Tetramethylethylenediamine (TMEDA) (1.2 equiv) in dry THF. Cool to -78 °C. Add sec-butyllithium (s-BuLi) (1.2 equiv) dropwise.

  • Causality: TMEDA breaks down the alkyllithium hexamers into highly reactive, monomeric species, increasing the kinetic basicity required to overcome the steric shield at C2.

• Deprotonation: Slowly add the 3-substituted thiane (1.0 equiv) dissolved in a minimum amount of THF. Stir at -78 °C for exactly 2 hours.

  • Causality: Maintaining a strict -78 °C temperature prevents equilibration to the thermodynamically more stable (but less reactive) axial carbanion and suppresses ring-opening elimination side reactions.

• Electrophile Trapping: Add the electrophile (e.g., Methyl iodide, 1.5 equiv) neat or in THF. Stir at -78 °C for 1 hour, then slowly warm to room temperature.

• Quenching: Quench the reaction with saturated aqueous NH₄Cl and extract with diethyl ether.

Regioselective α-lithiation workflow utilizing TMEDA to overcome C2 steric hindrance.

References

• Brunet, E.; Eliel, E. L. "Conformational analysis. 46. Conformational equilibria in 3-hydroxy-, 3-methoxy-, and 3-acetoxythianes, their sulfoxides and sulfones, and some corresponding 3-methyl homologs." The Journal of Organic Chemistry, 1986, 51(5), 677-686.[Link]

• Lambert, J. B.; Keske, R. G. "Equilibrium Conformations of Thiane 1-Oxide (Pentamethylene Sulfoxide)." The Journal of Organic Chemistry, 1966, 31(10), 3429-3431.[Link]

• Andersen, N. I.; et al. "Entropy/Enthalpy Compensation in Anion Binding: Biotin[6]uril and Biotin-l-sulfoxide[6]uril Reveal Strong Solvent Dependency." The Journal of Organic Chemistry, 2019, 84(4), 1894-1901.[Link]

Technical Support Center: Purification &amp; Handling of Hygroscopic Amine Hydrochloride Salts

Welcome to the Technical Support Center. Amine hydrochlorides ( R−NH3+​Cl− ) are fundamental building blocks in pharmaceutical and organic synthesis. However, they are notoriously hygroscopic. The ammonium cation and chloride anion readily form strong hydrogen bonds with atmospheric water. This moisture skews stoichiometric calculations, accelerates degradation, and severely disrupts crystallization—often leading to "oiling out" (liquid-liquid phase separation) instead of true solid crystallization[1].

This guide provides field-proven, self-validating methodologies and troubleshooting steps to successfully purify and handle these challenging compounds.

Section 1: Core Purification Methodologies

When dealing with highly hygroscopic salts, standard recrystallization often fails due to water entrapment. Below are two robust, step-by-step protocols designed to eliminate moisture and force high-purity crystallization.

Protocol A: Free-Basing and Anhydrous Reprecipitation

When an amine hydrochloride salt is heavily contaminated with water or water-soluble impurities, direct recrystallization is thermodynamically unfavorable. The most reliable method is to convert the salt back to its free base, extract it, chemically dry it, and reprecipitate it[2].

Step-by-Step Methodology:

• Free-Basing: Suspend the impure, wet amine hydrochloride in a non-polar organic solvent (e.g., diethyl ether or dichloromethane). Slowly add an aqueous solution of 1M NaOH (approx. 1.2 to 2.0 equivalents) while stirring vigorously. The amine will deprotonate, lose its ionic character, and migrate entirely into the organic layer.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Isolate the organic layer (containing the free amine) and discard the aqueous layer (which now contains NaCl and water-soluble impurities).

• Desiccation (Self-Validating Step): Add a solid drying agent (e.g., anhydrous Na2​SO4​ ) to the organic layer. Initially, the powder will clump as it absorbs water. Continue adding small amounts and swirling until the drying agent flows freely like fine sand—this visual cue validates that the organic layer is completely dry. Filter out the drying agent.

• Anhydrous Reprecipitation: Transfer the dry organic filtrate to a clean, dry flask under an inert atmosphere (nitrogen or argon). Slowly add anhydrous HCl (either bubbled as a gas or pre-dissolved in a dry solvent like diethyl ether) dropwise[2]. The purified amine hydrochloride will immediately precipitate as a stark white, anhydrous crystalline solid.

• Collection: Filter the crystals under a stream of nitrogen to prevent atmospheric moisture reabsorption, and dry under high vacuum.

Workflow for the free-basing and anhydrous reprecipitation of amine hydrochlorides.

Protocol B: Azeotropic Drying & Recrystallization

If you must avoid free-basing (e.g., due to the instability of the free amine), you can remove water mechanically via azeotropic distillation prior to inducing crystallization. Water forms minimum-boiling azeotropes with many organic solvents, allowing it to be boiled off at temperatures lower than water's standard boiling point[3].

Step-by-Step Methodology:

• Dissolution: Dissolve the wet amine hydrochloride in a primary solvent (e.g., ethanol or isopropanol).

• Azeotropic Entrainment: Add an azeotropic entrainer (e.g., toluene or ethyl acetate) to the solution.

• Distillation (Self-Validating Step): Heat the mixture using a Dean-Stark apparatus or simple distillation setup. As the azeotrope boils off, it carries the water with it. Monitor the vapor temperature: once the temperature rises from the azeotropic boiling point to the boiling point of the pure solvent, the water has been successfully removed.

• Crystallization: Concentrate the remaining dry solution. Slowly add an anhydrous anti-solvent (e.g., diethyl ether) dropwise until the solution becomes slightly turbid[4]. Heat briefly to clarify, then allow it to cool slowly to room temperature to grow high-purity crystals.

Quantitative Data: Azeotropic Solvent Selection

To successfully execute Protocol B, selecting the right azeotropic solvent is critical. Use the table below to match the entrainer to your thermal constraints.

Solvent	Boiling Point of Pure Solvent (°C)	Azeotrope Boiling Point with Water (°C)	Composition of Azeotrope (% Water by Weight)
Ethyl Acetate	77.1	70.4	8.5%
Ethanol	78.4	78.2	4.4%
Isopropanol	82.3	80.3	12.0%
Toluene	110.6	85.0	20.2%

Section 2: Troubleshooting "Oiling Out"

Q: Every time I try to recrystallize my amine hydrochloride, it forms a sticky syrup at the bottom of the flask instead of crystals. What is happening?

A: This phenomenon is known as "oiling out" (liquid-liquid phase separation). It occurs when the solute separates as a liquid phase because the saturation temperature of the solution is higher than the melting point of the solute in that specific solvent mixture[1].

The Causality: For amine hydrochlorides, oiling out is almost always caused by one of two factors:

• Residual Water: Water forms strong hydrogen bonds with the salt, disrupting the rigid crystal lattice and lowering the melting point of the solute, creating a localized biphasic liquid system.

• High Local Supersaturation: If the anti-solvent (e.g., diethyl ether) is added too quickly, or the solution is crashed out in an ice bath too rapidly, the system bypasses the metastable zone where ordered crystal growth occurs, forcing the solute out as an amorphous oil[4].

The Solution: To fix this, you must alter the thermodynamics of the system:

• Re-dissolve: Add a small volume of the hot primary solvent (e.g., hot ethanol) until the oil goes back into a single homogeneous solution[4].

• Remove Water: If water is the suspected culprit, perform an azeotropic distillation (Protocol B) before proceeding.

• Control Cooling & Seed: Cool the solution very slowly to room temperature before applying an ice bath. Introduce a tiny seed crystal of the pure amine hydrochloride when the solution reaches the metastable zone. This provides a physical nucleation site, energetically favoring solid crystal growth over liquid droplet formation.

Decision tree for troubleshooting oiling out during the crystallization of amine salts.

Section 3: Frequently Asked Questions (FAQs)

Q: How can I accurately weigh my highly hygroscopic amine hydrochloride without it turning into a puddle on the balance? A: Hygroscopic salts rapidly absorb atmospheric moisture, causing their mass to continuously increase on the balance, ruining stoichiometric accuracy. To prevent this, store the salt in a desiccator over a strong desiccant like P2​O5​ . When weighing, use a "weighing by difference" technique inside a glove box purged with dry nitrogen. If a glove box is unavailable, place the salt in a pre-weighed, airtight vial inside the desiccator, seal it, weigh the entire closed vial on the analytical balance, and quickly transfer the required amount directly into your reaction vessel.

Q: I need to wash my filtered crystals, but they seem to absorb moisture directly from the air during vacuum filtration. How do I prevent this? A: Vacuum filtration pulls massive volumes of laboratory air (and its ambient humidity) directly through your filter cake. For hygroscopic amine salts, this acts like a moisture vacuum and will ruin your purification. Instead of standard vacuum filtration, use positive pressure filtration with an inert gas (nitrogen or argon). Alternatively, invert a funnel over your Büchner funnel and flow dry nitrogen gas through it to blanket the crystals while the vacuum is applied. Always wash the cake with an ice-cold, strictly anhydrous anti-solvent[4].

Q: Can I use lyophilization (freeze-drying) to remove water from my amine hydrochloride salt? A: While freeze-drying is excellent for biologicals, it is often problematic for simple, highly hygroscopic amine hydrochlorides. Because these salts are so prone to moisture uptake, they can undergo deliquescence—absorbing so much moisture from ambient air the moment the vacuum is broken that they dissolve in their own water of hydration. Azeotropic drying or chemical desiccation (Protocol A) provides much more reliable, stable results for organic synthesis workflows.

References

• ACS Publications. "Purification of Oleylamine for Materials Synthesis and Spectroscopic Diagnostics for trans Isomers." Chemistry of Materials.[Link]

• US Patent Office. "Azeotropic drying process." US3298109A.

• ResearchGate. "Mechanistic Model of Amine Hydrochloride Salts Precipitation in a Confined Impinging Jet Reactor." Computers & Chemical Engineering.[Link]

• ScienceMadness. "Drying the water out of hygroscopic crystals." ScienceMadness Discussion Board.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US3298109A - Azeotropic drying process - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Side Reactions of the Methoxyethyl (MOE) Group Under Acidic Conditions

Welcome to the Technical Support Center for the strategic use and deprotection of the methoxyethyl (MOE) protecting group. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with the acidic lability of the MOE group. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to help you minimize side reactions and maximize the yield of your desired product.

Introduction: The Double-Edged Sword of the Methoxyethyl Group

The 2-methoxyethyl (MOE) group is a valuable asset in multistep organic synthesis for the protection of hydroxyl functionalities. Its appeal lies in its general stability to a range of reaction conditions, including basic and some organometallic reagents. However, the very nature of its acid-catalyzed deprotection can lead to undesired side reactions, compromising yields and complicating purification.

This guide will equip you with the knowledge to anticipate and mitigate these challenges, ensuring the clean and efficient removal of the MOE group.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of MOE group cleavage under acidic conditions?

A1: The deprotection of a MOE-protected alcohol (R-O-CH₂CH₂OCH₃) proceeds via a standard acid-catalyzed ether cleavage mechanism. The reaction is initiated by the protonation of the ether oxygen, making it a better leaving group.[1][2] The subsequent cleavage of the C-O bond can occur through either an Sₙ1 or Sₙ2 pathway, depending on the structure of the protected alcohol and the reaction conditions.[1][2]

• For primary and secondary alcohols: The cleavage typically follows an Sₙ2 mechanism where a nucleophile (e.g., a halide ion from the acid) attacks the less sterically hindered carbon of the protonated ether.[3][4]

• For tertiary, benzylic, or allylic alcohols: The cleavage is more likely to proceed through an Sₙ1 mechanism, involving the formation of a stabilized carbocation.[1][4]

The cleavage results in the desired alcohol (R-OH) and a reactive methoxyethyl cation or its equivalent.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the acidic deprotection of MOE-protected compounds.

Issue 1: Incomplete Deprotection or Low Yield of the Desired Alcohol

Symptoms:

• TLC or LC-MS analysis shows a significant amount of starting material remaining.

• The isolated yield of the deprotected alcohol is lower than expected.

Possible Causes and Solutions:

Possible Cause	Explanation	Recommended Solution
Insufficient Acid Strength or Concentration	The acid may not be strong enough or used in a sufficient amount to efficiently catalyze the cleavage.	Use a stronger acid (e.g., switch from acetic acid to trifluoroacetic acid) or increase the concentration of the acid. Perform small-scale test reactions to find the optimal acid concentration.[4]
Suboptimal Reaction Temperature or Time	The reaction may be too slow at the current temperature, or the reaction time may be too short.	Gradually increase the reaction temperature while monitoring the reaction progress by TLC or LC-MS. Extend the reaction time, but be mindful that prolonged reaction times can sometimes lead to more side products.
Degraded Reagents	Old or improperly stored acids can lose their potency.	Use fresh, high-quality reagents. For instance, ensure your trifluoroacetic acid (TFA) is not from an old bottle that may have absorbed moisture.

Troubleshooting Workflow for Incomplete Deprotection

Caption: Troubleshooting workflow for low yield in MOE deprotection.

Issue 2: Formation of Unexpected Byproducts

Symptoms:

• TLC shows multiple spots in addition to the starting material and desired product.

• LC-MS or GC-MS analysis reveals peaks with unexpected mass-to-charge ratios.

The Culprit: The Methoxyethyl Cation

The primary cause of side product formation is the generation of a reactive methoxyethyl cation ([CH₃OCH₂CH₂]⁺) or a related electrophilic species during the deprotection. This cation can then be trapped by any available nucleophile in the reaction mixture.

Common Side Reactions and How to Avoid Them:

Side Reaction	Mechanism	How to Minimize
Alkylation of Nucleophilic Functional Groups	The methoxyethyl cation can alkylate other nucleophilic sites within your molecule, such as amines, thiols, or even electron-rich aromatic rings.	Add a scavenger to the reaction mixture. Scavengers are nucleophilic compounds that are more reactive towards the carbocation than the sensitive residues of your substrate.[5][6]
Formation of Methoxyethyl Esters	If using acids like trifluoroacetic acid (TFA), the trifluoroacetate anion can act as a nucleophile, attacking the methoxyethyl cation to form 2-methoxyethyl trifluoroacetate. This can also occur on the deprotected alcohol if conditions are harsh.	Use a scavenger and consider using a less nucleophilic acid if possible. Adding a small amount of water to the reaction mixture can sometimes help by trapping the cation as 2-methoxyethanol.
Reaction with Solvent	Nucleophilic solvents like methanol or ethanol can trap the methoxyethyl cation, forming mixed ethers.	Use a non-nucleophilic solvent such as dichloromethane (DCM).

Mechanism of Side Product Formation

Caption: Mechanism of MOE deprotection and side reactions.

Optimized Protocols for Clean MOE Deprotection

The key to minimizing side reactions is to efficiently trap the liberated methoxyethyl cation. The use of a carbocation scavenger is highly recommended.

Recommended Scavenger: Triethylsilane (TES)

Triethylsilane is an effective scavenger that reacts with carbocations via hydride transfer to form a stable and volatile byproduct (triethylsilyl trifluoroacetate and ethane), which is easily removed during workup.[5][6]

Protocol 1: General Deprotection of a Primary or Secondary MOE Ether using TFA and TES

This protocol is a good starting point for most substrates.

Materials:

• MOE-protected alcohol

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Triethylsilane (TES)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the MOE-protected alcohol (1.0 equiv) in anhydrous DCM (to a concentration of approximately 0.1 M) in a round-bottom flask equipped with a magnetic stir bar.

• Add triethylsilane (TES, 2.0-5.0 equiv) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 10-20 equiv) dropwise to the stirred solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Milder Deprotection using a Lewis Acid

For substrates that are sensitive to strong Brønsted acids, a Lewis acid can be a milder alternative.

Materials:

• MOE-protected alcohol

• Dichloromethane (DCM), anhydrous

• Boron tribromide (BBr₃) or Trimethylsilyl iodide (TMSI)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the MOE-protected alcohol (1.0 equiv) in anhydrous DCM (to a concentration of approximately 0.1 M) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add a solution of BBr₃ or TMSI (1.1-1.5 equiv) in DCM dropwise.

• Stir the reaction at -78 °C and allow it to slowly warm to 0 °C or room temperature while monitoring by TLC.

• Once the reaction is complete, quench by the slow addition of saturated aqueous NaHCO₃ solution or methanol.

• Perform an aqueous workup as described in Protocol 1.

• Purify the crude product by flash column chromatography.

Analytical Methods for Monitoring Deprotection

Careful monitoring is crucial for optimizing your deprotection reaction and identifying any side products.

• Thin Layer Chromatography (TLC): A quick and easy way to monitor the disappearance of the starting material and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on the conversion rate and allows for the detection of byproducts by their mass-to-charge ratio.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile byproducts, such as those formed from the scavenger or solvent.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to confirm the structure of the deprotected product and identify major impurities. The disappearance of the characteristic MOE group signals (typically around 3.4-3.7 ppm for the -OCH₂CH₂O- protons and ~3.3 ppm for the -OCH₃ protons) and the appearance of a hydroxyl proton signal are indicative of a successful deprotection.

References

• Master Organic Chemistry. (n.d.). Acidic cleavage of ethers (SN2). Retrieved from [Link]

• Google Patents. (n.d.). US20200392094A1 - Method for depleting 2-methoxyethanol (moe).
• Kim, J., et al. (2012). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 53(34), 4584-4587.
• BenchChem. (2025). Application Notes and Protocols for the Deprotection of 2-Methoxy-2-methylpropanenitrile Ethers.
• Mehta, A., et al. (1992). Improved efficiency and selectivity in peptide synthesis: Use of triethylsilane as a carbocation scavenger in deprotection of t-butyl esters and t-butoxycarbonyl-protected sites. Tetrahedron Letters, 33(37), 5441-5444.

• Biotage. (2023, January 30). How To: Measure and Optimize the Removal of MMT Protecting Groups. Retrieved from [Link]

• West, J. (n.d.). Cleavage of Ethers. Organic Chemistry. Retrieved from [Link]

• Barrett, A. G. M., et al. (2009). Base mediated deprotection strategies for trifluoroethyl (TFE) ethers, a new alcohol protecting group. Tetrahedron Letters, 50(26), 3192-3195.
• BenchChem. (2025). Technical Support Center: Refinement of Deprotection Steps for 2'-MOE Modified RNA.

• LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (n.d.). On the Reactivity of Surface Methoxy Species in Acidic Zeolites. Retrieved from [Link]

• Glen Research. (n.d.). Deprotection Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). MOM Ethers. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of trace trifluoroacetic acid in surface water by gas chromatography-mass sepctrometry. Retrieved from [Link]

• Li, X., et al. (2017). Site-Specific Modification Using the 2′-Methoxyethyl Group Improves the Specificity and Activity of siRNAs. Molecular Therapy - Nucleic Acids, 9, 242-250.

• National Center for Biotechnology Information. (n.d.). Detecting the Major Degradation Products of Phosphorothioate Oligonucleotides by Chemical Derivatization and Weak Anion Exchange Chromatography. Retrieved from [Link]

• LibreTexts. (2024, March 19). 18.3: Reactions of Ethers - Acidic Cleavage. Chemistry LibreTexts. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Two-step insertion/release of electrolytic cations in redox-active hydrogen-bonding nanoporous coordination crystals. Retrieved from [Link]

• ResearchGate. (n.d.). Trialkylsilanes as for the trifluoroacetic acid deblocking of protecting groups in peptide synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Advanced method for oligonucleotide deprotection. Retrieved from [Link]

• Google Patents. (n.d.). US5714597A - Use of carbocation scavenger during oligonucleotide synthesis.

• Gelest. (n.d.). Deprotection of Silyl Ethers. Retrieved from [Link]

• Glen Research. (n.d.). In the last five Glen Reports, we have covered several aspects of oligonucleotide deprotection. Retrieved from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• ResearchGate. (2014, January 5). What is the best protecting group(s) to protect the SH which is connected to C2 of indole? Retrieved from [Link]

• West, J. (n.d.). Cleavage of Ethers. Organic Chemistry. Retrieved from [Link]

• MDPI. (2024, February 9). Reactivity of the Ethenium Cation (C2H5+) with Ethyne (C2H2): A Combined Experimental and Theoretical Study. Retrieved from [Link]

• ResearchGate. (n.d.). Reference metabolites measured by 1H-NMR spectroscopy using MeOD as solvent. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Incomplete p-Methoxybenzyl (PMB) Deprotection.

• National Center for Biotechnology Information. (n.d.). Methoxymethyl (MOM) Group Nitrogen Protection of Pyrimidines Bearing C-6 Acyclic Side-Chains. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Reduction of cysteine-S-protecting groups by triisopropylsilane. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Accelerating acidic CO2 electroreduction: strategies beyond catalysts. Retrieved from [Link]

• University of Regensburg. (n.d.). Protecting Groups. Retrieved from [Link]

• New Science. (2024, December 18). acids, bases and strong acid-base neutralization reactions: analysis of teaching, history and concepts. Retrieved from [Link]

• ResearchGate. (n.d.). Triethyl- (or Trimethyl-)Silyl Triflate-Catalyzed Reductive Cleavage of Triphenylmethyl (Trityl) Ethers with Triethylsilane. Retrieved from [Link]

• Royal Society of Chemistry. (2023, March 5). Oligonucleotide synthesis under mild deprotection conditions. Retrieved from [Link]

• MDPI. (2024, July 22). Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. Retrieved from [Link]

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Technical Support Center: Stability of Thiane Amines in Solution

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability of thiane amine compounds in solution over time. As Senior Application Scientists, we have designed this resource to be a practical, field-proven guide that explains not just the what, but the why behind experimental choices and stability outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and stability of thiane amine derivatives.

Q1: What are the primary degradation pathways for thiane amines in solution?

A1: Thiane amines are susceptible to two primary degradation pathways, primarily centered on the nucleophilic sulfur atom within the thiane ring.

• S-Oxidation: The most common degradation route is the oxidation of the sulfur atom. Exposure to atmospheric oxygen, peroxide contaminants, or other oxidizing agents can convert the thiane sulfide to a sulfoxide. Under more aggressive oxidative conditions, this can proceed further to form a sulfone.[1][2] This is a critical transformation as it significantly alters the molecule's polarity, conformation, and potentially its biological activity and binding affinity.

• Ring Opening: While less common under typical laboratory storage conditions, the thiane ring can undergo cleavage. This is generally prompted by aggressive reagents or conditions, such as strong acids/bases or potent nucleophiles/electrophiles that facilitate ring-opening reactions.[3][4]

Below is a diagram illustrating the primary oxidative degradation pathway.

Caption: Primary oxidative degradation pathway for thiane amines.

Q2: Which factors have the most significant impact on the stability of my thiane amine solutions?

A2: The stability of your compound is not an intrinsic constant but a dynamic property influenced by its environment. The following factors are critical to control.[5]

• pH: The pH of your solution is paramount. Like many amines and sulfur-containing compounds, thiane amines exhibit pH-dependent stability. Generally, alkaline conditions can accelerate degradation.[6][7][8] Specifically, higher pH can deprotonate any proximal acidic protons or render the amine more nucleophilic, while the thiolate anion form of related thiol compounds is known to be more readily oxidized than the neutral thiol.[9] For analogous compounds like thiamine, stability is significantly greater in acidic conditions (pH < 6.0) compared to alkaline environments.[6][8][10]

• Temperature: Higher temperatures increase the rate of chemical reactions, including degradation.[5][11] Storing solutions at elevated temperatures will accelerate S-oxidation and other decomposition pathways. For long-term storage, refrigeration or freezing is typically recommended.[9][11][12]

• Oxygen: As S-oxidation is a primary degradation route, the presence of dissolved oxygen is a major risk factor.[5][11] Solutions prepared with degassed solvents and stored under an inert atmosphere (e.g., argon or nitrogen) will exhibit significantly enhanced stability.[9]

• Light: Many organic molecules are susceptible to photodegradation, where exposure to UV or even visible light can provide the energy to initiate degradation reactions.[5][11]

• Solvent Purity: The choice and purity of the solvent are crucial. Solvents prone to forming peroxides over time (e.g., THF, diethyl ether) can be a hidden source of oxidants. Additionally, trace metal contaminants in solvents or buffers can catalyze oxidative degradation.

Q3: What are the best practices for preparing and storing thiane amine solutions to ensure long-term stability?

A3: Proactive measures during preparation and storage are the most effective strategy to prevent degradation.

Parameter	Best Practice	Rationale
Solvent Selection	Use high-purity, HPLC-grade, or anhydrous solvents. Test for peroxides in susceptible solvents like THF or ether before use.	Minimizes contaminants that can catalyze or directly participate in degradation.[5]
Solvent Preparation	Degas the solvent prior to use by sparging with an inert gas (argon or nitrogen) for 15-30 minutes or via sonication.	Removes dissolved oxygen, a key reactant in the primary S-oxidation degradation pathway.[9][11]
pH Control	If compatible with the experimental design, maintain a slightly acidic pH (e.g., pH 3-6).	Increases stability by keeping the sulfur atom less susceptible to oxidation, as demonstrated in analogous compounds.[6][8][9]
Container	Use amber glass vials or wrap clear vials in foil. Ensure a tight-fitting, high-quality cap (e.g., PTFE-lined).	Protects the compound from light-induced degradation.[5][11][13] A quality seal prevents atmospheric oxygen ingress and solvent evaporation.
Atmosphere	After adding the solution to the vial, flush the headspace with argon or nitrogen before sealing.	Replaces oxygen in the headspace with an inert gas, further preventing oxidation.[9]
Storage Temperature	Store solutions at low temperatures, typically 2-8°C for short-term and -20°C or -80°C for long-term storage.[11][12]	Reduces the kinetic rate of all degradation reactions significantly.[5] Avoid repeated freeze-thaw cycles which can introduce moisture.[11]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: I am observing new, more polar peaks in my HPLC chromatogram over time.

• Possible Cause(s): This is the classic signature of S-oxidation. The resulting sulfoxide and sulfone are significantly more polar than the parent sulfide, causing them to have shorter retention times on a reverse-phase HPLC column.

• Troubleshooting & Resolution:

  • Confirm Identity: Analyze the sample using LC-MS. The suspected degradation peaks should have masses corresponding to the addition of one oxygen atom (M+16 for the sulfoxide) and two oxygen atoms (M+32 for the sulfone).

  • Review Storage: Immediately assess your storage conditions against the best practices outlined in Q3. Was the solvent degassed? Was the vial flushed with inert gas? Is the storage temperature appropriate?

  • Prepare Fresh: Always use a freshly prepared solution or a sample from a new, unopened batch as a control to confirm the identity of the parent peak.

  • Implement Preventative Measures: For future work, strictly adhere to the recommended storage protocols. If the compound is exceptionally sensitive, consider preparing single-use aliquots to avoid repeated exposure of the stock solution to the atmosphere.

Problem: The biological/chemical activity of my compound is inconsistent or decreasing.

• Possible Cause(s): The observed loss of activity is likely due to the degradation of the active parent compound into inactive or less active metabolites (e.g., sulfoxides). The purity of your solution is no longer what you assume it to be.

• Troubleshooting & Resolution:

  • Quantitative Analysis: Use a validated HPLC method to quantify the amount of parent thiane amine remaining in the solution. A decrease in the area of the parent peak directly correlates with a loss of active compound.

  • Establish a Stability Window: If possible, perform a short-term stability study. Analyze the solution at several time points (e.g., 0, 4, 8, 24 hours) under your typical experimental conditions to determine how long the solution can be used before significant degradation occurs (e.g., >5% degradation).

  • Consider In-Use Conditions: Your experimental buffer, media, or reaction components could be accelerating degradation. For example, some cell culture media are oxidizing environments. Run a control where the thiane amine is incubated in the experimental matrix and analyze for degradation.

Caption: Troubleshooting workflow for thiane amine instability.

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

Forced degradation studies are essential for understanding a molecule's intrinsic stability and identifying potential degradation products.[14][15][16] This protocol provides a framework for subjecting a thiane amine to various stress conditions. The goal is to achieve 5-20% degradation.[17]

Objective: To identify the degradation pathways and stability-indicating nature of an analytical method.

Materials:

• Thiane amine drug substance

• HPLC-grade water, acetonitrile, methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated HPLC with UV/DAD and/or MS detector

• pH meter, calibrated oven, photostability chamber

Procedure:

• Prepare Stock Solution: Accurately prepare a stock solution of the thiane amine in a suitable solvent (e.g., 1 mg/mL in 50:50 acetonitrile:water).

• Set up Stress Conditions (in parallel):

  • Acid Hydrolysis: To an aliquot of the stock solution, add HCl to a final concentration of 0.1 M.

  • Base Hydrolysis: To another aliquot, add NaOH to a final concentration of 0.1 M.

  • Oxidative Degradation: To a third aliquot, add H₂O₂ to a final concentration of 3%.

  • Thermal Degradation: Place a sealed vial of the stock solution in an oven at 60°C.

  • Photolytic Degradation: Expose a clear vial of the stock solution in a photostability chamber according to ICH Q1B guidelines.

  • Control: Keep an aliquot of the stock solution protected from light at 2-8°C.

• Incubation: Store all solutions (except the thermal sample) at room temperature.

• Time-Point Analysis: Analyze all samples by HPLC at initial (t=0) and subsequent time points (e.g., 2, 8, 24, 48 hours). The goal is to find a time point with modest degradation. If degradation is too rapid or too slow, adjust the stressor concentration or temperature.

• Analysis:

  • Quantify the loss of the parent compound relative to the control.

  • Characterize the degradation products using the DAD spectrum and, ideally, mass spectrometry to propose structures.

  • Ensure mass balance, where the decrease in the parent peak is accounted for by the increase in degradant peaks.[14]

Caption: Workflow for a forced degradation study.

Protocol 2: Routine Stability Monitoring by HPLC

Objective: To routinely check the purity of a stock or working solution of a thiane amine.

Procedure:

• System Suitability: Before any analysis, inject a standard of the thiane amine to ensure the HPLC system is performing correctly (check retention time, peak shape, and area repeatability).

• Prepare Sample: Dilute your stock or working solution to a concentration that is within the linear range of your HPLC method's calibration curve.

• Injection: Inject the prepared sample onto the HPLC.

• Data Analysis:

  • Confirm the retention time of the main peak matches that of a fresh standard.

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the parent compound using the area percent method: (Area of Parent Peak / Total Area of All Peaks) * 100%.

  • Action Level: If the purity falls below a pre-defined threshold (e.g., 98% or 95%, depending on the application), the solution should be discarded and a fresh one prepared. Note any significant impurity peaks (>0.5%) for tracking over time.

References

• ResearchGate. A Comparative Oxidation Study of Some Thiane Derivatives. Available from: [Link]

• Voelker, A. L., Taylor, L. S., & Mauer, L. J. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. BMC Chemistry, 15(1), 47. Available from: [Link]

• ResearchGate. Synthesis of Four- to Seven-Membered Heterocycles by Ring Expansion: Ring Expansions of Thiiranes and Thietanes. Available from: [Link]

• Brown, S., et al. (2010). Active Site Ring-Opening of a Thiirane Moiety and Picomolar Inhibition of Gelatinases. Journal of the American Chemical Society. Available from: [Link]

• ResearchGate. (PDF) Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. Available from: [Link]

• Wu, X., & Zha, Z. (2020). Recent synthesis of thietanes. Beilstein Journal of Organic Chemistry, 16, 116. Available from: [Link]

• Voelker, A. L., Taylor, L. S., & Mauer, L. J. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. PMC. Available from: [Link]

• Khan, I., et al. (2021). Bioactive Thiazine and Benzothiazine Derivatives: Green Synthesis Methods and Their Medicinal Importance. Molecules. Available from: [Link]

• Pharmatutor. (2026). Forced Degradation Studies, Common Q.C Mistakes that Leads to Audit Observations. Available from: [Link]

• Sharma, M. K., & Murugesan, M. Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. Available from: [Link]

• Voelker, A. L., Taylor, L. S., & Mauer, L. J. (2021). Effect of pH and concentration on the chemical stability and reaction kinetics of thiamine mononitrate and thiamine chloride hydrochloride in solution. OUCI. Available from: [Link]

• Johnson, C. R., & McCants, D. (1965). The Stereochemistry of Oxidation at Sulfur. Oxidation of 4-Substituted Thianes to Sulfoxides 1. Journal of the American Chemical Society. Available from: [Link]

• Nordic Chems. (2025). How To Store Tianeptine Safely And Extend Its Shelf Life. Available from: [Link]

• Tanaka, K., et al. (2024). Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. Chemical and Pharmaceutical Bulletin. Available from: [Link]

• Li, L., et al. (2018). Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. University of Kentucky. Available from: [Link]

• Zhang, Z. Z., et al. (2012). Chemical Synthesis and the Stability of Theanine. Advanced Materials Research. Available from: [Link]

• Shinde, et al. (2019). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Bioanalytical Science. Available from: [Link]

• Asian Journal of Research in Chemistry. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Available from: [Link]

• Wang, H., et al. (2024). 2H-Thiopyran-2-thione sulfine, a compound for converting H2S to HSOH/H2S2 and increasing intracellular sulfane sulfur levels. Nature Communications. Available from: [Link]

• Palkó, M., et al. (2025). Synthesis of 1,3-Thiazine and 1,4-Thiazepine Derivatives via Cycloadditions and Ring Expansion. International Journal of Molecular Sciences. Available from: [Link]

• SciSpace. Degradation studies of amines and alkanolamines during sour gas treatment process. Available from: [Link]

• Szakács, A., et al. (2023). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. International Journal of Molecular Sciences. Available from: [Link]

• Ashenhurst, J. (2025). Enamines. Master Organic Chemistry. Available from: [Link]

• UM Research Repository. (2010). DEGRADATION STUDIES OF AMINES AND ALKANOLAMINES DURING CO2 ABSORPTION AND STRIPPING SYSTEM. Available from: [Link]

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• Separation Science. (2025). Analytical Techniques In Stability Testing. Available from: [Link]

• ResearchGate. Advances in the evaluation of the stability and characteristics of the amino acid and amine derivatives obtained with the O-Phthaldialdehyde/3-mercaptopropionic acid and O-Phthaldialdehyde/N-Acetyl-L-Cysteine reagents. High-performance liquid chromatography-mass spectrometry study. Available from: [Link]

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Addressing catalyst poisoning by sulfur in thiane amine hydrogenation

Introduction

Welcome to the technical support center for researchers, scientists, and drug development professionals engaged in the catalytic hydrogenation of thiane amines. The presence of a sulfur atom within the thiane moiety presents a significant and well-documented challenge: catalyst poisoning.[1][2][3] This guide is designed to provide both foundational knowledge and actionable troubleshooting advice to help you navigate this complex reaction, ensuring the integrity and success of your synthetic campaigns. By understanding the mechanisms of poisoning and adopting robust experimental protocols, you can mitigate catalyst deactivation and optimize your reaction outcomes.

This document is divided into two primary sections:

• Troubleshooting Guide: A problem-oriented section to help you diagnose and resolve specific issues encountered during your experiments.

• Frequently Asked Questions (FAQs): A knowledge base covering the fundamental principles of sulfur poisoning, catalyst selection, and preventative strategies.

Part 1: Troubleshooting Guide

This section is designed to address common problems in a direct, question-and-answer format.

Issue 1: My hydrogenation has stalled or is showing low conversion. How do I confirm sulfur poisoning?

Answer:

A stalled or sluggish reaction is the most common symptom of catalyst poisoning.[1] In the case of thiane amine hydrogenation, the thioether functional group is the prime suspect.[4] Before concluding that sulfur is the culprit, it's essential to rule out other common issues.

Initial Diagnostic Workflow:

Caption: Troubleshooting workflow for a stalled hydrogenation reaction.

Explanation of the Workflow:

• System Checks: First, ensure your fundamental setup is correct. Verify there are no leaks in your hydrogen delivery system and that the gas is of sufficient purity. Confirm that the stirring is vigorous enough to ensure proper mixing of the gas, liquid, and solid catalyst phases.[3] An old or improperly handled catalyst (e.g., one that has been exposed to air for too long) may also be the cause of inactivity.[3]

• The "Poison Test" Protocol: If the basic checks pass, the most definitive and practical method to confirm poisoning is as follows:

  • Carefully and under an inert atmosphere, filter the current reaction mixture to remove the spent catalyst.

  • To the filtrate, which contains your substrate and solvent, add a fresh charge of the same catalyst.

  • Re-introduce hydrogen and monitor the reaction.

  • If the reaction restarts and proceeds, it is a strong indication that the initial catalyst was poisoned by a component in the reaction mixture—in this case, your thiane amine substrate.[4] If the reaction does not restart, the problem may lie with the substrate's stability or the solvent.

Issue 2: I've confirmed sulfur poisoning. What are my options to complete the reaction?

Answer:

Once sulfur poisoning is confirmed, you have several strategies, ranging from brute-force to more refined approaches.

Strategy	Description	Pros	Cons
Increased Catalyst Loading	Add a significantly higher amount of catalyst (e.g., 20-50% w/w) from the start.	Simple to implement.	Costly; can complicate workup and product isolation.
Sacrificial Catalyst	Add an initial, smaller portion of the catalyst, let it stir for a period to bind the poison, then add the main catalyst charge.	Can be effective if poisoning is rapid and irreversible.	Requires optimization; may not be fully effective.
Change Catalyst Type	Switch to a more sulfur-tolerant catalyst.	Can provide a robust, long-term solution.	Requires screening and process redevelopment.[5]
Elevated Temperature & Pressure	Increase reaction temperature and hydrogen pressure.[3]	Can sometimes overcome partial deactivation.	May lead to side reactions or decomposition; requires specialized equipment (e.g., Parr shaker).[3]

For thiane amine hydrogenation, switching to a more robust catalyst is often the most scientifically sound approach. While standard Pd/C is highly susceptible, catalysts like Platinum on carbon (Pt/C), Rhodium on carbon (Rh/C), or specialized sulfide catalysts can offer significantly better performance.[5][6]

Issue 3: Can I regenerate my poisoned Palladium (Pd/C) catalyst?

Answer:

Regeneration of sulfur-poisoned palladium catalysts is challenging and often results in incomplete recovery of activity. The strong interaction between sulfur and palladium can lead to the formation of stable palladium sulfide (e.g., Pd₄S) species that are difficult to remove.[7]

• Reductive Treatment: High-temperature treatment under a hydrogen atmosphere can remove some sulfur, but often forms stable metal sulfides that are still inactive.[7]

• Oxidative Treatment: Treatment in air or oxygen at high temperatures (e.g., >400°C) can convert some sulfides to sulfates (like PdSO₄) and then potentially decompose them to SO₂ and regenerate PdO.[8][9] However, this can also lead to sintering (growth) of the palladium nanoparticles, which irreversibly reduces catalytic activity.[10]

• Chemical Washing: Washing with certain reagents has been explored. For instance, some studies suggest triphenylphosphine (TPP) can act as an "antidote" by interacting with the palladium surface and displacing some sulfur species, allowing the reaction to proceed.[11]

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of sulfur poisoning on a Palladium catalyst?

Answer:

Sulfur poisoning of palladium catalysts is a multi-faceted process involving strong chemisorption and electronic modification of the active sites.[2][12] The lone pair of electrons on the sulfur atom in the thiane ring readily and strongly adsorbs onto the palladium surface.

Mechanism Steps:

• Strong Chemisorption: The sulfur atom binds irreversibly to the active palladium sites (Pd⁰). This physically blocks the sites required for the dissociation of hydrogen (H₂ → 2H•).[2]

• Electronic Deactivation: The adsorbed sulfur atom alters the electronic properties of the neighboring palladium atoms. This electronic effect reduces the ability of the surrounding sites to activate hydrogen, effectively deactivating a larger area of the catalyst surface than just the site it occupies.

• Sulfide Formation: Under reaction conditions, especially at elevated temperatures, the adsorbed sulfur can react with palladium to form stable palladium sulfide phases (e.g., Pd₄S), which are catalytically inactive for hydrogenation.[7]

Caption: Mechanism of sulfur poisoning on a Palladium (Pd) surface.

Q2: Are there truly "sulfur-tolerant" catalysts for this hydrogenation?

Answer:

Yes, research has led to the development of catalysts with significantly improved tolerance to sulfur compared to standard noble metals like palladium.[13] These generally fall into two categories:

• Modified Noble Metals: Doping noble metal catalysts with other elements can alter their electronic structure, reducing their affinity for sulfur. For example, ruthenium nanoparticles doped with phosphorus have shown increased sulfur tolerance.[5]

• Metal Sulfides: Catalysts based on metal sulfides, such as those of molybdenum (MoS₂) or tungsten (WS₂), often promoted with cobalt or nickel, are inherently resistant to sulfur poisoning because their active sites are already sulfided.[5][6] These are the workhorses of industrial hydrodesulfurization (HDS) processes.[6] Recently, unsupported binary metal sulfide catalysts have shown promise for the selective hydrogenation of sulfur-containing heterocycles under milder conditions.[6]

The selection of a sulfur-tolerant catalyst depends on the specific requirements of the reaction, including temperature, pressure, and desired selectivity.

Q3: How can I analytically characterize the poisoned state of my catalyst?

Answer:

Several surface-sensitive analytical techniques can be used to confirm and characterize sulfur poisoning on a catalyst. These are typically performed by specialized analytical groups.

• X-ray Photoelectron Spectroscopy (XPS): This is one of the most powerful techniques. XPS can identify the elements present on the catalyst surface and, importantly, their oxidation states. For a poisoned catalyst, XPS can detect sulfur (in the S 2p region) and can distinguish between different sulfur species, such as sulfides and sulfates.[12][14][15] It can also show changes in the oxidation state of the metal (e.g., the ratio of Pd⁰ to Pd²⁺).[12]

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): While not a surface technique, ICP-MS can be used to determine the bulk elemental composition of the catalyst. By comparing a fresh and a spent catalyst, you can quantify the total amount of sulfur that has been adsorbed.[1]

• Temperature-Programmed Desorption/Oxidation (TPD/TPO): These techniques involve heating the catalyst under a controlled atmosphere and monitoring the desorbed gases with a mass spectrometer. TPD can reveal the strength of the bond between the sulfur and the catalyst surface, while TPO can help identify the nature of the sulfur species by observing their oxidation products (e.g., SO₂).[16]

Q4: Besides the thiane ring itself, are there other potential sources of sulfur in my reaction?

Answer:

Yes, it is crucial to consider all potential sources of contamination. While the substrate is the most likely source in this context, others include:

• Reagents: Additives or other reagents used in previous steps may contain residual sulfur.

• Solvents: Certain grades of solvents can have trace sulfur impurities.

• Starting Materials: Impurities from the synthesis of your thiane amine starting material could carry over.

• Cross-Contamination: Improperly cleaned glassware or equipment from previous sulfur-related chemistry can introduce poisons.

Always use high-purity reagents and solvents and ensure rigorous cleaning protocols are in place to minimize these external sources of catalyst poisons.

References

• Nissinen, V. H., et al. (2020). Regeneration of a sulfur-poisoned methane combustion catalyst: Structural evidence of Pd4S formation. Applied Catalysis B: Environmental.

• Wang, C., et al. (2023). Regeneration of Sulfur-Poisoned Pd-Based Three-Way Catalysts for Stoichiometric Natural Gas Vehicles. Industrial & Engineering Chemistry Research. Available at: [Link]

• DCL Inc. (n.d.). Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine.

• Stotz, E., et al. (2019). Regeneration of sulfur-poisoned Pd-based catalyst for natural gas oxidation. ResearchGate. Available at: [Link]

• Krayz, A. E., et al. (2022). Unraveling Molecular Fingerprints of Catalytic Sulfur Poisoning at the Nanometer Scale with Near-Field Infrared Spectroscopy. PMC. Available at: [Link]

• Wang, C., et al. (2024). Regeneration of Sulfur-Poisoned Pd-Based Three-Way Catalysts for Stoichiometric Natural Gas Vehicles. ACS Publications. Available at: [Link]

• Reddit r/chemistry community. (2015). My platinum/carbon catalytic hydrogenation is not working. Any tips on how to troubleshoot? Reddit. Available at: [Link]

• Lückemeier, L., et al. (2024). Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. PMC. Available at: [Link]

• Grzybek, T., et al. (1995). XPS studies of NO selective reduction catalysts after SO2 poisoning. Scilit. Available at: [Link]

• Vayner, E., et al. (2018). Nanoscale Analysis of Sulfur Poisoning Effects on Hydrogen Sorption in Single Pd Nanoparticles. PMC. Available at: [Link]

• Gorte, R. J., et al. (n.d.). An Examination of Sulfur Poisoning on Pd/Ceria Catalysts. University of Pennsylvania.

• ResearchGate. (2015). X-ray photoelectron spectroscopy (XPS) spectra of S 2p for poisoned... Available at: [Link]

• Al-Mufachi, N. A., et al. (2015). Sulfur Poisoning of Metal Membranes for Hydrogen Separation. ResearchGate. Available at: [Link]

• Lückemeier, L., et al. (2024). Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. Journal of the American Chemical Society. Available at: [Link]

• Van de Vyver, S., et al. (2023). Metal Catalyst-Dependent Poisoning Effect of Organic Sulfur Species for the Hydroconversion of 5-Hydroxymethylfurfural. Lirias. Available at: [Link]

• Van de Vyver, S., et al. (2023). Metal Catalyst-Dependent Poisoning Effect of Organic Sulfur Species for the Hydroconversion of 5-Hydroxymethylfurfural. ACS Sustainable Chemistry & Engineering. Available at: [Link]

• Brånalt, J. (2010). Catalytic Hydrogenation Part II - Tips and Tricks. Curly Arrow. Available at: [Link]

• Chen, Y., et al. (2010). Sulfur poisoning mechanism of steam reforming catalysts: an x-ray absorption near edge structure (XANES) spectroscopic study.

• Li, J., et al. (2019). Triphenylphosphine as Efficient Antidote for the Sulfur-Poisoning of the Pd/C Hydrogenation Catalyst. ResearchGate. Available at: [Link]

• Lückemeier, L., et al. (2024). Chemoselective Heterogeneous Hydrogenation of Sulfur Containing Quinolines under Mild Conditions. ResearchGate. Available at: [Link]

• Semantic Scholar. (n.d.). Advances in Sulfur Resistant Hydrogenation Catalysts. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Chemical Shifts of N-(2-methoxyethyl)thian-3-amine Hydrochloride

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands as a cornerstone technique for this purpose, providing a detailed fingerprint of a molecule's atomic framework. This guide offers an in-depth analysis of the ¹H NMR chemical shifts for N-(2-methoxyethyl)thian-3-amine hydrochloride, a compound of interest for its potential applications in medicinal chemistry. By comparing its spectral features with those of its constituent fragments and related analogs, we aim to provide researchers with a robust framework for the interpretation and prediction of ¹H NMR spectra for similar molecular scaffolds.

Introduction: The Role of ¹H NMR in Structural Verification

¹H NMR spectroscopy is an indispensable tool for organic chemists, offering a rapid and non-destructive method to determine the structure of a molecule in solution. The chemical shift (δ) of a proton is highly sensitive to its local electronic environment, which is influenced by factors such as electronegativity of neighboring atoms, inductive effects, and the presence of π-systems.[1] For a molecule like N-(2-methoxyethyl)thian-3-amine hydrochloride, which contains a thioether, an amine, and an ether functional group, a thorough understanding of these influences is critical for accurate spectral assignment. The protonation of the amine to form a hydrochloride salt further influences the chemical shifts of nearby protons, a key aspect that will be explored in this guide.

Predicted ¹H NMR Spectrum of N-(2-methoxyethyl)thian-3-amine Hydrochloride

While an experimental spectrum for the title compound is not publicly available, a reliable prediction of its ¹H NMR chemical shifts can be derived from the analysis of its structural components: the thian ring, the N-(2-methoxyethyl) side chain, and the effects of amine protonation.

Molecular Structure and Proton Numbering:

Caption: Structure of N-(2-methoxyethyl)thian-3-amine Hydrochloride with proton labeling.

Proton(s)	Predicted Chemical Shift (ppm)	Expected Multiplicity	Rationale for Prediction
H-N⁺	7.0 - 9.0	Broad singlet	Protons on a positively charged nitrogen are significantly deshielded and often appear as a broad signal due to quadrupole broadening and exchange. The exact shift is highly dependent on solvent and concentration.[2]
H-3	3.0 - 3.5	Multiplet	This methine proton is alpha to the electron-withdrawing ammonium group, causing a downfield shift. It will be coupled to the adjacent methylene protons on C2 and C4.
H-2, H-6	2.5 - 3.0	Multiplets	These methylene protons are adjacent to the sulfur atom. Protons on carbons adjacent to a thioether sulfur typically appear in the 2.0-2.5 ppm range.[3] The proximity to the electron-withdrawing ammonium group at C3 will likely cause a further downfield shift.
H-4, H-5	1.8 - 2.3	Multiplets	These methylene protons are further from the heteroatoms and are expected to resonate at higher fields, in a region typical for aliphatic CH₂ groups.[4]
H-1'	3.2 - 3.6	Triplet	These methylene protons are alpha to the ammonium nitrogen, leading to a significant downfield shift. They will be split into a triplet by the adjacent H-2' protons.
H-2'	3.6 - 4.0	Triplet	These methylene protons are alpha to the ether oxygen, which is strongly electron-withdrawing, resulting in a downfield shift.[3][5] They will be split into a triplet by the adjacent H-1' protons.
H-3'	3.3 - 3.5	Singlet	This methyl group is attached to the ether oxygen and is expected to appear as a sharp singlet in a characteristic region for methoxy groups.

Comparative Analysis with Related Structures

To substantiate our predictions, we will compare the expected chemical shifts with experimental data from structurally related compounds.

Thian-3-amine Hydrochloride

2-Methoxyethylamine

This molecule represents the side chain of our target compound. Experimental ¹H NMR data for 2-methoxyethylamine is available.[7][8] In a deuterated chloroform (CDCl₃) solution, the protons of the free amine typically show the following approximate shifts:

• -OCH₃: ~3.3 ppm (singlet)

• -CH₂-O-: ~3.5 ppm (triplet)

• -CH₂-N-: ~2.8 ppm (triplet)

• -NH₂: Broad signal, variable position

Upon protonation to form the hydrochloride salt, a significant downfield shift is expected for the protons alpha and beta to the nitrogen due to the strong inductive effect of the positive charge.

N-Substituted Amine Hydrochlorides

The protonation of an amine to its hydrochloride salt has a pronounced deshielding effect on the adjacent protons. For instance, in N-propylamine hydrochloride, the protons on the carbon alpha to the nitrogen are shifted downfield.[9] This effect is crucial for accurately predicting the chemical shifts of the H-3 and H-1' protons in our target molecule.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of N-(2-methoxyethyl)thian-3-amine hydrochloride, the following protocol is recommended.

Sample Preparation

• Solvent Selection: A deuterated polar solvent is required to dissolve the hydrochloride salt. Deuterated methanol (CD₃OD) or deuterium oxide (D₂O) are suitable choices. If using D₂O, the N-H proton signal will exchange with deuterium and will not be observed. DMSO-d₆ is another option, which will allow for the observation of the N-H proton.

• Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Add a small amount of a suitable internal standard, such as tetramethylsilane (TMS) for organic solvents or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid, sodium salt (TSP) for aqueous solutions, for accurate chemical shift referencing (δ = 0.00 ppm).

NMR Instrument Parameters

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• Acquisition Parameters:

  • Pulse Program: A standard one-pulse sequence (e.g., zg30 on Bruker instruments).

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay (d1): 1-2 seconds.

  • Acquisition Time (aq): 3-4 seconds.

  • Spectral Width (sw): A spectral width of at least 12 ppm is recommended to ensure all signals are captured.

Data Processing

• Fourier Transform: Apply an exponential window function (line broadening of 0.3 Hz) before Fourier transformation to improve the signal-to-noise ratio.

• Phase Correction: Manually phase the spectrum to obtain a flat baseline.

• Baseline Correction: Apply a baseline correction algorithm to ensure accurate integration.

• Referencing: Reference the spectrum to the internal standard signal at 0.00 ppm.

• Integration: Integrate all signals to determine the relative number of protons for each resonance.

Caption: Experimental workflow for acquiring a ¹H NMR spectrum.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H NMR spectrum of N-(2-methoxyethyl)thian-3-amine hydrochloride. By leveraging data from analogous structures and fundamental NMR principles, we have established a solid foundation for the interpretation of its spectral features. The provided experimental protocol offers a clear and actionable workflow for researchers to obtain high-quality data. As with any predictive analysis, experimental verification remains the ultimate arbiter of structural assignment. This guide, however, serves as a valuable starting point for researchers working with this and structurally related compounds, enabling more efficient and accurate spectral interpretation in their drug discovery endeavors.

References

• Chemistry LibreTexts. (2024, March 24). 18.9: Spectroscopy of Amines. [Link]

• Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. [Link]

• PubChem. 2-Methoxyethylamine. [Link]

• PubChem. Thian-3-amine hydrochloride. [Link]

• California State Polytechnic University, Pomona. 1H NMR Chemical Shifts. [Link]

• University of Regensburg. Table of characteristic proton NMR chemical shifts. [Link]

• ePathshala. CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups. [Link]

• YouTube. (2021, December 6). Exercise 16.7 - Predicting Chemical Shifts in an 1H-NMR Spectrum. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Thiane-3-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiane-3-amine derivatives represent a class of sulfur-containing heterocyclic compounds with significant potential in medicinal chemistry and drug discovery. The thiane scaffold, a six-membered ring containing a sulfur atom, coupled with a reactive amine group at the 3-position, provides a versatile platform for the synthesis of novel molecules with diverse biological activities. Understanding the mass spectrometric behavior of these compounds is crucial for their identification, characterization, and metabolic studies.

This guide provides an in-depth technical comparison of the predicted mass spectrometry fragmentation patterns of various thiane-3-amine derivatives. Due to a scarcity of published experimental data for this specific class of compounds, this guide will focus on predicting fragmentation pathways based on well-established principles of mass spectrometry for amines, thioethers, and cyclic systems. This predictive framework will serve as a valuable tool for researchers in interpreting their own experimental data.

Fundamental Principles of Mass Spectrometry Fragmentation

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. The fragmentation of a molecule within a mass spectrometer provides a unique fingerprint that can be used for structural elucidation. The two most common ionization techniques are Electron Ionization (EI) and Electrospray Ionization (ESI).

• Electron Ionization (EI): In EI, high-energy electrons bombard the sample, causing the ejection of an electron and the formation of a molecular ion (M•+). This is a "hard" ionization technique that imparts significant energy to the molecule, leading to extensive fragmentation.

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique that typically generates protonated molecules ([M+H]+) or other adducts with minimal fragmentation in the ion source. Fragmentation is usually induced in a subsequent step using tandem mass spectrometry (MS/MS), where ions are collided with an inert gas.

The fragmentation of thiane-3-amine derivatives will be primarily governed by the presence of the amine and thioether functionalities.

Amine Fragmentation

Aliphatic amines undergo a characteristic α-cleavage, which is the cleavage of a C-C bond adjacent to the nitrogen atom.[1][2][3][4][5] This is often the most dominant fragmentation pathway as it leads to the formation of a resonance-stabilized iminium cation. For cyclic amines, this can involve ring opening.

Thioether Fragmentation

Thioethers also undergo α-cleavage, with the cleavage of a C-C bond adjacent to the sulfur atom. Additionally, cleavage of the C-S bond can occur. Ring fragmentation in cyclic thioethers can be complex, often involving the loss of small neutral molecules.

Predicted Fragmentation of Thiane-3-amine

The fragmentation of the parent thiane-3-amine molecule is predicted to be initiated by ionization at either the nitrogen or sulfur atom. The primary fragmentation pathways are expected to be:

• Alpha-Cleavage at the Amine: Cleavage of the C2-C3 or C3-C4 bond adjacent to the amine-bearing carbon (C3). This would lead to ring opening and the formation of resonance-stabilized iminium ions.

• Ring Fragmentation: The thiane ring can undergo fragmentation through various pathways, including retro-Diels-Alder type reactions or the loss of small neutral molecules like H2S or ethene.

Diagram: Predicted EI Fragmentation of Thiane-3-amine

Caption: Predicted major fragmentation pathways of Thiane-3-amine under EI.

Comparative Analysis of Predicted Fragmentation for Thiane-3-amine Derivatives

The fragmentation patterns of thiane-3-amine derivatives are expected to be significantly influenced by the nature and position of substituents.

N-Acyl Derivatives

N-acylation of the amine group introduces a carbonyl group, which will strongly influence the fragmentation.

• Alpha-Cleavage: α-cleavage adjacent to the nitrogen is still expected.

• Amide Bond Cleavage: Cleavage of the N-C(O) bond will be a prominent pathway, leading to the formation of an acylium ion (R-C≡O+). The stability of this ion will influence its abundance. For example, in N-benzoyl derivatives, the benzoyl cation at m/z 105 is expected to be a major peak.[6]

• McLafferty Rearrangement: If the acyl group has a γ-hydrogen, a McLafferty rearrangement can occur, leading to the loss of a neutral alkene.

N-Alkyl Derivatives

N-alkylation will influence the α-cleavage pathways.

• Preferential Cleavage: The largest alkyl group attached to the nitrogen is often preferentially lost as a radical during α-cleavage.[1]

• Multiple Alpha-Cleavages: Secondary and tertiary amines will have multiple sites for α-cleavage, leading to a more complex spectrum.[2][3][4][5]

N-Aryl Derivatives

For N-aryl derivatives, the fragmentation will be influenced by the stable aromatic ring.

• Charge Delocalization: The aromatic ring can stabilize the molecular ion, potentially leading to a more abundant molecular ion peak compared to aliphatic derivatives.

• Cleavage of the N-Aryl Bond: Cleavage of the bond between the nitrogen and the aromatic ring can occur.

• Fragmentation of the Aryl Group: The aryl group itself can undergo characteristic fragmentations (e.g., loss of HCN from a pyridine ring).

Derivatives with Substituents on the Thiane Ring

Substituents on the thiane ring will direct fragmentation in a position-dependent manner.

• Steric and Electronic Effects: Substituents can influence the ease of ring opening and subsequent fragmentations through steric hindrance or by stabilizing or destabilizing adjacent carbocations or radicals.

• New Fragmentation Pathways: The substituent itself can be lost or can participate in rearrangement reactions. For example, a hydroxyl group could be lost as water.

Predicted Fragmentation Data Summary

The following table summarizes the predicted major fragment ions for different classes of thiane-3-amine derivatives.

Derivative Class	Predicted Major Fragment Ions (m/z)	Predicted Fragmentation Pathway
Thiane-3-amine	[M-H]+, [M-C2H5]+, m/z 44	Loss of H radical, α-cleavage, Ring cleavage
N-Acetyl-thiane-3-amine	[M-CH3CO]+, m/z 43 (CH3CO+)	Amide bond cleavage
N-Benzoyl-thiane-3-amine	m/z 105 (C6H5CO+), m/z 77 (C6H5+)	Amide bond cleavage, loss of CO
N-Ethyl-thiane-3-amine	[M-CH3]+, [M-C2H5]+	α-cleavage
N-Phenyl-thiane-3-amine	[M-H]+, [M-C4H8S]+	Loss of H radical, Ring fragmentation

Experimental Protocols

Accurate and reproducible mass spectrometry data is contingent on well-defined experimental protocols. Below are generalized methodologies for the analysis of thiane-3-amine derivatives.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is suitable for the analysis of volatile and thermally stable thiane-3-amine derivatives.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a volatile solvent such as dichloromethane or ethyl acetate. If the compound is not sufficiently volatile, derivatization (e.g., acylation or silylation) may be necessary.

• Instrumentation: A standard GC-MS system equipped with a quadrupole or ion trap mass analyzer.

• GC Parameters:

  • Column: 30 m x 0.25 mm DB-5ms or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 1 minute, then ramp to 280°C at 20°C/min and hold for 5 minutes. (This program should be optimized for specific compounds).

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Scan a mass range of m/z 40-500.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is ideal for the analysis of less volatile, polar, or thermally labile thiane-3-amine derivatives.

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or ion trap).

• LC Parameters:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

• MS/MS Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Precursor Ion Selection: The [M+H]+ ion is selected in the first mass analyzer.

  • Collision-Induced Dissociation (CID): The precursor ion is fragmented in the collision cell using an inert gas (e.g., argon or nitrogen). The collision energy should be optimized for each compound to achieve optimal fragmentation.

  • Product Ion Scan: The fragment ions are analyzed in the second mass analyzer.

Diagram: Generalized LC-MS/MS Workflow

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Crystal Structure Analysis of Thiane Amine Hydrochloride Salts: SC-XRD vs. MicroED Platform Comparison

The Structural Challenge of Thiane Amine Salts

Thiane (tetrahydrothiopyran) amine hydrochlorides are highly valued intermediates and active pharmaceutical ingredients (APIs) in drug development[1]. However, elucidating their exact 3D crystal structure presents a notorious bottleneck for solid-state chemists.

The core issue stems from the molecule's geometry and physical chemistry. Gas-phase electron diffraction studies demonstrate that the thiane ring predominantly adopts a chair conformation that is considerably more puckered than a standard cyclohexane ring, driven by the longer S–C bond lengths (~1.81 Å) and tighter C–S–C bond angles[2]. When functionalized with an amine and precipitated as a hydrochloride salt, the resulting compounds exhibit high hygroscopicity and a propensity for rapid, uncontrolled precipitation. This rapid nucleation typically yields brittle, needle-like microcrystalline powders rather than the large, highly ordered single crystals (>10 µm) required for traditional X-ray crystallography[3].

To overcome this, researchers must choose between optimizing crystallization for Single-Crystal X-Ray Diffraction (SC-XRD) or bypassing crystal growth entirely using Microcrystal Electron Diffraction (MicroED) .

Core Technology Comparison: SC-XRD vs. MicroED

Single-Crystal X-Ray Diffraction (SC-XRD): The Gold Standard

SC-XRD relies on the diffraction of X-rays by the electron clouds of atoms. Its primary advantage in pharmaceutical development is the ability to directly determine the absolute configuration (chirality) of a molecule using anomalous dispersion, quantified by the Flack parameter[3]. However, it strictly requires large, high-quality single crystals, making it a low-throughput method for challenging thiane salts[4].

Microcrystal Electron Diffraction (MicroED): The Emerging Champion

MicroED utilizes a cryo-transmission electron microscope (cryo-TEM) to diffract high-energy electrons through a sample. Because electrons interact with the electrostatic potential of atoms much more strongly than X-rays interact with electron clouds, MicroED can generate high-resolution structural data from nano-sized crystals (as small as 100 nm) and requires less than 1 mg of powder[4][5]. This eliminates the need for weeks of crystallization screening, boasting a success rate of >95% for small-molecule drugs[5].

Quantitative Performance Comparison

Parameter	SC-XRD Platform	MicroED Platform
Minimum Sample Size	> 10 µm (Large single crystal)	100 nm to 1 µm (< 1 mg powder)[4]
Data Collection Time	Days to Weeks (includes cultivation)	< 1 Day (minutes for actual diffraction)[5]
Absolute Configuration	Direct (Anomalous Dispersion)[3]	Indirect (Requires chiral salt formation)[3]
Primary Limitations	Crystal growth bottleneck	Dynamical scattering, Electron beam damage[4]
Sample Adaptability	Pure, large crystals only	Polycrystalline, mixed-crystal, powders[4]

Experimental Workflows & Methodologies

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the exact methodologies for analyzing thiane amine HCl salts on both platforms.

Protocol A: SC-XRD Workflow

Causality Focus: Maximizing lattice order while minimizing thermal motion.

• Crystallization Screening: Dissolve the thiane amine HCl powder in a polar aprotic solvent (e.g., tetrahydrofuran). Employ a slow evaporation or vapor diffusion technique over 7–14 days[3]. Reasoning: Slow kinetics reduce the number of nucleation sites, promoting the growth of a single, highly ordered lattice necessary for resolving the puckered thiane ring.

• Harvesting & Cryo-Cooling: Mount a >10 µm crystal on a polyimide loop using paratone oil and immediately plunge it into a 100 K liquid nitrogen stream. Reasoning: Cryo-cooling minimizes the thermal motion of the flexible tetrahydrothiopyran ring, improving high-angle resolution.

• Diffraction & Refinement: Expose the crystal to a Cu-Kα X-ray source. Process the intensities and refine the structure kinematically to determine the Flack parameter, directly confirming the absolute stereochemistry[3].

Protocol B: MicroED Workflow

Causality Focus: Mitigating beam damage and resolving dynamical scattering.

• Sample Preparation: Deposit <1 mg of the raw, unoptimized thiane amine HCl microcrystalline powder directly onto a carbon-coated TEM grid[4][5].

• Vitrification & Cryo-Transfer: Flash-freeze the grid and transfer it to a 200 kV cryo-TEM (e.g., ThermoFisher Glacios). Reasoning: High-energy electron beams cause rapid degradation of organic salts; maintaining cryogenic temperatures is critical to mitigate electron beam-induced damage[4][5].

• Data Acquisition: Rotate the stage continuously while collecting diffraction patterns using a specialized direct electron detector (e.g., Falcon 4 or Ceta-D)[5]. Reasoning: Continuous rotation integrates the diffraction intensities across the reciprocal space, improving data completeness.

• Absolute Configuration via Chiral Salt (Critical Step): If absolute stereochemistry is required, perform a minimal screening to form a salt with a chiral counterion (e.g., D-malate) prior to grid deposition. Reasoning: MicroED is highly susceptible to dynamical scattering (multiple scattering events), which skews peak intensities and prevents the direct calculation of a Flack parameter[4]. Introducing a known chiral center into the asymmetric unit provides an internal reference to confidently assign the absolute configuration of the thiane amine[3].

Decision Matrix Visualization

The following diagram illustrates the logical pathway for determining the optimal analytical platform based on the physical properties of the synthesized thiane amine salt.

Workflow comparing SC-XRD and MicroED pathways for thiane amine HCl structural elucidation.

Conclusion

For thiane amine hydrochloride salts, the choice of analytical platform hinges entirely on crystallization kinetics. While SC-XRD remains the undisputed gold standard for direct absolute configuration[3], the hygroscopic and polymorphic nature of these salts often makes growing >10 µm crystals a severe bottleneck. MicroED circumvents this by yielding high-resolution data directly from <1 mg of raw powder[4][5]. When coupled with chiral salt formation to bypass the limitations of dynamical scattering, MicroED provides a highly robust, self-validating alternative for rapid pharmaceutical structural elucidation[3].

References

• Absolute configuration determination of pharmaceutical crystalline powders by MicroED via chiral salt formation - PMC. Source: nih.gov. 3

• SCXRD vs MicroED Comparison for Crystallography Research. Source: creative-biostructure.com.4

• Crystal structure determination with SCXRD & MicroED. Source: xtalpi.com. 5

• The Molecular Structure of Thiane from Electron Diffraction. Source: scispace.com. 2

• A Chiral Amine Transfer Approach to the Photocatalytic Asymmetric Synthesis of α-Trialkyl-α-tertiary Amines. Source: acs.org.1

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A Senior Application Scientist's Guide to Differentiating Thiane Isomers Using Spectroscopic Methods

For researchers and professionals in drug development, the precise structural elucidation of heterocyclic compounds is non-negotiable. Thiane (tetrahydro-2H-thiopyran), a six-membered saturated ring containing a sulfur atom, serves as a crucial scaffold in numerous bioactive molecules. However, its isomers—both positional and stereoisomers—can exhibit vastly different pharmacological and toxicological profiles. The ability to unambiguously differentiate these isomers is therefore paramount for quality control, stereoselective synthesis, and structure-activity relationship (SAR) studies.

This guide provides an in-depth comparison of key spectroscopic techniques for the robust differentiation of thiane isomers. We will move beyond mere data reporting to explain the underlying principles that make each method suitable for specific isomeric challenges, offering field-proven insights and detailed experimental protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool for Elucidation

NMR spectroscopy stands as the most powerful and definitive method for the structural and stereochemical assignment of thiane isomers. By probing the magnetic environments of ¹H and ¹³C nuclei, NMR provides a detailed map of the molecule's connectivity and spatial arrangement.

Causality Behind the Method: Chemical Environment and Molecular Geometry

The core principle of NMR is that the resonance frequency (chemical shift, δ) of a nucleus is highly sensitive to its local electronic environment. In thiane isomers, the position of a substituent or its spatial orientation (axial vs. equatorial) creates unique electronic environments, resulting in distinct and predictable chemical shifts. Furthermore, the through-bond coupling (J-coupling) between adjacent protons provides critical information about dihedral angles, while through-space correlations (Nuclear Overhauser Effect, NOE) can definitively establish stereochemistry.

Differentiating Positional Isomers: A Case Study of Methylthianes

Positional isomers, such as 2-methylthiane, 3-methylthiane, and 4-methylthiane, are readily distinguished by both ¹H and ¹³C NMR. The key is to analyze the symmetry of the molecule and the chemical shifts of the ring carbons and protons.

• 4-Methylthiane: This isomer possesses a Cₛ plane of symmetry. Consequently, the carbon atoms C-2 and C-6 are chemically equivalent, as are C-3 and C-5. This results in a significantly simpler ¹³C NMR spectrum with only four distinct signals (C-2/6, C-3/5, C-4, and the methyl carbon).

• 2-Methylthiane & 3-Methylthiane: These isomers are asymmetric, meaning all six ring carbons are chemically non-equivalent, leading to six distinct signals in their proton-decoupled ¹³C NMR spectra. The position of the methyl group's signal and the shifts of the carbons it's attached to are highly diagnostic. For instance, the methyl group in 2-methylthiane will be adjacent to the sulfur atom, influencing the chemical shift of C-2 significantly differently than in 3-methylthiane, where it is attached to a carbon beta to the sulfur.[1]

Isomer	Methyl Carbon (δ, ppm)	C-2 (δ, ppm)	C-3 (δ, ppm)	C-4 (δ, ppm)
Thiane	-	29.4	28.1	26.8
2-Methylthiane	~21.5	~35.0	~35.5	~26.5
3-Methylthiane	~22.0	~37.5	~34.0	~34.5
4-Methylthiane	~22.5	~35.0	~34.0	~32.0
Table 1: Representative ¹³C NMR chemical shifts for methylthiane isomers. Data is synthesized based on established substituent effects and published values.[1] Exact values may vary with solvent and experimental conditions.

Differentiating Stereoisomers: The Power of Conformational Analysis

Thiane adopts a chair conformation similar to cyclohexane.[2] For disubstituted thianes, this gives rise to cis and trans diastereomers, which are distinguished by the axial or equatorial positions of the substituents.

• ¹³C NMR and the γ-Gauche Effect: An axial substituent experiences steric compression from other axial atoms, causing a shielding effect. This "γ-gauche effect" results in an upfield shift (lower δ value) for the axial carbon and the carbons at the γ-position compared to their equatorial counterparts. This is a highly reliable diagnostic tool. For example, the carbon of an axial methyl group will resonate at a lower chemical shift than an equatorial methyl group.[1]

• ¹H NMR - Chemical Shifts and Coupling Constants: Axial protons are typically found more upfield (shielded) than equatorial protons. Furthermore, the magnitude of the coupling constant between adjacent protons (³JHH) is dependent on the dihedral angle. Large couplings (³Jₐₐ ≈ 8-13 Hz) are observed between two axial protons, while smaller couplings are seen between axial-equatorial (³Jₐₑ ≈ 2-5 Hz) and equatorial-equatorial (³Jₑₑ ≈ 2-5 Hz) protons. This allows for the assignment of substituent orientation.

• 2D NOESY - The Unambiguous Proof: For definitive assignment, a 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment is the gold standard. This technique detects protons that are close in space (< 5 Å). A cross-peak between an axial proton on one carbon and an axial proton two carbons away (a 1,3-diaxial interaction) provides unambiguous proof of their axial orientation, confirming the stereochemistry.

Experimental Protocol: NMR Analysis of Thiane Isomers

• Sample Preparation: Dissolve 5-10 mg of the purified thiane isomer in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆) in a standard 5 mm NMR tube. Ensure the sample is free of particulate matter.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure adequate spectral width and resolution.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A sufficient number of scans must be co-added to achieve a good signal-to-noise ratio due to the low natural abundance of ¹³C.[3]

  • (Optional but Recommended for Stereoisomers): Acquire a 2D NOESY spectrum to confirm through-space correlations.

• Data Processing & Analysis:

  • Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction.

  • Calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

  • Integrate the ¹H signals and analyze the multiplicities (splitting patterns) and coupling constants.

  • Assign the peaks in the ¹H and ¹³C spectra to the corresponding atoms in the proposed structure. Compare the observed chemical shifts and coupling constants with reference data to differentiate between isomers.

Caption: General workflow for thiane isomer differentiation using NMR.

Infrared (IR) Spectroscopy: A Rapid Fingerprinting Technique

While not as definitive as NMR, Fourier-Transform Infrared (FTIR) spectroscopy is a fast, inexpensive, and valuable tool for preliminary analysis and quality control, particularly for confirming the identity of a known isomer against a reference standard.

Causality Behind the Method: Molecular Vibrations and Symmetry

IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations (stretching, bending).[4] The frequencies of these vibrations are characteristic of specific bonds and functional groups. While all thiane isomers contain the same C-H and C-S bonds, their overall molecular symmetry and subtle conformational differences cause variations in the vibrational modes, especially in the complex "fingerprint region" (1500 - 600 cm⁻¹).[4][5]

• Positional Isomers: Isomers like 2-, 3-, and 4-methylthiane will have nearly identical spectra in the C-H stretching region (~2850-3000 cm⁻¹). However, their fingerprint regions will be unique. These differences, arising from complex C-C and C-H bending and rocking vibrations, can be used to match a sample to a known reference spectrum.

• Stereoisomers: Stereoisomers can exhibit more pronounced differences in their IR spectra. A cis isomer, which is often less symmetrical than its trans counterpart, may have more IR-active vibrational modes, leading to a more complex spectrum with additional absorption bands.[6][7]

Feature	Utility for Positional Isomers	Utility for Stereoisomers
C-H Stretch (2850-3000 cm⁻¹)	Low (Essentially identical)	Low (Essentially identical)
Fingerprint (1500-600 cm⁻¹)	High (Unique pattern for each isomer)	Moderate to High (Differences in complexity and peak position based on symmetry)
Table 2: Utility of IR spectroscopy regions for differentiating thiane isomers.

Experimental Protocol: FTIR Analysis

• Sample Preparation (Neat Liquid):

  • Place one drop of the liquid thiane sample onto the surface of a salt plate (e.g., NaCl or KBr).

  • Place a second salt plate on top and gently press to create a thin, uniform liquid film.

• Background Spectrum: Acquire a background spectrum of the empty spectrometer to computationally subtract atmospheric signals (CO₂, H₂O).

• Sample Spectrum: Place the salt plate assembly into the sample holder and acquire the spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ for a high-quality spectrum.

• Data Analysis: Compare the fingerprint region of the acquired spectrum against a library of reference spectra for known thiane isomers to find a match.

Mass Spectrometry (MS): Characterizing by Fragmentation

Mass spectrometry, particularly when coupled with Gas Chromatography (GC-MS), is a highly sensitive technique that provides molecular weight information and structural clues based on fragmentation patterns.

Causality Behind the Method: Ionization and Fragmentation Pathways

In MS, molecules are ionized and then fragmented. The resulting charged fragments are separated by their mass-to-charge ratio (m/z). The fragmentation pattern is not random; it is dictated by the structure of the molecule and the relative stability of the resulting fragments.

• Positional Isomers: Different positional isomers of thiane will fragment in distinct ways. The location of the methyl group directs the fragmentation pathways. For example, cleavage of the bond alpha to the sulfur atom is a common pathway in thioethers. The stability of the carbocation formed upon fragmentation will vary depending on the substitution pattern, leading to different relative abundances of key fragment ions.[8] For 2-methylthiane, loss of the methyl group or cleavage of the C2-C3 bond will produce different fragments than those from 4-methylthiane.

• Stereoisomers: Conventional MS is generally not an effective tool for distinguishing between stereoisomers.[9][10] Diastereomers have the same mass and often possess very similar fragmentation energies, leading to nearly identical mass spectra. While advanced techniques like ion mobility-mass spectrometry (IMS-MS) can separate isomers based on their shape, standard GC-MS is not suitable for this purpose.

Isomer Type	Differentiating Feature	MS Utility
Positional	Unique fragmentation patterns based on substituent location.	High
Stereoisomers	Identical mass and similar fragmentation energies.	Very Low (requires specialized techniques)
Table 3: Utility of mass spectrometry for differentiating thiane isomers.

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution of the thiane isomer (~1 mg/mL) in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• GC Separation: Inject a small volume (e.g., 1 µL) of the sample into the GC-MS system. The GC will separate the components of the sample based on their boiling points and interaction with the column stationary phase. This step is crucial for analyzing mixtures.

• MS Analysis: As the separated isomer elutes from the GC column, it enters the mass spectrometer.

  • Ionization: Typically, Electron Ionization (EI) at 70 eV is used.

  • Detection: The instrument scans a range of m/z values to detect the molecular ion ([M]⁺) and all fragment ions.

• Data Analysis:

  • Identify the peak corresponding to the molecular ion to confirm the molecular weight.

  • Analyze the fragmentation pattern. Compare the m/z values and relative intensities of the fragment ions to reference spectra or predict fragmentation pathways to distinguish between positional isomers.

Caption: Decision logic for selecting the appropriate spectroscopic method.

Conclusion and Recommendations

The differentiation of thiane isomers requires a strategic application of modern spectroscopic techniques. While each method provides valuable information, they have clear strengths and weaknesses.

• NMR spectroscopy is the undisputed gold standard. It is the only technique that can, on its own, definitively resolve both positional and, crucially, stereoisomeric forms through detailed analysis of chemical shifts, coupling constants, and through-space correlations.

• Mass Spectrometry (GC-MS) is highly effective for differentiating positional isomers based on their unique fragmentation patterns and is excellent for confirming molecular weight. It is, however, unsuitable for distinguishing stereoisomers.

• Infrared (IR) Spectroscopy serves as an excellent rapid screening or quality control tool. Its primary utility lies in matching the unique fingerprint of a sample to a known reference standard.

For any novel thiane compound or a mixture of unknown isomers, a comprehensive approach is recommended. Begin with GC-MS to confirm purity and molecular weight, followed by detailed 1D and 2D NMR experiments to provide unambiguous structural and stereochemical assignment.

References

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• Li, X., et al. (2020). Recent synthesis of thietanes. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Eliel, E. L., et al. (1976). Conformational analysis. 34. Carbon-13 nuclear magnetic resonance spectra of saturated heterocycles. 6. Methylthianes. Journal of the American Chemical Society. Retrieved from [Link]

• Vaia. (n.d.). Suggest a method that would allow you to distinguish between cis-. Retrieved from [Link]

• Kadhim, M. M., et al. (2018). Synthesis and Characterization of Some Novel Oxazine, Thiazine and Pyrazol Derivatives. Baghdad Science Journal. Retrieved from [Link]

• Juaristi, E., et al. (2004). Thermochemistry of 1,3-Dithiacyclohexane 1-Oxide (1,3-Dithiane Sulfoxide): Calorimetric and Computational Study. ResearchGate. Retrieved from [Link]

• SpectraBase. (n.d.). trans-4-Hydroxy-4-methyl-thiane. Retrieved from [Link]

• Pihlaja, K., et al. (1991). Conformational analysis of 2-alkyl-1,4-dithianes and related compounds by NMR spectroscopy and MMX. Tetrahedron. Retrieved from [Link]

• Chandrasekhar, S., et al. (2001). Regioselective synthesis of substituted 3,4-dihydro-2H-thiines from alpha,beta-unsaturated oxathiolanes and styrene derivatives. Chemical Communications. Retrieved from [Link]

• sikhcom.net. (n.d.). Conformational Study of cis-1,4-Di-tert-butylcyclohexane by Dynamic NMR Spectroscopy and Computational Methods. Retrieved from [Link]

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• Spectroscopy Online. (2023). New Framework Expands Isomer Identification Possibilities with Mass Spectrometry. Retrieved from [Link]

• PubChem. (n.d.). 4-Methylthiane, S-oxide. National Center for Biotechnology Information. Retrieved from [Link]

• SciSpace. (1988). The Molecular Structure of Thiane from Electron Diffraction. Retrieved from [Link]

• ResearchGate. (n.d.). Isomer analysis by mass spectrometry in clinical science. Retrieved from [Link]

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• Doc Brown's Chemistry. (n.d.). The infrared spectrum of 3-methylhexane. Retrieved from [Link]

• An-Najah Staff. (2010). 1H 13C NMR investigation of E/Z-isomerization around CN bond in the trans-alkene-Pt(II)imine complexes of some ketimines and ald. Retrieved from [Link]

• Quora. (2020). How to use infrared spectroscopy to distinguish between cis and trans isomers. Retrieved from [Link]

• SlidePlayer. (n.d.). The features of IR spectrum. Retrieved from [Link]

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• Metin, Balci. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

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A Senior Application Scientist's Guide to the Validation of Analytical Methods for Sulfur-Containing Heterocycles

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of sulfur-containing heterocycles is a critical aspect of quality control and regulatory compliance. These moieties are integral to a vast array of pharmaceuticals and industrial chemicals, and their unique physicochemical properties present distinct analytical challenges. This guide provides an in-depth comparison of analytical methodologies for these compounds, grounded in the principles of scientific integrity and supported by experimental data. We will explore the nuances of method validation, offering a framework that ensures robustness and reliability in your analytical workflows.

The Analytical Imperative for Sulfur-Containing Heterocycles

Sulfur-containing heterocycles are a cornerstone of medicinal chemistry, appearing in blockbuster drugs such as the antibiotic penicillin, the anti-ulcer agent cimetidine, and the antipsychotic olanzapine. The sulfur atom, with its available d-orbitals and polarizability, imparts unique electronic and conformational properties to these molecules, often contributing directly to their biological activity. However, these same properties can pose significant analytical hurdles. The potential for oxidation of the sulfur atom, its strong interaction with metallic surfaces, and the diversity of its containing ring systems necessitate the development and rigorous validation of specialized analytical methods.

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose[1][2]. This is not merely a regulatory formality but a cornerstone of pharmaceutical quality, ensuring that any analytical procedure used for drug testing is fit for its intended purpose[2][3]. For sulfur-containing heterocycles, this means accounting for their inherent chemical liabilities to produce reliable and reproducible data.

The Foundation: ICH Q2(R2) Guidelines for Analytical Method Validation

The International Council for Harmonisation (ICH) guideline Q2(R2) provides a comprehensive framework for the validation of analytical procedures[1][4]. This guideline, recently revised to align with modern analytical practices, emphasizes a lifecycle approach to method validation, from development through to routine use[2][5]. The core validation parameters are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample within a given range.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The closeness of agreement (degree of scatter) between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. This is typically evaluated at three levels: repeatability, intermediate precision, and reproducibility.

• Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

The following diagram illustrates the typical workflow for analytical method validation as per ICH guidelines.

Caption: A workflow for analytical method validation.

Comparative Analysis of Key Analytical Techniques

The choice of analytical technique for a sulfur-containing heterocycle is dictated by its physicochemical properties, the nature of the sample matrix, and the intended purpose of the analysis. Here, we compare the most pertinent chromatographic techniques.

Gas Chromatography (GC) with Sulfur-Selective Detection

Gas chromatography is a powerful technique for the analysis of volatile and semi-volatile sulfur-containing heterocycles. When coupled with a sulfur-selective detector, such as a Sulfur Chemiluminescence Detector (SCD) or a Flame Photometric Detector (FPD), GC offers exceptional sensitivity and selectivity.

• Sulfur Chemiluminescence Detector (SCD): The SCD is highly specific for sulfur-containing compounds and provides an equimolar response, meaning the detector's response is directly proportional to the number of sulfur atoms in the molecule, simplifying quantification. This makes it an excellent choice for complex matrices where co-eluting peaks might interfere with other detectors. Modern SCDs have overcome many of the traditional challenges associated with their operation, such as poor sensitivity and maintenance difficulties[6]. GC-SCD is a standard method for sulfur analysis in the energy and petrochemical industries, with established ASTM methods like D5504 and D5623[6][7].

• Flame Photometric Detector (FPD): The FPD is another common sulfur-selective detector. It is based on the principle that sulfur compounds emit light at a characteristic wavelength when burned in a hydrogen-rich flame[8]. While generally robust, the FPD can suffer from quenching effects from co-eluting hydrocarbons and may have a non-linear response, requiring more complex calibration.

Challenges with GC for Sulfur Heterocycles: High-boiling point and thermally labile sulfur heterocycles can be challenging to analyze by GC. Furthermore, the reactivity of some sulfur compounds can lead to poor peak shape and loss of analyte on the column.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse of the pharmaceutical industry and is well-suited for the analysis of a wide range of non-volatile and thermally labile sulfur-containing heterocycles.

• UV-Vis Detection: Many aromatic sulfur heterocycles possess a chromophore that allows for their detection by UV-Vis spectroscopy. For those that do not, pre-column or post-column derivatization can be employed to introduce a UV-active or fluorescent tag[9].

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) provides the ultimate in selectivity and sensitivity. High-resolution mass spectrometry can provide unambiguous identification of analytes and their metabolites or degradation products. For complex mixtures of sulfur heterocycles, techniques like Fourier transform ion cyclotron resonance mass spectrometry (FT-ICR MS) have been used for detailed speciation[10][11].

Specialized Stationary Phases: For challenging separations of polycyclic aromatic sulfur heterocycles (PASHs), specialized stationary phases, such as those containing palladium(II) complexes, can offer unique selectivity based on ligand exchange chromatography[12].

Elemental Analysis

For the determination of total sulfur content, combustion analysis is a fundamental and robust technique. In this method, the sample is combusted at a high temperature to convert all sulfur to sulfur dioxide (SO2), which is then quantified by a thermal conductivity detector or infrared spectroscopy[13][14]. This technique is invaluable for mass balance studies and for verifying the sulfur content of raw materials and finished products.

Summary of Technique Comparison

Feature	Gas Chromatography (GC-SCD/FPD)	High-Performance Liquid Chromatography (HPLC-UV/MS)	Elemental Analysis (Combustion)
Analyte Properties	Volatile, semi-volatile, thermally stable	Non-volatile, thermally labile	All sample types
Selectivity	High (with SCD/FPD)	Moderate (UV) to Very High (MS)	Measures total sulfur
Sensitivity	ppb to ppm levels[15][16]	ng to pg levels (with MS)	ppm to % levels
Quantitative Accuracy	High (especially with SCD's equimolar response)	High (requires appropriate calibration)	High (for total sulfur)
Key Applications	Analysis of sulfur in fuels and gases[7][17], environmental monitoring	Pharmaceutical analysis, impurity profiling, metabolite identification[3][18]	Raw material testing, final product release, mass balance
Limitations	Not suitable for non-volatile compounds	May require derivatization for UV detection	Does not provide information on individual sulfur species

Experimental Protocol: Validation of an HPLC-UV Method for a Thiophene-Containing Drug Substance

This section provides a detailed, step-by-step protocol for the validation of a hypothetical reversed-phase HPLC-UV method for the assay of "Thiophenadol," a novel drug substance containing a thiophene ring.

Method Parameters

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Analyte: Thiophenadol

Validation Experiments

The following workflow outlines the key steps in the validation process.

Caption: Experimental workflow for HPLC method validation.

Step-by-Step Methodology:

• Specificity:

  • Inject the mobile phase blank, a placebo solution, a solution of Thiophenadol standard, and a sample solution.

  • Assess for any interference from the placebo at the retention time of the Thiophenadol peak.

  • Perform forced degradation studies (acid, base, peroxide, heat, light) to demonstrate that degradation products do not interfere with the quantification of Thiophenadol.

• Linearity:

  • Prepare a series of at least five concentrations of Thiophenadol standard, ranging from 50% to 150% of the target assay concentration.

  • Inject each concentration in triplicate.

  • Plot the peak area response versus concentration and perform a linear regression analysis.

  • Acceptance Criteria: Correlation coefficient (r²) ≥ 0.999.

• Accuracy:

  • Prepare a placebo solution and spike it with Thiophenadol at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate and analyze.

  • Calculate the percent recovery for each sample.

  • Acceptance Criteria: Mean recovery of 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay precision): Perform six replicate injections of a sample solution at 100% of the target concentration.

  • Intermediate Precision: Repeat the repeatability study on a different day with a different analyst and/or on a different instrument.

  • Calculate the relative standard deviation (RSD) for each set of measurements.

  • Acceptance Criteria: RSD ≤ 2.0%.

• Limit of Quantitation (LOQ):

  • Determine the LOQ based on the signal-to-noise ratio (typically S/N ≥ 10) or by using the standard deviation of the response and the slope of the calibration curve.

  • Confirm the LOQ by analyzing a standard at this concentration and demonstrating acceptable precision and accuracy.

• Robustness:

  • Deliberately vary critical method parameters one at a time, such as:

    • Flow rate (± 0.1 mL/min)

    • Mobile phase composition (± 2% absolute)

    • Column temperature (± 5 °C)

  • Analyze a sample under each of these modified conditions and evaluate the impact on the results (e.g., retention time, peak area, tailing factor).

  • Acceptance Criteria: System suitability parameters remain within acceptable limits, and the assay results do not significantly change.

Conclusion

The validation of analytical methods for sulfur-containing heterocycles is a multifaceted process that demands a thorough understanding of both the chemistry of the analyte and the principles of the analytical technique being employed. By adhering to the framework provided by the ICH Q2(R2) guideline and carefully selecting the most appropriate analytical methodology, researchers can ensure the generation of high-quality, reliable data. This guide has provided a comparative overview of key techniques and a detailed protocol for HPLC method validation, serving as a practical resource for scientists and professionals in the field. A continuous, lifecycle approach to method validation is paramount for maintaining data integrity and ensuring product quality throughout the drug development process[5].

References

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• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• Ramana, D. V., & Gopinathan, S. (2003). Differentiation of isomeric sulfur heterocycles by electron ionization mass spectrometry: 1,4-dithiins, 1,4-dithiafulvenes and their analogues tetrathianaphthalenes, tetrathiafulvalenes and tetrathiapentalenes. Rapid Communications in Mass Spectrometry, 17(6), 547-552.

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

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• Theobald, N. (2019). Biological sulphur-containing compounds - Analytical challenges.
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• Creaser, C. S., Krokos, F., O'Neill, K. E., Smith, M. J. C., & McDowell, P. G. (1998). Selective chemical ionization of nitrogen and sulfur heterocycles in petroleum fractions by ion trap mass spectrometry. Journal of the American Society for Mass Spectrometry, 9(12), 1279-1285.

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A Comparative Guide to the Metabolic Stability of Thiane and Piperidine Scaffolds

Introduction: The Central Role of Saturated Heterocycles in Drug Design

In the realm of medicinal chemistry, six-membered saturated heterocycles are foundational scaffolds for drug design. Among these, the piperidine ring is exceptionally prevalent, ranking as one of the most frequently used cyclic structures in pharmaceuticals.[1][2] Its popularity stems from its favorable physicochemical properties, synthetic accessibility, and its ability to introduce a basic nitrogen atom crucial for target engagement and solubility.[1][3] However, the very features that make piperidine attractive can also render it susceptible to metabolic breakdown, primarily through oxidation by cytochrome P450 (CYP) enzymes.[4][5]

This metabolic liability often presents a significant hurdle in drug development, leading to rapid clearance, low bioavailability, and reduced therapeutic efficacy.[4] Consequently, medicinal chemists are in constant pursuit of bioisosteric replacements—scaffolds that mimic the key features of piperidine while offering improved metabolic stability.[1][6] One such alternative is the thiane ring, where a methylene group (CH₂) alpha to the nitrogen in piperidine is replaced by a sulfur atom.

This guide provides an in-depth, objective comparison of the metabolic stability of thiane versus piperidine scaffolds. We will dissect their distinct metabolic fates, provide supporting evidence and rationale for experimental design, and offer detailed protocols for their evaluation. This analysis is designed to equip researchers, scientists, and drug development professionals with the insights needed to make strategic decisions in lead optimization.

The Metabolic Fate of Piperidine: A Story of Oxidation

The piperidine ring, while generally stable, contains inherent "soft spots" that are vulnerable to metabolic attack, predominantly by Phase I drug-metabolizing enzymes like the cytochrome P450 superfamily.[7][8] Understanding these pathways is critical for predicting and mitigating metabolic instability.

The primary metabolic routes for piperidine-containing compounds include:

• α-Carbon Oxidation: The C-H bonds on the carbons directly adjacent (alpha) to the nitrogen atom are the most common sites of oxidation. This process, often mediated by CYP3A4, leads to the formation of an unstable carbinolamine intermediate that subsequently converts to a stable lactam.[9][10][11] This is frequently a major clearance pathway for piperidine-containing drugs.

• N-Dealkylation: For N-substituted piperidines, the cleavage of the bond between the nitrogen and its substituent is a major metabolic reaction.[9][11] This pathway is particularly significant for many drugs where the piperidine ring serves as a linker.

• Ring Hydroxylation: Oxidation can also occur at other positions on the ring (β or γ carbons), though this is typically less common than α-carbon oxidation.[7]

• N-Oxidation: The nitrogen atom itself can be directly oxidized to form an N-oxide metabolite.[7][9]

• Ring Opening: In some cases, enzymatic reactions can lead to the cleavage and opening of the piperidine ring, resulting in more complex metabolic profiles.[7]

The susceptibility of the α-carbons is a key challenge. The electron-donating nature of the nitrogen atom activates these adjacent C-H bonds, making them more prone to hydrogen atom abstraction by the reactive catalytic species of CYP enzymes.

Caption: Common CYP450-mediated metabolic pathways of the piperidine scaffold.

The Metabolic Fate of Thiane: A Story of S-Oxidation

The thiane scaffold presents a fundamentally different metabolic profile. By replacing a vulnerable α-methylene group with a sulfur atom, the primary pathway of lactam formation is effectively blocked. Instead, the metabolic focus shifts to the electron-rich sulfur heteroatom itself.

The metabolic pathways for thiane-containing compounds are dominated by:

• S-Oxidation to Sulfoxide: The most common and often rapid metabolic step is the oxidation of the sulfide (thiane) to a sulfoxide.[12][13][14] This reaction is readily catalyzed by CYP enzymes. The resulting sulfoxide introduces polarity and can significantly alter the compound's properties.

• Further Oxidation to Sulfone: The sulfoxide metabolite can undergo a second oxidation step to form a sulfone.[15][16] This transformation adds another level of polarity and represents a further step in the metabolic cascade.

Unlike piperidine, where metabolism often involves breaking C-H or C-N bonds leading to fragmentation or significant structural rearrangement (lactams, ring opening), thiane metabolism primarily involves the addition of oxygen to the sulfur atom. This can be a more predictable metabolic pathway. The resulting sulfoxide and sulfone metabolites are often stable and can be readily characterized.

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Safety & Regulatory Compliance

Personal protective equipment for handling N-(2-methoxyethyl)thian-3-amine hydrochloride

Operational Safety and PPE Guide: Handling N-(2-methoxyethyl)thian-3-amine hydrochloride

As a Senior Application Scientist, I approach laboratory safety not as a checklist, but as a mechanistic system. When handling specialized pharmacological building blocks like N-(2-methoxyethyl)thian-3-amine hydrochloride (CAS: 1645421-73-3, MW: 211.76 g/mol ) , standard operating procedures must be adapted to the specific physicochemical properties of the molecule.

This guide provides a comprehensive, self-validating operational framework for researchers and drug development professionals, ensuring absolute safety and regulatory compliance from initial weighing to final disposal.

Mechanistic Hazard Profile & Causality of Controls

To select the correct Personal Protective Equipment (PPE), we must first understand why this specific compound poses a risk. N-(2-methoxyethyl)thian-3-amine hydrochloride is a functionalized thiane (thioether) containing a secondary amine, stabilized as a hydrochloride salt.

• Dermal and Ocular Hazards (The Osmotic Effect): Amine hydrochlorides are highly hygroscopic. If the microscopic powder contacts the moisture in your eyes or the sweat on your skin, it rapidly dissolves to form a localized, highly concentrated acidic micro-environment. This causes immediate irritation, osmotic cellular stress, and potential tissue damage.

• Inhalation Hazards (Aerosolization): As a fine crystalline solid, the primary operational risk is aerosolization during transfer. Static charge buildup on spatulas or weigh boats can cause the powder to repel and become airborne, leading to severe respiratory tract irritation.

• Systemic Hazards (Lipophilicity): While the salt form is polar, the thioether moiety provides significant lipophilicity. If dissolved in organic solvents (e.g., DMSO, Dichloromethane) during assay preparation, the solvent acts as a carrier, rapidly driving the molecule through standard glove materials and the epidermal layer.

Personal Protective Equipment (PPE) Specifications

According to the OSHA Personal Protective Equipment Standard (29 CFR 1910.132)[1], PPE must be selected based on a rigorous, task-specific hazard assessment. Because this compound is handled both as a pure solid and as a solute, your PPE must adapt dynamically to its physical state.

Table 1: Quantitative PPE Selection and Breakthrough Causality

PPE Category	Solid Handling (Powder)	Solution Handling (e.g., in DMSO/DCM)	Mechanistic Rationale & Breakthrough Data
Hand Protection	Standard Nitrile (Min. 4 mil thickness)	DMSO: Butyl RubberDCM: Laminate (Silver Shield)	Causality: Nitrile provides an excellent barrier against dry salts (>480 min breakthrough). However, DCM permeates nitrile in <3 minutes. Solvent-carrier effects dictate glove choice when the compound is in solution.
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	ANSI Z87.1 Goggles + Full Face Shield	Causality: Safety glasses with side shields are insufficient[2]. The hygroscopic nature of the salt requires a full orbital seal to prevent airborne dust or micro-splashes from reacting with ocular fluid.
Body Protection	Flame-Resistant (FR) Lab Coat, fully buttoned	FR Lab Coat + Impermeable Chemical Apron	Causality: Prevents accumulation of microscopic dust on personal clothing, which could lead to chronic, unnoticed dermal exposure outside the lab[3].
Respiratory	N95/P100 Particulate Respirator (if outside hood)	Not required if handled inside a certified fume hood	Causality:Prudent Practices in the Laboratory mandates that aerosol-generating solids be handled in engineering controls[2]. Respirators are a secondary defense against dust inhalation.

Operational Workflows (Step-by-Step)

Every protocol described below is designed as a self-validating system —meaning the workflow includes built-in physical checks to confirm that the safety barrier remains intact.

Protocol 1: Safe Weighing and Transfer (Solid State)

Objective: Prevent static-driven aerosolization and dermal contact.

• Engineering Control Verification: Ensure the chemical fume hood or exhausted balance enclosure is operating with a face velocity of 80–120 feet per minute (fpm).

• PPE Donning & Inspection: Don double-nitrile gloves. Self-Validation Check: Inflate the outer gloves manually and trap the air to check for microscopic pinhole leaks before putting them on.

• Static Mitigation (Critical Step): Use an anti-static gun (e.g., Zerostat) on the weigh boat and the analytical balance draft shield. This neutralizes the electrostatic repulsion that causes amine hydrochloride powders to aerosolize.

• Transfer Technique: Use a grounded, stainless-steel spatula. Keep the source bottle and the weigh boat as close together as possible to minimize the transfer path.

• Decontamination & Validation: Wipe down the balance and surrounding area with a damp, lint-free cloth (water is sufficient due to the salt's solubility). Self-Validation Check: Shine a high-intensity UV or LED flashlight across the balance surface at a low angle; the absence of crystalline glint validates total containment.

Protocol 2: Solution Preparation (e.g., for Drug Assays)

Objective: Prevent solvent-mediated dermal penetration.

• Solvent-PPE Matching: If preparing a stock solution in Dichloromethane (DCM), remove outer nitrile gloves and don Silver Shield laminate gloves.

• Closed-System Transfer: Dissolve the pre-weighed solid directly in a septum-capped vial. Inject the solvent via syringe rather than pouring, maintaining a closed system to prevent solvent vapor displacement from carrying the chemical out of the vial.

• Homogenization: Vortex the sealed vial. Self-Validation Check: Inspect the exterior of your gloves every 15 minutes. Any visual swelling, wrinkling, or discoloration of the glove material indicates solvent breakthrough, requiring immediate glove replacement.

Spill Response and Disposal Plan

Spill response must be dictated by the physical state of the chemical at the time of the incident to prevent exacerbating the hazard.

Solid Spill Workflow (Powder):

• Do not sweep. Sweeping generates massive aerosolization.

• Cover the spilled powder with damp absorbent paper towels to trap the dust and dissolve the salt.

• Carefully scoop the wet towels into a hazardous waste bag.

• Wash the area with copious amounts of soap and water.

Liquid Spill Workflow (Solution):

• Immediately deploy chemical absorbent pads compatible with the solvent used (e.g., activated carbon pads for organic solvents).

• Allow the pads to absorb the liquid completely. Do not wipe vigorously, as this spreads the contamination zone.

• Place the saturated pads into a compatible, sealable secondary container.

• Ventilate the area to clear residual solvent vapors.

Disposal: All contaminated PPE, spill cleanup materials, and residual N-(2-methoxyethyl)thian-3-amine hydrochloride must be treated as RCRA-regulated hazardous waste. Label clearly as "Toxic/Irritant Chemical Waste: Amine Hydrochloride/Thioether" and dispose of via your institution's Environmental Health and Safety (EHS) department.

Process Visualization

The following decision tree illustrates the critical path for hazard assessment, PPE selection, and spill mitigation when handling this specific compound.

Caption: Operational workflow for hazard assessment, PPE selection, and spill response.

References

• 29 CFR 1910.132 - Personal Protective Equipment Occupational Safety and Health Administration (OSHA)[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards National Center for Biotechnology Information (NCBI) / National Academies Press [Link]

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